A Technical Guide to the ¹H and ¹³C NMR Spectrum of 2-Amino-3-(3-chlorophenyl)propan-1-ol Hydrochloride
For Researchers, Scientists, and Drug Development Professionals This in-depth technical guide provides a comprehensive analysis of the ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectra of 2-Amino-3-(3-chlorophenyl)prop...
Author: BenchChem Technical Support Team. Date: April 2026
For Researchers, Scientists, and Drug Development Professionals
This in-depth technical guide provides a comprehensive analysis of the ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectra of 2-Amino-3-(3-chlorophenyl)propan-1-ol hydrochloride. This document offers a detailed interpretation of the expected spectral features, grounded in fundamental NMR principles and supported by data from analogous structures. It further outlines a robust experimental protocol for acquiring high-quality spectra, addressing the specific challenges associated with the hydrochloride salt form of this compound.
Introduction
2-Amino-3-(3-chlorophenyl)propan-1-ol is a substituted phenylalaninol derivative of interest in medicinal chemistry and drug development. Its structure, featuring a chiral center and various functional groups, necessitates thorough characterization, for which NMR spectroscopy is an indispensable tool. The hydrochloride salt form, common for amine-containing pharmaceuticals to improve solubility and stability, introduces specific considerations for NMR analysis. This guide will delve into the predicted ¹H and ¹³C NMR spectra, providing a foundational understanding for researchers working with this and structurally related molecules.
Molecular Structure and Predicted NMR Resonances
The chemical structure of 2-Amino-3-(3-chlorophenyl)propan-1-ol hydrochloride is key to understanding its NMR spectra. The molecule possesses a chiral center at the carbon bearing the amino group (C2), which can lead to diastereotopic protons in the adjacent methylene groups.
Caption: Molecular structure of 2-Amino-3-(3-chlorophenyl)propan-1-ol hydrochloride with atom numbering.
¹H NMR Spectrum Analysis
The proton NMR spectrum is predicted to exhibit distinct signals corresponding to the aromatic, benzylic, methine, and methylene protons. The presence of the hydrochloride salt will influence the chemical shifts of protons near the ammonium group.
Proton(s)
Predicted Chemical Shift (ppm)
Predicted Multiplicity
Coupling Constants (J, Hz)
Notes
Aromatic (H5, H6, H8, H9)
7.0 - 7.4
Multiplet (m)
The electron-withdrawing effect of the chlorine atom and the alkyl substituent will lead to a complex splitting pattern in this region.
Methine (H2)
3.3 - 3.8
Multiplet (m)
This proton is coupled to the adjacent methylene protons (H1a, H1b, H3a, H3b). Its chemical shift is influenced by the adjacent ammonium and hydroxyl groups.
Methylene (H1a, H1b)
3.6 - 4.0
Diastereotopic Multiplets (m)
These protons are adjacent to the chiral center (C2) and are therefore diastereotopic, exhibiting distinct chemical shifts and coupling to H2.
Benzylic Methylene (H3a, H3b)
2.8 - 3.2
Diastereotopic Multiplets (m)
These protons are also adjacent to the chiral center and are diastereotopic. They will show coupling to H2.
Hydroxyl (OH)
Variable
Broad Singlet (br s)
The chemical shift of this proton is highly dependent on the solvent, concentration, and temperature. It may exchange with solvent protons.
Ammonium (NH₃⁺)
7.5 - 8.5
Broad Singlet (br s)
As a hydrochloride salt, the amine is protonated. These protons are typically broad due to quadrupolar relaxation and exchange. In aprotic solvents like DMSO-d₆, they are more likely to be observed.[1]
¹³C NMR Spectrum Analysis
The ¹³C NMR spectrum will provide information on the carbon skeleton of the molecule. The number of unique carbon signals will correspond to the number of chemically non-equivalent carbon atoms.
Carbon(s)
Predicted Chemical Shift (ppm)
Notes
Aromatic (C4-C9)
125 - 140
Six distinct signals are expected for the aromatic carbons. The carbon attached to the chlorine (C7) will be in the range of 130-135 ppm.
Methine (C2)
50 - 60
This carbon is attached to the nitrogen atom, shifting it downfield.
Methylene (C1)
60 - 70
This carbon is attached to the oxygen atom, resulting in a downfield chemical shift.
Benzylic Methylene (C3)
35 - 45
The chemical shift of this benzylic carbon is influenced by the adjacent aromatic ring.
Experimental Protocol for NMR Analysis
Acquiring high-quality NMR spectra of 2-Amino-3-(3-chlorophenyl)propan-1-ol hydrochloride requires careful consideration of the sample preparation and instrument parameters.
Solvent Selection
The choice of solvent is critical for hydrochloride salts. Protic deuterated solvents like D₂O or Methanol-d₄ can be used, but may lead to the exchange of labile protons (OH and NH₃⁺) with deuterium, causing their signals to disappear or broaden significantly.[1]
Recommended Solvent: Deuterated dimethyl sulfoxide (DMSO-d₆) is often the solvent of choice for hydrochloride salts.[1] It is a polar aprotic solvent that can dissolve the salt without promoting rapid proton exchange, allowing for the observation of the NH₃⁺ and OH protons.
Alternative Solvent: For quantitative NMR (qNMR), alkaline deuterated methanol can be employed to neutralize the HCl salt in situ, improving solubility and signal consistency.[2][3]
Sample Preparation
Weigh approximately 5-10 mg of 2-Amino-3-(3-chlorophenyl)propan-1-ol hydrochloride directly into a clean, dry NMR tube.
Add approximately 0.6 mL of deuterated solvent (e.g., DMSO-d₆).
Add a small amount of a suitable internal standard (e.g., tetramethylsilane, TMS, at 0 ppm) for chemical shift referencing.
Cap the NMR tube and gently vortex or sonicate to ensure complete dissolution of the sample.
Instrument Parameters
The following are general guidelines for acquiring ¹H and ¹³C NMR spectra on a standard 400 or 500 MHz NMR spectrometer.
¹H NMR Acquisition:
Pulse Program: A standard single-pulse experiment (e.g., 'zg30') is typically sufficient.
Spectral Width: 12-16 ppm.
Number of Scans: 16-64 scans, depending on the sample concentration.
Relaxation Delay (d1): 1-2 seconds.
Acquisition Time (aq): 2-4 seconds.
¹³C NMR Acquisition:
Pulse Program: A proton-decoupled pulse program (e.g., 'zgpg30') is used to obtain a spectrum with singlets for each carbon.
Spectral Width: 200-240 ppm.
Number of Scans: 1024-4096 scans, as ¹³C has a low natural abundance.
Relaxation Delay (d1): 2 seconds.
Acquisition Time (aq): 1-2 seconds.
For unambiguous assignment of carbon signals, advanced NMR techniques such as DEPT (Distortionless Enhancement by Polarization Transfer) can be employed to differentiate between CH, CH₂, and CH₃ groups.[4]
Data Processing and Interpretation Workflow
The following workflow ensures accurate and reliable interpretation of the acquired NMR data.
Probing the Pharmacological Landscape: A Technical Guide to the Proposed Mechanism of Action of 2-Amino-3-(3-chlorophenyl)propan-1-ol Hydrochloride Derivatives
For Researchers, Scientists, and Drug Development Professionals Abstract Derivatives of 2-Amino-3-(3-chlorophenyl)propan-1-ol hydrochloride represent a class of synthetic compounds with significant therapeutic potential,...
Author: BenchChem Technical Support Team. Date: April 2026
For Researchers, Scientists, and Drug Development Professionals
Abstract
Derivatives of 2-Amino-3-(3-chlorophenyl)propan-1-ol hydrochloride represent a class of synthetic compounds with significant therapeutic potential, though their precise mechanism of action remains an area of active investigation. This guide synthesizes current understanding by examining structure-activity relationships with pharmacologically characterized analogs. We propose a primary mechanism centered on the modulation of monoamine neurotransmitter systems, with potential secondary activities influencing other signaling pathways. This document provides a detailed exploration of the hypothesized molecular targets, downstream signaling cascades, and the experimental methodologies required to validate these claims, serving as a foundational resource for researchers in pharmacology and medicinal chemistry.
Introduction: Unveiling a Privileged Scaffold
The 2-amino-3-phenylpropan-1-ol backbone is a privileged scaffold in medicinal chemistry, forming the core of numerous biologically active molecules. The introduction of a chlorine atom at the meta-position of the phenyl ring in 2-Amino-3-(3-chlorophenyl)propan-1-ol and its derivatives is a key structural modification that significantly influences the compound's pharmacokinetic and pharmacodynamic properties. This substitution can alter receptor binding affinity, metabolic stability, and blood-brain barrier penetration. While direct research on this specific class of derivatives is emerging, a comprehensive understanding of their mechanism of action can be inferred from the study of structurally related compounds.
This guide will deconstruct the probable molecular interactions and cellular effects of these derivatives, drawing parallels from established monoamine reuptake inhibitors, receptor modulators, and other centrally active agents.
Proposed Primary Mechanism of Action: Modulation of Monoamine Transporters
The structural similarity of 2-Amino-3-(3-chlorophenyl)propan-1-ol derivatives to known monoamine neurotransmitters (dopamine, norepinephrine, and serotonin) strongly suggests that their primary mechanism of action involves the inhibition of monoamine transporters: the dopamine transporter (DAT), the norepinephrine transporter (NET), and the serotonin transporter (SERT).[1] By blocking the reuptake of these neurotransmitters from the synaptic cleft, these compounds can potentiate monoaminergic neurotransmission, a mechanism central to the action of many antidepressant and psychostimulant drugs.[1][2]
The specific selectivity profile for DAT, NET, and SERT is likely determined by the nature of the substituents on the amino and hydroxyl groups of the propan-1-ol backbone.
Molecular Docking and Binding Affinity
Computational modeling and in-vitro binding assays are crucial first steps in validating this proposed mechanism. Molecular docking studies can predict the binding poses of these derivatives within the substrate-binding sites of DAT, NET, and SERT. These in-silico analyses should be followed by radioligand binding assays to experimentally determine the binding affinities (Ki values) of the compounds for each transporter.
Downstream Signaling Pathways
The inhibition of monoamine reuptake leads to an accumulation of neurotransmitters in the synapse, enhancing the activation of postsynaptic receptors. This can trigger a cascade of intracellular signaling events, including the modulation of cyclic adenosine monophosphate (cAMP) levels, activation of protein kinases such as Protein Kinase A (PKA) and Protein Kinase C (PKC), and regulation of gene expression through transcription factors like the cAMP response element-binding protein (CREB).
Caption: Proposed mechanism of monoamine reuptake inhibition.
Potential Secondary Mechanisms of Action
Beyond monoamine transporters, the structural features of these derivatives suggest potential interactions with other molecular targets, which could contribute to their overall pharmacological profile.
Adrenergic Receptor Modulation
Aryloxypropanolamine structures are known to interact with adrenergic receptors.[3] It is plausible that 2-Amino-3-(3-chlorophenyl)propan-1-ol derivatives could exhibit agonist or antagonist activity at α- and β-adrenergic receptors, which would further modulate synaptic transmission and have implications for cardiovascular function.
Cholinergic System Interactions
Studies on structurally related chloro-cathinones have demonstrated an inhibitory effect on acetylcholinesterase (AChE).[4] While a different chemical class, the presence of a substituted phenyl ring and an amino group suggests that the potential for AChE inhibition by 2-Amino-3-(3-chlorophenyl)propan-1-ol derivatives should be investigated. Inhibition of AChE would lead to increased levels of acetylcholine in the synapse, impacting cognitive and autonomic functions.
Caption: Potential secondary targets and effects of the derivatives.
Experimental Protocols for Mechanistic Validation
To rigorously test the proposed mechanisms of action, a series of in-vitro and in-vivo experiments are essential.
In-Vitro Assays
Table 1: Key In-Vitro Assays for Target Validation
Assay Type
Target
Purpose
Radioligand Binding
DAT, NET, SERT, Adrenergic Receptors
To determine binding affinity (Ki) and selectivity.
Synaptosomal Uptake
DAT, NET, SERT
To measure the functional inhibition of neurotransmitter reuptake (IC50).
Enzyme Inhibition
Acetylcholinesterase
To quantify the inhibitory potency (IC50) on AChE activity.
Second Messenger
Adrenergic & Dopamine Receptors
To assess functional activity (agonist/antagonist) by measuring cAMP or calcium flux.
Protocol: Synaptosomal Monoamine Uptake Assay
Preparation of Synaptosomes: Isolate synaptosomes from specific brain regions (e.g., striatum for DAT, hippocampus for SERT, cortex for NET) of rodents via differential centrifugation.
Pre-incubation: Pre-incubate synaptosomes with varying concentrations of the test compound or a reference inhibitor.
Initiation of Uptake: Add a radiolabeled monoamine substrate (e.g., [³H]dopamine, [³H]serotonin, or [³H]norepinephrine).
Termination of Uptake: After a short incubation period, rapidly terminate the uptake by filtration through glass fiber filters.
Quantification: Measure the radioactivity retained on the filters using liquid scintillation counting.
Data Analysis: Calculate the IC50 value by fitting the data to a sigmoidal dose-response curve.
In-Vivo Studies
In-vivo experiments are critical to understanding the physiological and behavioral effects of these compounds.
Microdialysis: To measure extracellular levels of monoamines in specific brain regions of freely moving animals following systemic administration of the compound.
Behavioral Models: Utilize established animal models of depression (e.g., forced swim test, tail suspension test) and cognitive function (e.g., Morris water maze, novel object recognition) to assess the therapeutic potential.
Safety Pharmacology: Evaluate potential cardiovascular (telemetry) and central nervous system side effects.
Caption: A comprehensive workflow for mechanistic elucidation.
Conclusion and Future Directions
The 2-Amino-3-(3-chlorophenyl)propan-1-ol hydrochloride derivatives represent a promising chemical scaffold with the potential to modulate key neurotransmitter systems in the central nervous system. The proposed primary mechanism of action, inhibition of monoamine transporters, provides a strong foundation for their further development as potential therapeutics for mood disorders and other neurological conditions. However, the potential for off-target activities at adrenergic and cholinergic sites warrants thorough investigation to fully characterize their pharmacological profile and ensure a favorable safety margin.
Future research should focus on synthesizing a library of these derivatives with systematic structural modifications to establish a clear structure-activity relationship for each molecular target. This, combined with the rigorous experimental validation outlined in this guide, will be instrumental in unlocking the full therapeutic potential of this intriguing class of compounds.
References
Adachi, K., et al. (n.d.). DESIGN, SYNTHESIS, AND STRUCTURE-ACTIVITY RELATIONSHIPS OF 2-SUBSTITUTED-2-AMIN0-1,3-PROPANEDIOLS: DISCOVERY OF A NOVEL IMMUNOSU. Vertex AI Search.
PubChem. (n.d.). 2-Amino-3-(3-chlorophenyl)propan-1-ol. PubChem. Retrieved from [Link]
International Journal of Pharmaceutical Sciences Review and Research. (2010, September 15). SYNTHESIS AND PHARMACOLOGY OF NOVEL ANTIDEPRESSANT AGENTS WITH DOPAMINE AUTORECEPTOR AGONIST PROPERTIES. International Journal of Pharmaceutical Sciences Review and Research.
ECHA. (n.d.). 2-amino-3-(3-chlorophenyl)propan-1-ol hydrochloride — Chemical Substance Information. ECHA. Retrieved from [Link]
Maruyama, T., et al. (2018, May 16). Structure-Activity Relationships Based on 3D-QSAR CoMFA/CoMSIA and Design of Aryloxypropanol-Amine Agonists with Selectivity for the Human β3-Adrenergic Receptor and Anti-Obesity and Anti-Diabetic Profiles. MDPI. Retrieved from [Link]
Guedes, D., et al. (2025, April 9). Synthesis, Characterization, and Biological Effects of Chloro-Cathinones: Toxicity and Potential Neurological Impact. PMC. Retrieved from [Link]
RSC. (n.d.). Supporting Information for Synthesis of 2-amino-3-arylpropan-1-ols and 1-(2,3-diaminopropyl). RSC. Retrieved from [Link]
ClinPGx. (n.d.). non-selective monoamine reuptake inhibitors. ClinPGx. Retrieved from [Link]
Wikipedia. (n.d.). Monoamine reuptake inhibitor. Wikipedia. Retrieved from [Link]
Taylor & Francis. (n.d.). Monoamine reuptake inhibitors – Knowledge and References. Taylor & Francis. Retrieved from [Link]
ACS Publications. (2012, September 7). 2-(3-Fluoro-4-methylsulfonylaminophenyl)propanamides as Potent Transient Receptor Potential Vanilloid 1 (TRPV1) Antagonists: Structure–Activity Relationships of 2-Amino Derivatives in the N-(6-Trifluoromethylpyridin-3-ylmethyl) C-Region. Journal of Medicinal Chemistry. Retrieved from [Link]
MDPI. (2022, August 14). The Latest FDA-Approved Pharmaceuticals Containing Fragments of Tailor-Made Amino Acids and Fluorine. MDPI. Retrieved from [Link]
Springer. (2022, September 8). The structure–activity relationship and computational studies of 1,3-thiazole derivatives as cholinesterase inhibitors with anti-inflammatory activity. Springer. Retrieved from [Link]
Google Patents. (n.d.). WO2001058848A1 - A process for the purification of 3-amino-1,2-propanediol and 2-amino ... - Google Patents. Google Patents.
Solubility Profile of 2-Amino-3-(3-chlorophenyl)propan-1-ol Hydrochloride in Organic Solvents
Executive Summary 2-Amino-3-(3-chlorophenyl)propan-1-ol hydrochloride is a halogenated, reduced amino acid derivative (a phenylalaninol analog) with significant utility as a chiral building block in organic synthesis and...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
2-Amino-3-(3-chlorophenyl)propan-1-ol hydrochloride is a halogenated, reduced amino acid derivative (a phenylalaninol analog) with significant utility as a chiral building block in organic synthesis and medicinal chemistry. For drug development professionals and synthetic chemists, understanding its solubility profile in organic solvents is critical for optimizing purification (e.g., crystallization), reaction design, and formulation. This technical guide elucidates the thermodynamic causality behind its solubility behavior, provides quantitative solubility estimations, and outlines a self-validating experimental protocol for empirical determination.
Physicochemical Foundations: The Hydrochloride Salt Effect
The free base form of 2-amino-3-(3-chlorophenyl)propan-1-ol is highly lipophilic due to the chlorophenyl ring, making it readily soluble in non-polar organic solvents. However, converting the amine to its hydrochloride salt ([BaseH]⁺ Cl⁻) fundamentally alters its physicochemical landscape[1].
The Causality of Solubility Shift: The formation of the hydrochloride salt creates strong, charge-assisted hydrogen bonds between the protonated nitrogen base and the chloride anion, resulting in a high crystal lattice energy[2]. To dissolve the salt in an organic solvent, the solvent's solvation energy must exceed this substantial ionic lattice energy[3]. Consequently, the principle of "like dissolves like" dictates that the highly polar, ionic nature of the hydrochloride salt restricts its solubility in non-polar media (like hexane or dichloromethane) while enhancing it in polar protic solvents (like methanol or water)[1].
Quantitative Solubility Profile in Organic Solvents
The table below summarizes the expected solubility profile of 2-amino-3-(3-chlorophenyl)propan-1-ol hydrochloride across various organic solvent classes, driven by dielectric constants (ε) and hydrogen-bonding capacities.
Solvent Class
Solvent
Dielectric Constant (ε)
Estimated Solubility
Solvation Mechanism
Polar Protic
Methanol
32.7
High (> 50 mg/mL)
Strong H-bonding; effective ion-dipole interactions with both cation and Cl⁻.
Polar Protic
Ethanol
24.5
Moderate (10-20 mg/mL)
Moderate H-bonding; lower polarity than methanol limits lattice disruption.
Polar Aprotic
DMSO
46.7
High (> 100 mg/mL)
High polarity; strong solvation of the protonated amine cation via the S=O dipole.
Polar Aprotic
Acetonitrile
37.5
Low (< 5 mg/mL)
Poor H-bonding capacity; inability to effectively solvate the chloride anion.
Non-Polar
Dichloromethane
8.9
Very Low (< 1 mg/mL)
Insufficient polarity to overcome the ionic lattice energy.
Non-Polar
Hexane
1.9
Insoluble
Complete absence of ion-dipole interactions.
Note: Data represents generalized behavior for halogenated phenylalaninol hydrochloride derivatives based on established thermodynamic principles[4].
Thermodynamic Principles of Solvation
The solubility of an amino alcohol hydrochloride in organic media is not solely dependent on the dielectric constant; it is heavily influenced by the specific solvation of the chloride anion.
For instance, while both Dimethyl Sulfoxide (DMSO) and Acetonitrile are polar aprotic solvents with high dielectric constants, the salt exhibits drastically different solubilities in them. DMSO possesses a highly polarized S=O bond that acts as a powerful hydrogen-bond acceptor, effectively solvating the protonated amine. Conversely, Acetonitrile lacks the ability to stabilize the chloride anion, leading to rapid precipitation or failure to dissolve.
Furthermore, the Common Ion Effect plays a crucial role if the organic solvent contains traces of hydrochloric acid (e.g., acidic methanol). The presence of excess chloride ions shifts the solubility product equilibrium, suppressing the dissociation of the salt and forcing precipitation[5].
Figure 1: Thermodynamic logic governing the solvation of hydrochloride salts.
To empirically determine the exact solubility of 2-Amino-3-(3-chlorophenyl)propan-1-ol hydrochloride, a rigorous, self-validating protocol must be employed. Relying solely on visual dissolution can lead to false positives due to supersaturation. The following protocol utilizes isothermal equilibration coupled with High-Performance Liquid Chromatography (HPLC) to ensure thermodynamic accuracy[1].
Step-by-Step Protocol
Isothermal Saturation :
Add an excess amount of 2-Amino-3-(3-chlorophenyl)propan-1-ol hydrochloride (e.g., 200 mg) to 1.0 mL of the target organic solvent in a sealed glass vial.
Place the vial in a thermostatic shaker at exactly 25.0 ± 0.1 °C. Agitate at 300 RPM for 24 to 48 hours to ensure thermodynamic equilibrium is reached.
Phase Separation :
Centrifuge the suspension at 10,000 x g for 15 minutes at 25 °C.
Causality Check: Centrifugation is preferred over filtration to prevent the loss of solvent via evaporation or the adsorption of the API onto the filter membrane, which would skew quantitative results.
Sampling and Dilution :
Carefully extract an aliquot of the clear supernatant. Immediately dilute the aliquot in a highly soluble mobile phase (e.g., 50:50 Water:Methanol) to prevent precipitation upon temperature fluctuations.
HPLC Quantification :
Analyze the diluted sample using a validated Reverse-Phase HPLC method (e.g., C18 column, UV detection at ~220 nm for the chlorophenyl chromophore).
Trustworthiness: HPLC is strictly required over gravimetric analysis because gravimetric methods are highly susceptible to errors from solvent trapping within the crystal lattice during evaporation[1].
Solid-State Verification (The Self-Validating Step) :
Recover the undissolved solid pellet and analyze it via X-Ray Powder Diffraction (XRPD).
Causality Check: This ensures the salt has not disproportionated into the free base or formed a solvent solvate/hydrate during the equilibration phase[2].
Figure 2: Self-validating isothermal workflow for determining organic solvent solubility.
[2] Google Patents. "Novel cocrystallization of hydrochloric acid salt of an active agent". Google Patents. URL:
[5] Research Journal of Pharmaceutical Dosage Forms and Technology. "Drug Dissolution Enhancement by Salt Formation: Current Prospects". RJPDFT. URL: [Link]
[3] Gupta, D., et al. "Salts of Therapeutic Agents: Chemical, Physicochemical, and Biological Considerations". Molecules (PubMed). URL:[Link]
Crystal structure analysis of 2-Amino-3-(3-chlorophenyl)propan-1-ol hydrochloride
An In-depth Technical Guide to the Crystal Structure Analysis of 2-Amino-3-(3-chlorophenyl)propan-1-ol Hydrochloride Abstract The precise three-dimensional arrangement of atoms within a crystal lattice is a critical dete...
Author: BenchChem Technical Support Team. Date: April 2026
An In-depth Technical Guide to the Crystal Structure Analysis of 2-Amino-3-(3-chlorophenyl)propan-1-ol Hydrochloride
Abstract
The precise three-dimensional arrangement of atoms within a crystal lattice is a critical determinant of a drug substance's physicochemical properties, including its stability, solubility, and bioavailability. This guide provides a comprehensive, field-proven methodology for the single-crystal X-ray diffraction analysis of 2-Amino-3-(3-chlorophenyl)propan-1-ol hydrochloride. While a public crystal structure for this specific compound is not available in crystallographic databases as of the time of this writing, this document serves as an authoritative guide for researchers and drug development professionals on the necessary experimental and computational workflows required to determine and analyze its crystal structure. The protocols herein are designed to be self-validating, ensuring the generation of accurate and reliable structural data.
Introduction: The Imperative for Structural Elucidation
2-Amino-3-(3-chlorophenyl)propan-1-ol hydrochloride is a substituted phenylpropanolamine. The hydrochloride salt form is often utilized to improve the solubility and stability of the active pharmaceutical ingredient (API). A definitive crystal structure analysis is paramount for several reasons:
Polymorph Screening: It provides the unambiguous identification of a specific crystalline form, which is a regulatory requirement.
Structure-Property Correlation: It allows for a rational understanding of the compound's physical properties based on its molecular conformation and intermolecular interactions.
Computational Modeling: An experimental crystal structure serves as the "ground truth" for validating computational models used in drug design and formulation development.
This guide will detail the end-to-end process, from material synthesis and crystallization to data analysis and interpretation.
Experimental Workflow: From Powder to Structure
The determination of a crystal structure is a multi-stage process that demands precision at every step. The causality behind each choice of protocol is critical for success.
Synthesis and Purification of the Analyte
A pure, homogenous sample is the prerequisite for successful crystallization. While several synthetic routes may exist, a common approach involves the reduction of the corresponding amino acid, 3-chloro-DL-phenylalanine.
Protocol 1: Synthesis and Purification
Reduction: Suspend 3-chloro-DL-phenylalanine in an anhydrous solvent such as tetrahydrofuran (THF).
Reducing Agent: Add a suitable reducing agent (e.g., lithium aluminium hydride, LiAlH₄) portion-wise at a controlled temperature (e.g., 0 °C) to reduce the carboxylic acid to a primary alcohol.
Quenching: Carefully quench the reaction with water and a sodium hydroxide solution.
Extraction: Extract the product into an organic solvent.
Salt Formation: Treat the organic solution with a stoichiometric amount of hydrochloric acid (e.g., as a solution in dioxane or isopropanol) to precipitate the hydrochloride salt.
Purification: Recrystallize the crude product from a suitable solvent system (e.g., ethanol/ether) to achieve high purity (>99.5% by HPLC).
Crystallization: The Art of Inducing Order
The generation of single crystals of sufficient size and quality for X-ray diffraction is often the most challenging step. The choice of solvent and technique is guided by the solubility profile of the compound.
Table 1: Recommended Crystallization Techniques
Technique
Description
Rationale & Causality
Slow Evaporation
A solution of the compound is left undisturbed in a vial covered with a perforated seal.
The gradual increase in concentration as the solvent evaporates allows molecules to slowly accrete onto a growing crystal lattice, promoting order.
Vapor Diffusion
A concentrated solution of the compound is placed in a small vial, which is then sealed inside a larger jar containing a "poor" solvent (in which the compound is less soluble).
The vapor of the poor solvent slowly diffuses into the compound's solution, reducing its solubility and inducing crystallization. This is a highly controlled method.
Cooling Crystallization
A saturated solution at a higher temperature is slowly cooled.
Solubility typically decreases with temperature. Slow cooling prevents rapid precipitation, which would lead to an amorphous powder or poorly-ordered microcrystals.
Experimental Insight: For a polar hydrochloride salt like the title compound, solvent systems such as methanol, ethanol, or isopropanol, or mixtures with less polar co-solvents like ethyl acetate or dichloromethane, are promising starting points.
Single-Crystal X-ray Diffraction (SC-XRD)
This is the definitive technique for determining the atomic arrangement in a crystalline solid.
Protocol 2: Data Collection and Processing
Crystal Mounting: A suitable single crystal (typically 0.1-0.3 mm in each dimension) is selected under a microscope and mounted on a goniometer head.
Data Collection: The mounted crystal is placed in a diffractometer. It is cooled under a stream of nitrogen gas (typically to 100 K) to minimize thermal motion of the atoms, resulting in a more precise structure. The crystal is then rotated in a beam of monochromatic X-rays (e.g., Mo Kα, λ = 0.71073 Å).
Data Integration: The diffraction pattern (a series of spots of varying intensities) is collected on a detector. The raw data are processed to determine the unit cell dimensions, space group, and the intensities of each reflection.
Structure Solution: The "phase problem" is solved using computational methods (e.g., direct methods) to generate an initial electron density map.
Structure Refinement: The initial model is refined by adjusting atomic positions and displacement parameters to achieve the best fit between the observed diffraction data and the data calculated from the model.
Caption: Experimental workflow for crystal structure determination.
Structural Analysis: Interpreting the Data
A solved crystal structure provides a wealth of information. The analysis focuses on both the geometry of the individual molecule (intramolecular features) and how the molecules are arranged in the crystal (intermolecular features).
Hypothetical Crystallographic Data
The final refined structure would be accompanied by a table of crystallographic data. The following table presents a realistic, hypothetical set of parameters for the title compound.
Table 2: Hypothetical Crystallographic Data and Refinement Statistics
Parameter
Value
Significance
Chemical formula
C₉H₁₃Cl₂NO
The atoms within the asymmetric unit.
Formula weight
222.11
Crystal system
Monoclinic
The shape of the unit cell.
Space group
P2₁/c
The symmetry elements within the unit cell.
a, b, c (Å)
10.5, 8.2, 12.1
Unit cell dimensions.
β (°)
98.5
The angle of the monoclinic cell.
Volume (ų)
1025
The volume of the unit cell.
Z
4
The number of molecules in the unit cell.
R₁ [I > 2σ(I)]
< 0.05
A key indicator of the quality of the fit between the calculated and observed data. A value below 5% is considered good for small molecules.
wR₂ (all data)
< 0.15
A weighted R-factor that is also a measure of the refinement's quality.
Goodness-of-fit (S)
~1.0
Should be close to 1 for a good refinement.
Molecular Conformation and Intermolecular Interactions
The key to understanding the solid-state properties lies in the hydrogen bonding network. The protonated amine (-NH₃⁺) and the hydroxyl (-OH) group are excellent hydrogen bond donors. The chloride ion (Cl⁻) and the hydroxyl oxygen are excellent acceptors.
Expected Interactions:
Strong Charge-Assisted Hydrogen Bonds: The N-H···Cl and O-H···Cl interactions are expected to be the most significant, anchoring the cation and anion together.
Cooperative Hydrogen Bonding: The hydroxyl group can act as both a donor (O-H···Cl) and an acceptor (N-H···O), creating robust chains or networks.
These interactions dictate the crystal packing and are directly responsible for properties like melting point and dissolution rate.
Caption: Diagram of potential hydrogen bond interactions.
Conclusion
The crystal structure analysis of 2-Amino-3-(3-chlorophenyl)propan-1-ol hydrochloride is a critical step in its development as a pharmaceutical compound. By following the rigorous, self-validating protocols outlined in this guide—from meticulous synthesis and crystallization to precise X-ray diffraction analysis—researchers can obtain a definitive three-dimensional structure. This structural data is not merely an academic endpoint; it is the foundational knowledge required to understand and control the material's solid-state properties, ensuring the development of a safe, stable, and effective drug product.
References
A placeholder for a relevant cit
A placeholder for a relevant citation on the synthesis of similar compounds.
Foundational
An In-Depth Technical Guide to the Safety and Toxicity of 2-Amino-3-(3-chlorophenyl)propan-1-ol hydrochloride
For Researchers, Scientists, and Drug Development Professionals Introduction 2-Amino-3-(3-chlorophenyl)propan-1-ol hydrochloride is a synthetic organic compound with potential applications in pharmaceutical research and...
Author: BenchChem Technical Support Team. Date: April 2026
For Researchers, Scientists, and Drug Development Professionals
Introduction
2-Amino-3-(3-chlorophenyl)propan-1-ol hydrochloride is a synthetic organic compound with potential applications in pharmaceutical research and development. As a derivative of phenylalaninol, its structure suggests possible interactions with biological systems, making a thorough understanding of its safety and toxicity profile a prerequisite for its handling and use in experimental settings. This guide provides a comprehensive overview of the available safety data, toxicological information, and recommended handling procedures for this compound, intended to support risk assessment and ensure the safety of laboratory personnel.
Chemical and Physical Properties
A foundational aspect of safety assessment is the understanding of a compound's fundamental chemical and physical characteristics.
In the event of exposure, immediate action is crucial.
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[4]
Skin Contact: Immediately wash skin with plenty of soap and water. Remove contaminated clothing and shoes. Seek medical attention if irritation persists.[4]
Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is difficult, give oxygen. Seek immediate medical attention.[4]
Ingestion: Do NOT induce vomiting. Wash out mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[4]
Toxicological Profile
Acute Toxicity
The compound is classified as harmful by oral, dermal, and inhalation routes.[1][3] Quantitative data such as LD50 and LC50 values are not available.
Skin and Eye Irritation
It is classified as a skin irritant and a serious eye irritant.[1][3]
Carcinogenicity, Mutagenicity, and Reproductive Toxicity
Carcinogenicity: There is no data to suggest that this compound is a carcinogen. It is not listed as a carcinogen by IARC, ACGIH, NTP, or OSHA.[4][5]
Mutagenicity: No specific genotoxicity or mutagenicity data is available for this compound.
Reproductive Toxicity: No data is available on the reproductive or developmental toxicity of this compound.
Mechanism of Toxicity
The precise mechanism of toxicity has not been elucidated. However, based on its structure as a chlorinated aromatic compound, potential mechanisms could involve the formation of reactive metabolites that can lead to cellular damage. Chlorinated phenols, for instance, are known to induce oxidative stress and damage DNA.[6]
Experimental Protocols for Toxicity Assessment
For researchers planning to use this compound, conducting a thorough in-house toxicological assessment is highly recommended. The following are examples of standardized protocols that can be adapted.
In Vitro Cytotoxicity Assay (MTT Assay)
This protocol provides a general framework for assessing the cytotoxic potential of the compound on a cell line (e.g., HepG2, a human liver cell line).
Methodology:
Cell Culture: Culture HepG2 cells in appropriate media and conditions.
Seeding: Seed cells into 96-well plates at a density of 1 x 10⁴ cells/well and allow them to attach overnight.
Treatment: Prepare a stock solution of 2-Amino-3-(3-chlorophenyl)propan-1-ol hydrochloride in a suitable solvent (e.g., DMSO) and then serially dilute it in cell culture media to the desired concentrations. Replace the old media with the media containing the test compound.
Incubation: Incubate the cells for 24, 48, or 72 hours.
MTT Addition: Add MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours.
Formazan Solubilization: Remove the MTT solution and add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.
Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.
Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value.
Bacterial Reverse Mutation Test (Ames Test)
This assay is a widely used method for identifying compounds that can cause gene mutations.
Methodology:
Bacterial Strains: Use a set of Salmonella typhimurium strains with pre-existing mutations in the histidine operon (e.g., TA98, TA100, TA1535, TA1537) and Escherichia coli (e.g., WP2 uvrA).
Metabolic Activation: Conduct the assay with and without a metabolic activation system (S9 mix from rat liver) to detect metabolites that may be mutagenic.
Exposure: Mix the test compound at various concentrations with the bacterial culture and the S9 mix (if used) in molten top agar.
Plating: Pour the mixture onto minimal glucose agar plates.
Incubation: Incubate the plates at 37°C for 48-72 hours.
Colony Counting: Count the number of revertant colonies (colonies that have regained the ability to synthesize histidine).
Data Analysis: A compound is considered mutagenic if it causes a dose-dependent increase in the number of revertant colonies compared to the negative control.
Hypothetical Metabolic Pathway and Risk Assessment Workflow
Due to the lack of specific data, the following diagrams are provided for illustrative purposes.
Hypothetical Metabolic Pathway
The metabolism of 2-Amino-3-(3-chlorophenyl)propan-1-ol hydrochloride is likely to proceed through phase I and phase II reactions common for xenobiotics.
Caption: Hypothetical metabolic pathway of 2-Amino-3-(3-chlorophenyl)propan-1-ol.
Laboratory Risk Assessment Workflow
A systematic approach to risk assessment is essential before working with this compound.
Whitepaper: A Methodical Approach to the Calculation of Molecular Weight and Exact Mass for 2-Amino-3-(3-chlorophenyl)propan-1-ol HCl
An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals Abstract: The precise characterization of chemical entities is a cornerstone of modern drug development and chemical research. F...
Author: BenchChem Technical Support Team. Date: April 2026
An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals
Abstract: The precise characterization of chemical entities is a cornerstone of modern drug development and chemical research. Fundamental to this characterization are the concepts of molecular weight and exact mass. While often used interchangeably in general laboratory parlance, these two metrics are distinct and serve different, critical purposes. This technical guide provides a detailed, first-principles approach to the calculation of both the molecular weight and the exact mass of the compound 2-Amino-3-(3-chlorophenyl)propan-1-ol HCl. We will explore the theoretical underpinnings of each calculation, provide step-by-step protocols, and discuss the specific contexts in which each value is applied, particularly highlighting the importance of exact mass in high-resolution mass spectrometry for structural elucidation and purity assessment.
Foundational Concepts: Molecular Weight vs. Exact Mass
A thorough understanding of a molecule's mass is indispensable, but the term "mass" can be ambiguous without proper context. The distinction between molecular weight (also known as average molecular mass) and exact mass arises from the natural existence of isotopes—atoms of the same element that contain different numbers of neutrons.[1]
Defining Molecular Weight (Average Mass)
Molecular weight represents the weighted average mass of a molecule based on the natural abundance of its constituent elements' isotopes on Earth.[2][3] The value you find on a standard periodic table for an element's atomic weight is this weighted average.[4] For example, carbon's atomic weight is approximately 12.011 atomic mass units (u), which accounts for the presence of both the abundant carbon-12 isotope and the much less abundant carbon-13 isotope.[5][6]
Causality in Application: The use of molecular weight is rooted in macroscopic applications. When preparing a solution or performing a reaction with a bulk quantity of a substance, one is working with a vast statistical population of molecules containing all naturally occurring isotopes.[7] Therefore, the average mass is the most relevant value for stoichiometric calculations in synthetic chemistry and for preparing solutions of a specific molarity.[][9]
Defining Exact Mass (Monoisotopic Mass)
In contrast, exact mass is the calculated mass of a molecule using the mass of the single most abundant stable isotope for each constituent element.[2][10] This calculation does not involve averaging. For instance, the exact mass calculation for a carbon-containing compound would use the mass of carbon-12 (¹²C), which is defined as exactly 12.000000 u.[11][12]
Causality in Application: The concept of exact mass is paramount in the field of mass spectrometry, especially high-resolution mass spectrometry (HRMS).[7] A mass spectrometer is capable of separating and detecting individual ions based on their mass-to-charge ratio.[3][7] At sufficient resolution, the instrument can distinguish between molecules that differ only in their isotopic composition. The most intense peak in the isotopic pattern for a small organic molecule typically corresponds to the species containing only the most abundant isotopes—its monoisotopic peak.[10][13] This precise measurement is crucial for determining a molecule's elemental composition and confirming its identity.[14]
To ensure the accuracy and self-validation of our calculations, we must first establish the correct molecular formula and then utilize authoritative values for atomic weights and isotopic masses.
Determination of the Molecular Formula
The parent compound is 2-Amino-3-(3-chlorophenyl)propan-1-ol, which has a chemical formula of C₉H₁₂ClNO.[15][16] This guide focuses on the hydrochloride salt (HCl) form. Therefore, we must add one atom of hydrogen and one atom of chlorine to the parent formula.
High-Resolution Mass Spectrometry, Formula Determination
Workflow for Mass Calculation
Caption: Workflow for calculating Molecular Weight and Exact Mass.
Self-Validation and Trustworthiness in Practice
The protocols described herein represent a self-validating system when executed with scientific rigor. The trustworthiness of the final calculated values is directly dependent on the quality of the input data.
Authoritative Data Sources: Always use the most current atomic weight and isotopic mass values published by authoritative bodies such as the International Union of Pure and Applied Chemistry (IUPAC) or the National Institute of Standards and Technology (NIST).[26][27][28] These organizations periodically review and update these values based on the latest measurements.
Verification with Software: Numerous software tools and online calculators can compute molecular weight and exact mass.[29][30][31] While these are invaluable for efficiency, a senior scientist must understand the underlying principles to validate the output. For instance, one should always confirm whether the software is calculating an average or monoisotopic mass to prevent application errors.
Experimental Confirmation: Ultimately, the calculated exact mass is validated experimentally via high-resolution mass spectrometry. A measured mass that matches the calculated exact mass to within a few parts per million (ppm) provides high confidence in the elemental composition of the synthesized compound.[3]
Conclusion
The accurate calculation of molecular weight and exact mass is a fundamental skill for professionals in the chemical and pharmaceutical sciences. For 2-Amino-3-(3-chlorophenyl)propan-1-ol HCl (C₉H₁₃Cl₂NO), the molecular weight is 222.115 u , a value essential for routine laboratory work involving bulk material. The exact mass is 221.03742 u , a high-precision figure that is critical for analytical characterization by mass spectrometry. By understanding the distinct definitions, methodologies, and applications of these two values, researchers can ensure data integrity, facilitate unambiguous structural confirmation, and uphold the highest standards of scientific rigor in their work.
References
CK-12 Foundation. Flexi answers - What is the atomic weight of hydrogen?.
IUPAC Commission on Isotopic Abundances and Atomic Weights. Atomic Weight of Hydrogen.
BOC Sciences. Molecular Weight Calculator.
American Chemistry Council. Chlorine Facts - Chlorine The Element of Surprise.
The Strategic Utility of 2-Amino-3-(3-chlorophenyl)propan-1-ol Hydrochloride in Chiral Synthesis: A Guide for Researchers
In the landscape of modern drug discovery and fine chemical synthesis, the demand for enantiomerically pure compounds is unrelenting. Chiral building blocks serve as the foundational keystones for the asymmetric synthesi...
Author: BenchChem Technical Support Team. Date: April 2026
In the landscape of modern drug discovery and fine chemical synthesis, the demand for enantiomerically pure compounds is unrelenting. Chiral building blocks serve as the foundational keystones for the asymmetric synthesis of complex molecular architectures. Among these, 2-Amino-3-(3-chlorophenyl)propan-1-ol hydrochloride has emerged as a versatile and valuable synthon. Its inherent chirality and dual-functionality, an amino group and a primary alcohol, provide a strategic entry point for the construction of a diverse array of more complex chiral molecules. The presence of a 3-chlorophenyl moiety further enhances its utility, offering a site for further synthetic elaboration through cross-coupling reactions or by influencing the electronic properties of the molecule.
This comprehensive guide provides detailed application notes and protocols for the effective utilization of 2-Amino-3-(3-chlorophenyl)propan-1-ol hydrochloride as a chiral building block. It is designed to equip researchers, scientists, and drug development professionals with the practical knowledge and theoretical understanding necessary to leverage this compound in their synthetic endeavors.
Physicochemical Properties and Handling
A thorough understanding of the physical and chemical properties of a building block is paramount for its successful application. The hydrochloride salt form of 2-Amino-3-(3-chlorophenyl)propan-1-ol enhances its stability and simplifies handling.
Soluble in water, methanol, and other polar solvents.
General knowledge
Storage
Store in a cool, dry place away from incompatible materials. Keep container tightly closed.
Commercially available
Note: It is recommended to handle the free base, 2-Amino-3-(3-chlorophenyl)propan-1-ol, under an inert atmosphere as primary amines can be susceptible to oxidation. The hydrochloride salt is generally more stable.
Core Applications: A Gateway to Chiral Architectures
The synthetic utility of 2-Amino-3-(3-chlorophenyl)propan-1-ol hydrochloride stems from the orthogonal reactivity of its amine and alcohol functionalities. This allows for selective transformations at either site, paving the way for the synthesis of a variety of important chiral structures. Key applications include, but are not limited to:
Synthesis of Chiral Oxazolidinones: These heterocyclic scaffolds are widely used as chiral auxiliaries in asymmetric synthesis, enabling the diastereoselective formation of new stereocenters.
Preparation of N-Protected Amino Alcohols: Protection of the amino group allows for a vast array of transformations at the hydroxyl group, such as oxidation, esterification, or etherification.
Synthesis of Chiral Ligands: The amino alcohol motif is a common feature in chiral ligands for asymmetric catalysis.
Elaboration into Pharmaceutical Intermediates: The inherent chirality and functional handles make it an ideal starting material for the synthesis of complex drug candidates.
Detailed Application Protocols
The following protocols provide step-by-step methodologies for common and impactful transformations of 2-Amino-3-(3-chlorophenyl)propan-1-ol hydrochloride.
Protocol 1: N-Boc Protection of 2-Amino-3-(3-chlorophenyl)propan-1-ol
Introduction: The protection of the amino group is a fundamental first step in many synthetic sequences involving amino alcohols. The tert-butyloxycarbonyl (Boc) group is a widely used protecting group for amines due to its stability under a broad range of reaction conditions and its facile removal under acidic conditions. This protocol details a standard procedure for the N-Boc protection of 2-Amino-3-(3-chlorophenyl)propan-1-ol.
Reaction Principle: The reaction proceeds via nucleophilic attack of the primary amine on the carbonyl carbon of di-tert-butyl dicarbonate (Boc₂O). A mild base, such as triethylamine or sodium bicarbonate, is used to neutralize the acidic byproduct, tert-butoxycarboxylic acid, and drive the reaction to completion.
Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)
Silica gel for column chromatography
Step-by-Step Protocol:
Free Base Generation:
Dissolve 2-Amino-3-(3-chlorophenyl)propan-1-ol hydrochloride (1.0 eq) in water.
Slowly add a saturated aqueous solution of sodium bicarbonate until the pH of the solution is ~8-9.
Extract the aqueous layer with dichloromethane or ethyl acetate (3 x volume of the aqueous layer).
Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate or sodium sulfate.
Filter and concentrate the organic layer under reduced pressure to obtain the free amine, which can be used directly in the next step.
N-Boc Protection:
Dissolve the free amine (1.0 eq) in anhydrous dichloromethane or THF.
Add di-tert-butyl dicarbonate (1.1 eq) to the solution.
Stir the reaction mixture at room temperature for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).
Work-up and Purification:
Once the reaction is complete, concentrate the mixture under reduced pressure.
Dissolve the residue in ethyl acetate and wash sequentially with 1M HCl (to remove any unreacted amine), saturated aqueous sodium bicarbonate, and brine.
Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo.
Purify the crude product by flash column chromatography on silica gel to afford the desired N-Boc protected amino alcohol.
Causality Behind Experimental Choices:
Free Base Generation: The starting material is a hydrochloride salt. The amine must be in its free base form to act as a nucleophile. Sodium bicarbonate is a mild base suitable for this purpose, minimizing the risk of side reactions.
Choice of Solvent: Dichloromethane and THF are excellent choices as they are relatively non-polar and aprotic, and they effectively dissolve both the starting material and the Boc anhydride.
Monitoring by TLC: TLC is a quick and effective method to monitor the disappearance of the starting material and the appearance of the less polar product.
Aqueous Workup: The acidic and basic washes are crucial for removing unreacted starting materials and byproducts, leading to a cleaner crude product for purification.
Column Chromatography: This is a standard and effective method for purifying organic compounds, ensuring the final product is of high purity.
Protocol 2: Synthesis of (S)-4-((3-chlorophenyl)methyl)oxazolidin-2-one
Introduction: Chiral oxazolidinones are powerful chiral auxiliaries, famously employed in Evans' asymmetric aldol reactions. The cyclization of a chiral amino alcohol with a carbonylating agent is a direct route to these valuable compounds. This protocol outlines the synthesis of the corresponding oxazolidin-2-one from 2-Amino-3-(3-chlorophenyl)propan-1-ol.
Reaction Principle: The reaction involves the condensation of the amino alcohol with a carbonylating agent, such as diethyl carbonate or phosgene derivatives. The use of a base facilitates the deprotonation of the alcohol and amine, promoting the cyclization process. Microwave-assisted synthesis can significantly reduce reaction times and improve yields.[1]
Experimental Workflow Diagram:
Oxazolidinone Synthesis Workflow
Materials:
2-Amino-3-(3-chlorophenyl)propan-1-ol (free base)
Diethyl carbonate
Sodium methoxide (NaOMe) or Potassium carbonate (K₂CO₃)
Microwave reactor
Ethyl acetate (EtOAc)
Brine (saturated aqueous NaCl solution)
Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)
Hexanes or other suitable solvent for recrystallization
Step-by-Step Protocol:
Reaction Setup:
In a microwave-safe vessel, combine 2-Amino-3-(3-chlorophenyl)propan-1-ol (1.0 eq), diethyl carbonate (2.0-3.0 eq), and a catalytic amount of sodium methoxide or potassium carbonate (0.1-0.2 eq).
Microwave Irradiation:
Seal the vessel and place it in the microwave reactor.
Irradiate the mixture at 125-135 °C for 20-40 minutes. Monitor the reaction progress by TLC.
Work-up and Purification:
After the reaction is complete and the vessel has cooled, concentrate the mixture under reduced pressure to remove excess diethyl carbonate.
Dissolve the residue in ethyl acetate and wash with water and brine.
Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo.
Purify the crude product by recrystallization from a suitable solvent system (e.g., ethyl acetate/hexanes) or by flash column chromatography on silica gel to afford the pure oxazolidin-2-one.
Causality Behind Experimental Choices:
Carbonylating Agent: Diethyl carbonate is a safer and more environmentally friendly alternative to phosgene or its derivatives.
Base Catalyst: A catalytic amount of a non-nucleophilic base like sodium methoxide or potassium carbonate is sufficient to facilitate the cyclization without promoting side reactions.
Microwave Irradiation: Microwave heating provides rapid and uniform heating, which can dramatically accelerate the reaction rate and often leads to cleaner reactions and higher yields compared to conventional heating.[1]
Purification Method: Recrystallization is an effective method for purifying crystalline solids and can often provide a highly pure product without the need for chromatography.
Conclusion and Future Outlook
2-Amino-3-(3-chlorophenyl)propan-1-ol hydrochloride is a chiral building block of significant strategic importance. Its readily available nature and the presence of two distinct functional groups provide a versatile platform for the synthesis of a wide range of enantiomerically pure molecules. The protocols detailed herein for N-protection and oxazolidinone formation represent just a fraction of its synthetic potential. Future applications will undoubtedly see this building block utilized in the development of novel pharmaceuticals, agrochemicals, and advanced materials. As the field of asymmetric synthesis continues to evolve, the demand for such well-defined and versatile chiral synthons will only continue to grow.
References
PubChem. 2-Amino-3-(3-chlorophenyl)propan-1-ol. National Center for Biotechnology Information. [Link]
Calin, N., et al. (2011). Microwave-Assisted Improved Synthesis of Oxazolidin-2-ones, Oxazolidine-2-thiones and Thiazolidine-2-thione Chiral Auxiliaries. Molecules, 16(10), 8803-8813. [Link]
De Kimpe, N., et al. (2011). Synthesis of 2-amino-3-arylpropan-1-ols and 1-(2,3-diaminopropyl)-1,2,3-triazoles and evaluation of their antimalarial activity. Bioorganic & Medicinal Chemistry, 19(24), 7548-7560. [Link]
Organic Chemistry Portal. Synthesis of Oxazolidinones. [Link]
Application Note: Preparation of Unnatural Amino Acids from 2-Amino-3-(3-chlorophenyl)propan-1-ol Hydrochloride
Introduction & Strategic Rationale The synthesis of unnatural amino acids, such as 3-chlorophenylalanine derivatives, is a critical workflow in the development of peptidomimetics, active pharmaceutical ingredients (APIs)...
Author: BenchChem Technical Support Team. Date: April 2026
Introduction & Strategic Rationale
The synthesis of unnatural amino acids, such as 3-chlorophenylalanine derivatives, is a critical workflow in the development of peptidomimetics, active pharmaceutical ingredients (APIs), and novel biocatalysts. Starting from chiral amino alcohols like 2-Amino-3-(3-chlorophenyl)propan-1-ol hydrochloride offers a distinct strategic advantage, as these precursors are often readily accessible via stereoselective reduction or chiral pool synthesis.
This application note details a highly efficient, self-validating protocol for converting this amino alcohol into its corresponding unnatural amino acid. By utilizing a chemoselective TEMPO/BAIB oxidation strategy, this methodology circumvents the harsh conditions of traditional oxidations, ensuring the preservation of the
α
-chiral center.
Mechanistic Causality & Reaction Design
Transforming an amino alcohol into an amino acid requires the oxidation of a primary alcohol to a carboxylic acid. This transformation presents two major synthetic challenges that dictate our experimental design:
Amine Interference & Chemoselectivity : Free primary amines are highly susceptible to competitive oxidation (forming nitro or azo compounds) and can poison metal-based catalysts. Causality : Pre-reaction N-protection (utilizing a tert-butyloxycarbonyl or Boc group) masks the amine, directing the oxidant strictly to the primary alcohol .
Racemization Risk : The oxidation proceeds via an
α
-chiral amino aldehyde intermediate. Under strongly basic or harsh acidic conditions, this intermediate rapidly epimerizes via enolization. Causality : The TEMPO (2,2,6,6-Tetramethylpiperidine-1-oxyl) and BAIB (Bis(acetoxy)iodobenzene) system provides a mild, biphasic, and near-neutral environment. TEMPO acts as the primary oxidant via its oxoammonium cation. BAIB serves as the stoichiometric terminal oxidant, producing benign iodobenzene and acetic acid as byproducts. This mildly acidic byproduct buffers the system, effectively suppressing base-catalyzed racemization .
Experimental Workflows & Catalytic Cycle
Fig 1: Workflow for converting the amino alcohol to 3-chlorophenylalanine via TEMPO/BAIB oxidation.
Fig 2: TEMPO/BAIB catalytic cycle for the selective oxidation of primary alcohols.
Comparative Data: Oxidation Strategies
The superiority of the TEMPO/BAIB system for unnatural amino acid synthesis is evident when compared to traditional oxidation methods.
Harsh acidic conditions lead to significant epimerization and degradation.
RuCl
3
/ NaIO
4
RuO
4
(cat.)
NaIO
4
75 - 80
90 - 95
Risk of over-oxidation; requires strict temperature control to maintain ee%.
Step-by-Step Experimental Protocols
Protocol A: N-Boc Protection of 2-Amino-3-(3-chlorophenyl)propan-1-ol
Objective : Mask the primary amine to prevent competitive oxidation and catalyst poisoning.
Preparation : Suspend 2-Amino-3-(3-chlorophenyl)propan-1-ol hydrochloride (10.0 mmol) in 50 mL of anhydrous Dichloromethane (DCM).
Basification : Add Triethylamine (Et
3
N, 22.0 mmol, 2.2 eq) dropwise at 0 °C. Causality: The first equivalent neutralizes the HCl salt to free-base the amine; the slight excess acts as a nucleophilic catalyst for the subsequent acylation.
Protection : Add Di-tert-butyl dicarbonate (Boc
2
O, 10.5 mmol, 1.05 eq) dissolved in 10 mL DCM dropwise to the cooled mixture.
Reaction : Allow the mixture to warm to room temperature and stir for 4 hours. Self-Validation: Monitor via TLC (Ninhydrin stain); the reaction is complete when the primary amine spot completely disappears.
Workup : Wash the organic layer with 1M HCl (2 x 20 mL) to remove unreacted amine and Et
3
N, followed by brine (20 mL). Dry over anhydrous Na
2
SO
4
, filter, and concentrate under vacuum to yield the N-Boc amino alcohol as a white solid.
Protocol B: TEMPO/BAIB Oxidation to N-Boc-3-chlorophenylalanine
Objective : Chemoselective oxidation of the primary alcohol to a carboxylic acid without epimerization.
Solvent System : Dissolve the N-Boc amino alcohol (10.0 mmol) in a 1:1 mixture of Acetonitrile (MeCN) and Water (40 mL total). Causality: The biphasic/miscible system is crucial; water is required for the hydration of the intermediate aldehyde to a gem-diol, which is subsequently oxidized to the final carboxylic acid .
Catalyst Addition : Add TEMPO (0.2 mmol, 0.02 eq) to the reaction mixture. The solution will turn slightly orange/pink.
Oxidant Addition : Add BAIB (22.0 mmol, 2.2 eq) portion-wise over 15 minutes at 0 °C. Causality: The oxidation of a primary alcohol to a carboxylic acid is a 4-electron process. Since BAIB is a 2-electron oxidant (I^III to I^I), a minimum of 2.0 equivalents is theoretically required; 2.2 equivalents ensure complete conversion. Portion-wise addition controls the exothermic profile, preventing degradation of the TEMPO radical.
Reaction : Allow the mixture to warm to room temperature and stir for 3-4 hours.
Quenching & Workup : Quench the reaction by adding 10% aqueous Na
2
S
2
O
3
(20 mL) to destroy unreacted oxidant. Acidify the aqueous layer to pH 2-3 using 1M HCl.
Extraction : Extract the aqueous layer with Ethyl Acetate (3 x 30 mL). Wash the combined organic layers with brine, dry over Na
2
SO
4
, and concentrate. Purify via recrystallization (EtOAc/Hexanes) to yield N-Boc-3-chlorophenylalanine.
Protocol C: Deprotection to 3-Chlorophenylalanine Hydrochloride (Optional)
Objective : Cleave the Boc group to yield the free unnatural amino acid for downstream applications.
Cleavage : Dissolve N-Boc-3-chlorophenylalanine (5.0 mmol) in 10 mL of 4M HCl in Dioxane.
Reaction : Stir at room temperature for 1 hour. Self-Validation: Vigorous gas evolution (CO
2
and isobutylene) will be observed initially. The reaction is complete when gas evolution ceases.
Isolation : Concentrate the mixture under reduced pressure. Triturate the resulting residue with cold diethyl ether to precipitate 3-chlorophenylalanine hydrochloride as a highly pure, crystalline white solid. Filter and dry under high vacuum.
Blay, G. et al. (2004). "Synthesis of 2-amino alcohols and unnatural amino acids from serine". Arkivoc. Available at:[Link]
Kokotos, G. et al. (2007). "Structure-Activity Relationship of 2-Oxoamide Inhibition of Group IVA Cytosolic Phospholipase A2 and Group V Secreted Phospholipase A2". Journal of Medicinal Chemistry, 50(17), 4222-4235. Available at:[Link]
Method
Application Notes & Protocols for the In Vitro Characterization of 2-Amino-3-(3-chlorophenyl)propan-1-ol hydrochloride
Abstract This document provides a comprehensive guide for the in vitro pharmacological characterization of 2-Amino-3-(3-chlorophenyl)propan-1-ol hydrochloride (referred to herein as 'Compound A'). As a substituted phenyl...
Author: BenchChem Technical Support Team. Date: April 2026
Abstract
This document provides a comprehensive guide for the in vitro pharmacological characterization of 2-Amino-3-(3-chlorophenyl)propan-1-ol hydrochloride (referred to herein as 'Compound A'). As a substituted phenylpropanolamine, its structural resemblance to known sympathomimetic amines and monoamine reuptake inhibitors suggests its potential interaction with adrenergic receptors and neurotransmitter transporters.[1][2][3] This guide presents a logical, multi-step workflow designed to first establish a viable concentration range through cytotoxicity testing, then determine its binding affinity at key adrenergic receptors, and finally elucidate its functional activity as a potential agonist or antagonist through second messenger analysis. The protocols provided are grounded in established, robust methodologies to ensure data integrity and reproducibility.
Introduction: Rationale for a Structured In Vitro Assessment
2-Amino-3-(3-chlorophenyl)propan-1-ol hydrochloride is a phenylpropanolamine derivative. This structural class is well-known for interacting with the adrenergic system, which includes various G-protein coupled receptors (GPCRs) that mediate the physiological effects of norepinephrine and epinephrine.[4] Furthermore, related structures have been shown to inhibit the reuptake of key monoamine neurotransmitters such as dopamine, norepinephrine, and serotonin.[2]
A thorough in vitro evaluation is the foundational step in characterizing the pharmacological profile of a novel compound like Compound A. It allows researchers to identify primary biological targets, determine potency and efficacy, and elucidate the mechanism of action before committing to more complex and resource-intensive in vivo studies.
Our proposed workflow follows a three-pillar approach:
Cellular Viability Assessment: To define the non-toxic concentration range for subsequent assays.
Target Engagement (Binding Affinity): To quantify the direct interaction between Compound A and its putative receptors.
Functional Characterization (Signaling Pathway Modulation): To determine the biological consequence of this interaction (i.e., agonism vs. antagonism).
This structured approach ensures that each experimental stage builds upon validated data from the previous one, creating a self-validating and scientifically rigorous characterization cascade.
Preliminary Characterization and Compound Handling
Solubility: It is critical to determine the solubility of Compound A in aqueous buffers (e.g., PBS, HBSS) and common solvents like DMSO. For cell-based assays, the final concentration of DMSO should typically be kept below 0.5% to avoid solvent-induced artifacts.
Stock Solutions: Prepare a high-concentration stock solution (e.g., 10-50 mM) in an appropriate solvent (e.g., DMSO or sterile water). Aliquot and store at -20°C or -80°C to minimize freeze-thaw cycles.
Safety: The compound is classified as an irritant and may be harmful if swallowed, inhaled, or in contact with skin.[5][7] Standard personal protective equipment (PPE), including gloves, lab coat, and safety glasses, should be worn at all times.
Workflow Stage 1: Cytotoxicity Assessment
Before assessing the pharmacological activity of Compound A, it is imperative to determine the concentration range that does not induce cell death. This ensures that any observed effects in functional assays are due to specific target modulation rather than general toxicity. The MTT and LDH assays are complementary, measuring metabolic activity and membrane integrity, respectively.[8][9]
Workflow Diagram: Initial Compound Assessment
Caption: Workflow for determining the cytotoxic profile of Compound A.
This colorimetric assay measures the reduction of MTT by mitochondrial dehydrogenases in living cells, forming a purple formazan product.[10] The amount of formazan is proportional to the number of metabolically active cells.
Step-by-Step Protocol:
Cell Seeding: Seed a suitable cell line (e.g., HEK293, CHO-K1) in a 96-well plate at a density of 5,000-10,000 cells/well. Incubate for 18-24 hours at 37°C, 5% CO₂.
Compound Treatment: Prepare serial dilutions of Compound A in culture medium. Remove the old medium from the cells and add 100 µL of the compound dilutions. Include vehicle control (medium with solvent) and a positive control for toxicity (e.g., 1% Triton X-100).
Incubation: Incubate the plate for a relevant exposure time (e.g., 24 or 48 hours).
MTT Addition: Add 10 µL of 5 mg/mL MTT solution to each well and incubate for 3-4 hours at 37°C until purple formazan crystals are visible.[8]
Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the crystals.[8]
Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.
Analysis: Calculate cell viability as a percentage of the vehicle control and plot against the log concentration of Compound A to determine the CC₅₀ (50% cytotoxic concentration).
This assay quantifies the activity of LDH, a stable cytosolic enzyme that is released into the culture medium upon cell lysis or membrane damage.[11]
Step-by-Step Protocol:
Cell Seeding and Treatment: Follow steps 1-3 from the MTT protocol. It is advisable to run this assay on a parallel plate.
Supernatant Collection: After incubation, centrifuge the plate at 250 x g for 4 minutes. Carefully transfer 50 µL of the supernatant from each well to a new 96-well plate.
LDH Reaction: Prepare the LDH reaction mixture according to the manufacturer's instructions (typically a substrate mix and a diaphorase). Add 50 µL of this mixture to each well containing the supernatant.
Incubation: Incubate at room temperature for 20-30 minutes, protected from light.[8]
Stop Reaction: Add 50 µL of the stop solution provided with the assay kit.[8]
Absorbance Reading: Measure the absorbance at 490 nm.
Analysis: Use the maximum LDH release control (cells lysed with Triton X-100) to calculate the percentage of cytotoxicity for each concentration of Compound A.
Radioligand binding assays remain the gold standard for quantifying the affinity of a compound for a specific receptor.[12][13] A competitive binding assay will be used to determine the binding affinity (Ki) of the unlabeled Compound A by measuring its ability to displace a known high-affinity radioligand from the receptor.
Protocol 4.1: Competitive Radioligand Binding for Adrenergic Receptors
This protocol describes the steps to determine the affinity of Compound A for α₁- and β-adrenergic receptors expressed in cell membranes.
Step-by-Step Protocol:
Membrane Preparation:
Culture cells expressing the adrenergic receptor of interest (e.g., HEK293-ADRA1A or CHO-ADRB2).
Harvest the cells and homogenize them in an ice-cold buffer (e.g., 50 mM Tris-HCl, 5 mM EDTA, pH 7.4) using a Dounce or Polytron homogenizer.[1]
Centrifuge the homogenate at low speed (1,000 x g) to remove nuclei, then centrifuge the supernatant at high speed (40,000 x g) to pellet the cell membranes.[1]
Resuspend the membrane pellet in a suitable buffer, determine the protein concentration (e.g., via BCA assay), and store at -80°C.
Competitive Binding Assay:
Assay Buffer: Prepare an appropriate binding buffer (e.g., 50 mM Tris-HCl, 10 mM MgCl₂, 1 mM EDTA, pH 7.4).
Reaction Setup: In a 96-well plate, combine:
Cell membranes (20-50 µg protein/well).
A fixed concentration of a suitable radioligand (e.g., [³H]-Prazosin for α₁ receptors or [¹²⁵I]-Cyanopindolol for β-receptors), typically at its Kd concentration.
Increasing concentrations of unlabeled Compound A (e.g., 0.1 nM to 100 µM).
Controls:
Total Binding: Membranes + Radioligand (no competitor).
Non-specific Binding (NSB): Membranes + Radioligand + a high concentration of a known unlabeled antagonist (e.g., Phentolamine for α₁, Propranolol for β₁/β₂).[12]
Incubation: Incubate the plate at room temperature for 60-90 minutes to allow the binding to reach equilibrium.[1]
Termination & Filtration: Rapidly harvest the contents of each well onto glass fiber filters using a cell harvester. Wash the filters with ice-cold assay buffer to remove unbound radioligand.[1]
Quantification: Place the filters in scintillation vials with scintillation fluid and count the radioactivity using a scintillation counter.
Data Analysis:
Calculate Specific Binding = Total Binding - Non-specific Binding.
Plot the percentage of specific binding against the log concentration of Compound A.
Fit the data to a one-site competition model using non-linear regression software (e.g., GraphPad Prism) to obtain the IC₅₀ value.
Calculate the binding affinity constant (Ki) using the Cheng-Prusoff equation : Ki = IC₅₀ / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.
Many adrenergic receptors are coupled to Gs (stimulatory) or Gi (inhibitory) proteins, which modulate the activity of adenylyl cyclase, the enzyme that produces the second messenger cyclic AMP (cAMP).[14][15] Measuring changes in intracellular cAMP levels is a direct functional readout of receptor activation or inhibition.
Signaling Pathway Diagram: GPCR-cAMP Modulation
Caption: Modulation of the cAMP signaling pathway by GPCRs.
Protocol 5.1: HTRF or AlphaScreen® cAMP Accumulation Assay
These are competitive immunoassays in a homogeneous (no-wash) format, ideal for high-throughput screening. The signal is inversely proportional to the amount of cAMP produced by the cells.[15]
Step-by-Step Protocol:
Cell Seeding: Seed cells expressing the receptor of interest into a 384-well plate and incubate overnight.[16]
Cell Stimulation (Agonist Mode):
Aspirate the culture medium and replace it with a stimulation buffer containing a phosphodiesterase inhibitor (e.g., IBMX) to prevent cAMP degradation.
Pre-incubate the cells with serial dilutions of Compound A for 15-30 minutes.
Add a known agonist at its EC₈₀ concentration (or forskolin for Gi-coupled receptors) to all wells (except the negative control).
Incubate for an additional 30 minutes at 37°C.
Cell Lysis & Detection:
Lyse the cells by adding the lysis buffer provided in the kit.[16]
Add the detection reagents (e.g., d2-labeled cAMP and cryptate-labeled anti-cAMP antibody for HTRF) sequentially to all wells.[17]
Incubate at room temperature for 60 minutes, protected from light.
Signal Reading: Read the plate on a compatible microplate reader (e.g., measuring fluorescence at 665 nm and 620 nm for HTRF).
Data Analysis:
Convert the raw signal ratio to cAMP concentration using a standard curve run in parallel.
For Agonist Mode: Plot the cAMP concentration against the log concentration of Compound A to determine the EC₅₀ (potency) and the maximum response (efficacy).
For Antagonist Mode: Plot the inhibition of the agonist-induced cAMP response against the log concentration of Compound A to determine the IC₅₀.
Data Interpretation and Next Steps
The combined results from this three-stage workflow will provide a robust initial pharmacological profile for 2-Amino-3-(3-chlorophenyl)propan-1-ol hydrochloride.
Assay
Parameter Derived
Interpretation
MTT / LDH
CC₅₀
Defines the upper concentration limit for in vitro assays.
Radioligand Binding
Ki
Quantifies the binding affinity for specific receptor subtypes. A lower Ki indicates higher affinity.
cAMP Accumulation
EC₅₀ / IC₅₀, Emax
Determines functional activity: Is it an agonist (stimulates cAMP), antagonist (blocks agonist effect), or inverse agonist (reduces basal cAMP)? Defines potency and efficacy.
A compound demonstrating high affinity (low Ki) and high potency (low EC₅₀/IC₅₀) at a specific receptor, with a large window between its effective concentration and its cytotoxic concentration (high therapeutic index), would be a strong candidate for further investigation. Subsequent studies could include selectivity screening against a broader panel of receptors and transporters, assessing effects on other signaling pathways (e.g., calcium mobilization, β-arrestin recruitment), and ultimately, progressing to in vivo models of disease.
References
Daly, C. J., & McGrath, J. C. (2024). Radioligand Binding to Quantify Adrenergic Receptor Expression in the Heart. Current Protocols. [Link]
Bio-protocol. (2025). cAMP Accumulation Assays Using the AlphaScreen® Kit (PerkinElmer). Bio-protocol. [Link]
Naik, A. (2026). In Vitro Assessment of Cytolysins' Production by Cytotoxicity Assays. Springer Protocols. [Link]
European Chemicals Agency. (n.d.). 2-amino-3-(3-chlorophenyl)propan-1-ol hydrochloride — Chemical Substance Information. ECHA. [Link]
Hoffman, B. B., & Lefkowitz, R. J. (1980). RADIOLIGAND BINDING STUDIES OF ADRENERGIC RECEPTORS: New Insights into Molecular and Physiological Regulation. Annual Review of Pharmacology and Toxicology. [Link]
Moxham, C. M., & Malbon, C. C. (n.d.). Detection of β-Adrenergic Receptors by Radioligand Binding. Springer Nature Experiments. [Link]
Daly, C. J., & McGrath, J. C. (2023). Radioligand binding to quantify adrenergic receptor expression in the heart. Current Protocols, 3(1), e649. [Link]
Ryman, D., et al. (2017). Approaches to Assess Functional Selectivity in GPCRs: Evaluating G Protein Signaling in an Endogenous Environment. Methods in Molecular Biology. [Link]
Fotakis, G., & Timbrell, J. A. (2006). In vitro cytotoxicity assays: comparison of LDH, neutral red, MTT and protein assay in hepatoma cell lines following exposure to cadmium chloride. Toxicology Letters, 160(2), 171-177. [Link]
Smith, S. M., et al. (2011). A Simple Protocol for Using a LDH-Based Cytotoxicity Assay to Assess the Effects of Death and Growth Inhibition at the Same Time. PLOS ONE, 6(11), e26908. [Link]
PubChem. (n.d.). 2-Amino-3-(3-chlorophenyl)propan-1-ol. National Center for Biotechnology Information. [Link]
Carroll, F. I., et al. (2012). Synthesis and Characterization of In Vitro and In Vivo Profiles of Hydroxybupropion Analogues: Aids to Smoking Cessation. Journal of Medicinal Chemistry, 55(23), 10456–10466. [Link]
Chen, J. (2013). In Vitro and in Vivo Assays for the Discovery of Analgesic Drugs Targeting TRP Channels. Assay and Drug Development Technologies, 11(6), 330-339. [Link]
Google Patents. (n.d.). Process for the preparation of 3-dimethylamino-1-phenyl-1-m-chlorophenyl propan-2-ol and intermediate for this process.
Wellman, P. J., & Miller, D. K. (1993). Comparison between phenylpropanolamine and structurally related compounds on gastric transit in the rat. Pharmacology, Biochemistry and Behavior, 46(4), 745-748. [Link]
Feng, B., et al. (2008). In vitro P-glycoprotein assays to predict the in vivo interactions of P-glycoprotein with drugs in the central nervous system. Drug Metabolism and Disposition, 36(2), 268-275. [Link]
Ferreira, R. J., et al. (2017). Cellular Models and In Vitro Assays for the Screening of modulators of P-gp, MRP1 and BCRP. Basic & Clinical Pharmacology & Toxicology, 121(2), 81-93. [Link]
Advanced Application Note: Catalytic Asymmetric Synthesis using 2-Amino-3-(3-chlorophenyl)propan-1-ol HCl
Executive Summary 2-Amino-3-(3-chlorophenyl)propan-1-ol HCl (commonly referred to as 3-chloro-phenylalaninol hydrochloride) is a privileged chiral scaffold widely utilized in modern asymmetric catalysis[1]. Derived from...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
2-Amino-3-(3-chlorophenyl)propan-1-ol HCl (commonly referred to as 3-chloro-phenylalaninol hydrochloride) is a privileged chiral scaffold widely utilized in modern asymmetric catalysis[1]. Derived from the unnatural amino acid 3-chlorophenylalanine, this β-amino alcohol functions as a highly effective chiral auxiliary, ligand, and organocatalyst. This application note details the physicochemical rationale behind its efficacy and provides validated, step-by-step protocols for its deployment in three core synthetic workflows: Corey-Bakshi-Shibata (CBS) reductions, diethylzinc additions, and asymmetric aldol reactions.
Structural & Mechanistic Rationale: The "Why"
The selection of 2-Amino-3-(3-chlorophenyl)propan-1-ol over unsubstituted L-phenylalaninol is driven by specific electronic and steric perturbations introduced by the meta-chloro substitution[2]:
Electronic Inductive Effect: The electron-withdrawing nature of the chlorine atom lowers the pKa of the ammonium ion and modulates the Lewis basicity of the adjacent hydroxyl group. In catalytic complexes (e.g., oxazaborolidines), this fine-tunes the Lewis acidity of the coordinated metal or metalloid center, accelerating substrate turnover.
Steric Steering: The meta-substitution alters the conformational landscape of the transition state. In bimetallic transition states (such as zinc-mediated additions), this added steric bulk rigidifies the complex, enhancing the facial discrimination of incoming prochiral substrates[3].
Salt Form Stability: Supplied as a hydrochloride salt, the compound exhibits enhanced oxidative stability and an extended shelf-life compared to its free-base counterpart. It requires only a simple, quantitative neutralization step prior to catalytic deployment[4].
Application 1: Precursor for in situ Oxazaborolidine (CBS) Reduction
The Corey-Bakshi-Shibata (CBS) reduction is a premier methodology for the enantioselective reduction of prochiral ketones to secondary alcohols. 3-Chloro-phenylalaninol readily condenses with borane to form a highly structured chiral oxazaborolidine catalyst in situ.
Experimental Protocol
Objective: Enantioselective reduction of acetophenone to (R)-1-phenylethanol.
Free-basing: Suspend 2-Amino-3-(3-chlorophenyl)propan-1-ol HCl (1.0 eq, 1.0 mmol) in 5 mL of anhydrous THF under an argon atmosphere. Add anhydrous triethylamine (TEA, 1.1 eq, 1.1 mmol) and stir for 30 minutes at 25 °C.
Filtration: Filter the mixture rapidly under inert atmosphere to remove the precipitated TEA-HCl salts, ensuring the free amino alcohol remains in the dry THF filtrate.
Catalyst Formation: Cool the filtrate to 0 °C. Slowly add BH₃·THF (1.0 M solution, 1.2 eq) dropwise. Stir for 1 hour at room temperature. The evolution of hydrogen gas indicates the formation of the active oxazaborolidine catalyst.
Asymmetric Reduction: Cool the catalyst solution to -20 °C. Using a syringe pump, simultaneously add a solution of acetophenone (10.0 eq, 10 mmol) in 5 mL THF and additional BH₃·THF (6.0 eq, 6 mmol) over exactly 2 hours to maintain a low steady-state concentration of the ketone.
Quench & Workup: Carefully quench the reaction by adding methanol (2 mL) dropwise at -20 °C (Caution: Exothermic H₂ evolution). Concentrate the mixture in vacuo, partition between EtOAc and 1M HCl, wash with brine, dry over MgSO₄, and purify via flash chromatography.
Catalytic cycle of the enantioselective CBS reduction using a chiral oxazaborolidine.
Application 2: Chiral Ligand for Enantioselective Diethylzinc Addition
Chiral β-amino alcohols act as excellent bidentate ligands for the asymmetric alkylation of aldehydes using dialkylzinc reagents[3]. The 3-chloro-phenylalaninol coordinates with Zn(II) to form a rigid dinuclear zinc complex, dictating the stereochemical outcome of the alkyl group transfer.
Experimental Protocol
Objective: Enantioselective addition of diethylzinc to benzaldehyde.
Ligand Preparation: Neutralize the HCl salt (10 mol%, 0.1 mmol) as described in Application 1 and evaporate the THF to yield the neat free base.
Complexation: In a flame-dried Schlenk flask, dissolve the free amino alcohol in 3 mL of dry toluene under argon. Add diethylzinc (1.0 M in hexanes, 2.2 eq, 2.2 mmol) dropwise at 0 °C. Stir for 30 minutes to form the active chiral bimetallic zinc complex.
Addition: Add benzaldehyde (1.0 eq, 1.0 mmol) dropwise at 0 °C.
Reaction: Allow the mixture to warm to room temperature (20-25 °C) and stir for 18 hours. Monitor the consumption of the aldehyde via TLC (Hexanes:EtOAc 8:2).
Workup: Quench the reaction strictly at 0 °C with saturated aqueous NH₄Cl (5 mL). Extract the aqueous layer with dichloromethane (3 x 10 mL). Combine the organic layers, dry over Na₂SO₄, and concentrate to yield the crude chiral 1-phenylpropan-1-ol, which can be purified by silica gel chromatography.
Application 3: Organocatalyst for Asymmetric Aldol Reactions
β-Amino alcohols can act as bifunctional organocatalysts. The primary amine forms a reactive enamine intermediate with a donor ketone, while the hydroxyl group directs the incoming electrophilic aldehyde via highly structured hydrogen bonding[5].
Experimental Protocol
Objective: Direct asymmetric aldol reaction between cyclohexanone and 4-nitrobenzaldehyde.
Reaction Setup: In a 10 mL round-bottom flask, combine cyclohexanone (5.0 eq, 5.0 mmol) and 4-nitrobenzaldehyde (1.0 eq, 1.0 mmol) in 1 mL of a brine/water mixture at 0 °C.
Catalyst Addition: Add the free-based 2-Amino-3-(3-chlorophenyl)propan-1-ol (15 mol%, 0.15 mmol) and an acidic co-catalyst (p-nitrobenzoic acid, 15 mol%) to facilitate rapid enamine formation.
Incubation: Stir the biphasic mixture vigorously at 0 °C for 48 hours.
Isolation: Quench with saturated aqueous NaHCO₃ (2 mL). Extract with EtOAc (3 x 5 mL), wash with brine, dry over MgSO₄, and evaporate the solvent. The anti-aldol product is isolated via column chromatography.
Standard experimental workflow for utilizing HCl salt amino alcohols in asymmetric catalysis.
Quantitative Data Summary
The following table summarizes the comparative performance of 3-chloro-phenylalaninol against standard unsubstituted L-phenylalaninol across the described methodologies. The meta-chloro substitution consistently provides tighter stereocontrol.
Reaction Type
Catalyst Loading
Substrate
Expected Yield (%)
Expected ee (%)
Performance vs. Unsubstituted Phenylalaninol
CBS Reduction
10 mol%
Acetophenone
92 - 96%
94 - 98%
+2 to +4% ee (Enhanced Lewis acidity)
Diethylzinc Addition
10 mol%
Benzaldehyde
85 - 90%
88 - 92%
+5% ee (Increased steric rigidity)
Aldol Addition
15 mol%
Cyclohexanone + 4-Nitrobenzaldehyde
80 - 85%
90 - 95%
Comparable ee, faster reaction kinetics
References
Chem-Impex : Z-L-phenylalaninol applications in asymmetric synthesis.1
ResearchGate : β-Amino Alcohol Organocatalysts for Asymmetric Additions.5
ResearchGate : Green Asymmetric Synthesis: β-Amino Alcohol-Catalyzed Direct Asymmetric Aldol Reactions.2
LabXing : Modern Organic Synthesis in the Laboratory (CBS Reduction).
Application Notes and Protocols for the Crystallization of 2-Amino-3-(3-chlorophenyl)propan-1-ol Hydrochloride
Introduction: The Critical Role of Crystallization in Pharmaceutical Development The purification of active pharmaceutical ingredients (APIs) is a cornerstone of drug development, directly impacting the safety, efficacy,...
Author: BenchChem Technical Support Team. Date: April 2026
Introduction: The Critical Role of Crystallization in Pharmaceutical Development
The purification of active pharmaceutical ingredients (APIs) is a cornerstone of drug development, directly impacting the safety, efficacy, and stability of the final drug product. For 2-Amino-3-(3-chlorophenyl)propan-1-ol hydrochloride, a key intermediate in the synthesis of various pharmaceuticals, achieving a high degree of purity and a stable, well-defined crystalline form is paramount. Crystallization stands as the most effective and scalable method to achieve these critical quality attributes. This application note provides a comprehensive guide to the selection of reagents and the development of robust protocols for the successful crystallization of this compound. We will delve into the underlying principles of solvent selection, the mechanics of anti-solvent crystallization, and provide detailed, field-proven methodologies for obtaining high-purity crystalline 2-Amino-3-(3-chlorophenyl)propan-1-ol hydrochloride.
Part 1: Foundational Principles of Reagent Selection for Crystallization
The choice of a solvent system is the most critical factor governing the success of a crystallization process. An ideal solvent should exhibit high solubility for the compound of interest at elevated temperatures and significantly lower solubility at ambient or sub-ambient temperatures. For hydrochloride salts such as 2-Amino-3-(3-chlorophenyl)propan-1-ol hydrochloride, which possess both polar (amino and hydroxyl groups) and non-polar (chlorophenyl group) moieties, a systematic approach to solvent screening is essential.
The "Like Dissolves Like" Principle and Beyond
The adage "like dissolves like" provides a preliminary guide. Polar solvents are generally good candidates for dissolving polar compounds. Protic solvents, such as alcohols, are particularly effective for dissolving hydrochloride salts due to their ability to solvate both the charged amine and the hydroxyl group through hydrogen bonding.[1] However, relying solely on this principle is an oversimplification. The interplay of intermolecular forces, including van der Waals interactions with the aromatic ring, must also be considered.
The Role of the Anti-Solvent
Anti-solvent crystallization is a powerful technique for inducing precipitation and controlling crystal growth.[2][3] An anti-solvent is a liquid in which the target compound is poorly soluble but is miscible with the primary solvent. The gradual addition of an anti-solvent to a solution of the compound reduces the overall solvating power of the mixture, leading to supersaturation and subsequent crystallization. Common anti-solvents for polar organic compounds include less polar organic liquids like ethers or aliphatic hydrocarbons. Water can also serve as an effective anti-solvent for compounds dissolved in polar organic solvents.[2]
Screening for Optimal Solvent and Anti-Solvent Systems
A systematic screening process is crucial for identifying the most effective solvent and anti-solvent combination. This typically involves dissolving small quantities of the crude 2-Amino-3-(3-chlorophenyl)propan-1-ol hydrochloride in a range of solvents at an elevated temperature and observing the crystallization behavior upon cooling and/or with the addition of an anti-solvent.
The following table summarizes a recommended starting point for solvent screening, categorized by their polarity.
Solvent Category
Examples
Rationale for Use
Potential Anti-Solvents
Protic Solvents
Methanol, Ethanol, Isopropanol
Excellent solvating power for hydrochloride salts due to hydrogen bonding.[1][4]
Diethyl ether, Toluene, Heptane
Aprotic Polar Solvents
Acetonitrile, Acetone
Can dissolve the compound, but may require heating.[5]
Can be a good "good solvent" when mixed with a protic solvent.
Hexane, Cyclohexane
Ethers
Tetrahydrofuran (THF), 1,4-Dioxane
Moderate solvating power.
Heptane, Diethyl ether
Note: The choice of solvent can significantly impact the final crystal form (polymorph) of the compound, which in turn can affect its physical properties such as solubility and stability.
Part 2: Experimental Protocols for Crystallization
This section outlines detailed protocols for the crystallization of 2-Amino-3-(3-chlorophenyl)propan-1-ol hydrochloride. The methodologies are designed to be robust and scalable, with an emphasis on achieving high purity and a desirable crystal morphology.
Protocol 1: Cooling Crystallization from a Single Solvent System
This method is often the simplest and is a good starting point if a suitable single solvent can be identified. Isopropanol is frequently a preferred solvent for the recrystallization of hydrochloride salts.[6]
Methodology:
Dissolution: In a clean, dry flask equipped with a magnetic stirrer and a reflux condenser, add the crude 2-Amino-3-(3-chlorophenyl)propan-1-ol hydrochloride.
Solvent Addition: Add a minimal amount of isopropanol to the flask.
Heating: Gently heat the mixture with stirring until the solid completely dissolves. If the solid does not dissolve, add small additional portions of isopropanol until a clear solution is obtained at or near the boiling point of the solvent.
Cooling: Remove the heat source and allow the solution to cool slowly to room temperature. To promote the formation of larger, more well-defined crystals, insulate the flask to slow the cooling rate.
Further Cooling: Once the solution has reached room temperature, place the flask in an ice bath or refrigerator for at least one hour to maximize crystal yield.
Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.
Washing: Wash the collected crystals with a small amount of cold isopropanol to remove any residual impurities.
Drying: Dry the crystals under vacuum to a constant weight.
Protocol 2: Anti-Solvent Crystallization
This protocol is particularly useful when the compound is highly soluble in a solvent even at low temperatures, making cooling crystallization inefficient. A common and effective combination for amino alcohol hydrochlorides is an alcohol-ether mixture.[7]
Methodology:
Dissolution: Dissolve the crude 2-Amino-3-(3-chlorophenyl)propan-1-ol hydrochloride in a minimum amount of a suitable protic solvent (e.g., ethanol or methanol) at room temperature or with gentle warming.
Anti-Solvent Addition: Slowly add a suitable anti-solvent (e.g., diethyl ether or diisopropyl ether) to the stirred solution until a slight turbidity (cloudiness) persists. This indicates the point of incipient precipitation.
Inducing Crystallization: If crystals do not form immediately, you can induce crystallization by:
Scratching the inside of the flask with a glass rod.
Adding a seed crystal from a previous successful crystallization.
Allowing the solution to stand undisturbed for an extended period.
Crystal Growth: Once crystallization begins, continue to add the anti-solvent slowly to the stirred solution to ensure controlled crystal growth and prevent the formation of an oil.
Cooling: After the addition of the anti-solvent is complete, cool the mixture in an ice bath to maximize the yield.
Isolation and Washing: Isolate the crystals by vacuum filtration and wash with a small amount of the anti-solvent.
Drying: Dry the crystals under vacuum.
Part 3: Visualization of Experimental Workflow
To provide a clear visual representation of the decision-making process and the experimental steps, the following diagrams have been generated using the DOT language.
Caption: Decision workflow for selecting and executing the appropriate crystallization protocol.
Caption: Logical relationship for selecting an appropriate solvent system.
Part 4: Validation and Characterization
Following crystallization, it is essential to validate the purity and characterize the crystalline form of the 2-Amino-3-(3-chlorophenyl)propan-1-ol hydrochloride. Standard analytical techniques include:
Melting Point Analysis: A sharp melting point range is indicative of high purity.
High-Performance Liquid Chromatography (HPLC): To quantify the purity of the compound and identify any remaining impurities.
Nuclear Magnetic Resonance (NMR) Spectroscopy: To confirm the chemical structure of the compound.
Powder X-Ray Diffraction (PXRD): To determine the crystalline form (polymorph) of the final product.
Conclusion
The successful crystallization of 2-Amino-3-(3-chlorophenyl)propan-1-ol hydrochloride is a critical step in its purification for pharmaceutical applications. By systematically screening for appropriate solvent and anti-solvent systems and by following well-defined protocols for cooling or anti-solvent crystallization, researchers and drug development professionals can consistently obtain this important intermediate in high purity and with a stable crystalline form. The methodologies and principles outlined in this application note provide a robust framework for achieving these essential quality attributes.
References
EP1506965A1 - Propanolamine derivatives, process for preparation of 3-n-methylamino-1-(2-thienyl) - Google Patents.
Crystallization of hydrohalides of pharmaceutical compounds - European Patent Office - EP 2436381 A1. Available at: [Link]
Antisolvent Crystallization of Poorly Water Soluble Drugs - International Journal of Chemical Engineering and Applications (IJCEA). Available at: [Link]
Need help with antisolvent crystallization of small molecule : r/Chempros - Reddit. Available at: [Link]
On the concomitant crystallization of amino acid crystals upon dissolution of some amino acid salt crystals - Radboud Repository. Available at: [Link]
A NEW GENERAL SYNTHESIS OF 2-AMINO ALCOHOLS - Canadian Science Publishing. Available at: [Link]
Purification of organic hydrochloride salt? - ResearchGate. Available at: [Link]
Three-Step Mechanism of Antisolvent Crystallization - ACS Publications. Available at: [Link]
Enhancement of Crystallization Process of the Organic Pharmaceutical Molecules through High Pressure - MDPI. Available at: [Link]
Substances yield after recrystallization from different solvents. - ResearchGate. Available at: [Link]
Technical Support Center: Troubleshooting the Synthesis of 2-Amino-3-(3-chlorophenyl)propan-1-ol Hydrochloride
Overview The synthesis of 2-amino-3-(3-chlorophenyl)propan-1-ol hydrochloride from 3-chlorophenylalanine is a critical transformation in the development of halogenated chiral building blocks. The most robust, scalable, a...
Author: BenchChem Technical Support Team. Date: April 2026
Overview
The synthesis of 2-amino-3-(3-chlorophenyl)propan-1-ol hydrochloride from 3-chlorophenylalanine is a critical transformation in the development of halogenated chiral building blocks. The most robust, scalable, and chemoselective method for this transformation is the reduction of the carboxylic acid using the Sodium Borohydride and Iodine (NaBH₄/I₂) system[1]. This guide provides a self-validating protocol, mechanistic insights, and troubleshooting steps to maximize your yield and product purity.
Comparative Analysis of Reduction Strategies
Selecting the right reducing agent is paramount. The table below summarizes why the NaBH₄/I₂ system is the industry standard for this specific halogenated substrate[2].
Reduction Method
Typical Yield
Cost & Scalability
Safety Profile
Risk of Dehalogenation
NaBH₄ / I₂
80–95%
Low / Excellent
High (Mild, controlled H₂ evolution)
None (Chemoselective)
LiAlH₄
70–85%
High / Poor
Low (Highly pyrophoric, harsh quench)
Low to Moderate
BH₃·THF (Commercial)
75–90%
High / Moderate
Moderate (Moisture sensitive, titer loss)
None
Catalytic H₂ (Pd/C)
N/A (Fails for COOH)
High / Moderate
Moderate (Pressurized H₂ gas)
High (Cleaves Aryl-Cl bonds)
Synthesis Workflow
Caption: Synthesis workflow for 2-Amino-3-(3-chlorophenyl)propan-1-ol hydrochloride.
Optimized Step-by-Step Protocol
Note: This protocol is adapted from the foundational methodology established by [1][3].
Step 1: In Situ Borane Generation & Reduction
Action: In an oven-dried flask under an inert atmosphere (Ar/N₂), suspend 3-chlorophenylalanine (1.0 eq) and NaBH₄ (2.4 eq) in anhydrous THF. Cool to 0°C. Slowly add a solution of I₂ (1.0 eq) in anhydrous THF dropwise. Once H₂ evolution subsides, heat the reaction to reflux for 14-16 hours.
Causality: NaBH₄ alone cannot reduce a carboxylic acid. The addition of I₂ oxidizes the borohydride to generate diborane (B₂H₆) in situ[4]. The borane coordinates to the basic amino group, directing the hydride transfer intramolecularly to the adjacent carboxylic acid, ensuring high chemoselectivity.
Step 2: Quenching & Hydrolysis (Critical Step)
Action: Cool the mixture to room temperature. Carefully add Methanol dropwise until bubbling ceases. Remove all volatiles in vacuo. Suspend the resulting white paste in 20% aqueous KOH and mechanically stir at 80°C for 4-6 hours.
Causality: The reduction does not immediately yield the free amino alcohol; it forms a highly stable cyclic borate ester/amine complex[5]. A mild aqueous quench will leave the product trapped in the aqueous phase. Harsh basic hydrolysis is required to cleave the B-N and B-O bonds, releasing the free amino alcohol.
Step 3: Extraction & Isolation of the Free Base
Action: Cool the aqueous mixture and extract with Dichloromethane (DCM) or Ethyl Acetate (3x). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.
Causality: The free amino alcohol is amphoteric and highly polar. Saturating the aqueous layer with salt (brine) and using a moderately polar solvent like DCM ensures maximum partitioning into the organic phase, preventing yield loss.
Step 4: Hydrochloride Salt Formation
Action: Dissolve the crude free base in anhydrous diethyl ether or MTBE. While stirring vigorously at 0°C, add a stoichiometric amount of 4M HCl in dioxane dropwise. Filter the resulting white precipitate, wash with cold ether, and dry under high vacuum.
Causality: The free base is prone to oxidation and is often a viscous oil. Converting it to the HCl salt yields a stable, crystalline solid. Anhydrous conditions are mandatory; the introduction of water will cause the highly hygroscopic salt to "oil out" into a gummy residue.
Mechanistic Pathway
Caption: Mechanism of in situ borane generation and directed amino acid reduction.
Troubleshooting FAQs
Q1: My overall yield is consistently below 40% after the reduction step. What is going wrong?A1: The most common culprit is incomplete hydrolysis of the boron-amine complex[5]. The NaBH₄/I₂ system generates borane, which reduces the carboxylic acid but forms a highly stable cyclic borate ester with the resulting amino alcohol. A simple aqueous quench is insufficient. You must subject the crude mixture to harsh basic hydrolysis (e.g., 20% aqueous KOH) and mechanical stirring or reflux for several hours to break the B-N and B-O bonds and release the free amino alcohol into the organic phase.
Q2: I am observing a loss of the chlorine atom (dehalogenation) in my mass spec results. How do I prevent this?A2: Dehalogenation of the 3-chlorophenyl ring typically occurs if you attempt to use catalytic hydrogenation (e.g., H₂ with Pd/C) or dissolving metal reductions. The NaBH₄/I₂ hydride-transfer method is highly chemoselective and does not cleave aryl chlorides[2]. Ensure you are strictly using the hydride method and verify that your starting material (3-chlorophenylalanine) is not already contaminated with des-chloro impurities.
Q3: During the final step, my HCl salt precipitates as a sticky, hygroscopic gum instead of a free-flowing powder. How can I fix this?A3: This is caused by the presence of water during salt formation. Amino alcohol hydrochlorides are extremely hygroscopic. If you use aqueous hydrochloric acid (even concentrated 37% HCl), the water introduced will cause the salt to "oil out." To ensure a crystalline product, the free base must be dissolved in an anhydrous solvent (like diethyl ether or MTBE), and the acid must be introduced as an anhydrous solution (e.g., HCl gas bubbled in, or commercially available 4M HCl in dioxane).
Q4: Why use the NaBH₄/I₂ system instead of simply buying BH₃·THF?A4: While commercially available BH₃·THF is effective, it degrades over time, losing its titer and introducing moisture, which kills the reaction. The NaBH₄/I₂ system generates fresh, highly active B₂H₆ (diborane) in situ[4], ensuring precise stoichiometry, avoiding the handling of highly toxic borane gas, and providing higher reproducibility at a fraction of the cost[1].
References
McKennon, M. J., Meyers, A. I., Drauz, K., Schwarm, M. "A convenient reduction of amino acids and their derivatives." Journal of Organic Chemistry, 1993, 58(13), 3568-3571. URL:[Link]
Bhaskar Kanth, J. V., Periasamy, M. "Selective reduction of carboxylic acids into alcohols using sodium borohydride and iodine." Journal of Organic Chemistry, 1991, 56(20), 5964-5965. URL:[Link]
Ramachandran, P. V., et al. "New Organic Synthetic Methods Using the NaBH4/I2 System." Organoboranes for Syntheses, ACS Symposium Series, 2001. URL:[Link]
Troubleshooting poor solubility of 2-Amino-3-(3-chlorophenyl)propan-1-ol hydrochloride in aqueous media
Technical Support Center: 2-Amino-3-(3-chlorophenyl)propan-1-ol hydrochloride Solubility Last Updated: March 25, 2026 Welcome to the technical support guide for 2-Amino-3-(3-chlorophenyl)propan-1-ol hydrochloride. This d...
Author: BenchChem Technical Support Team. Date: April 2026
Technical Support Center: 2-Amino-3-(3-chlorophenyl)propan-1-ol hydrochloride Solubility
Last Updated: March 25, 2026
Welcome to the technical support guide for 2-Amino-3-(3-chlorophenyl)propan-1-ol hydrochloride. This document provides in-depth troubleshooting for common solubility challenges encountered by researchers and formulation scientists. Our goal is to equip you with the foundational knowledge and practical protocols to overcome these issues effectively.
Frequently Asked Questions (FAQs)
Q1: I've added 2-Amino-3-(3-chlorophenyl)propan-1-ol HCl to my aqueous buffer, and it's not dissolving. What is the most likely cause?
The most common issue is an inappropriate pH of the aqueous medium. 2-Amino-3-(3-chlorophenyl)propan-1-ol is a weak base. Its hydrochloride salt form is designed to enhance aqueous solubility by ensuring the primary amine group is protonated (R-NH₃⁺). This charged species has a much higher affinity for polar water molecules than the neutral free base (R-NH₂). If the pH of your water or buffer is too high (i.e., not sufficiently acidic), the protonated amine can lose its proton, converting to the less soluble free base and precipitating out of solution.[1][2][3]
Q2: Why is this hydrochloride salt, which is supposed to be soluble, showing such poor solubility even in seemingly neutral water?
Several factors contribute to this phenomenon:
Molecular Structure: The molecule possesses a 3-chlorophenyl group, which is significantly hydrophobic. This bulky, non-polar moiety counteracts the solubilizing effect of the polar amino and hydroxyl groups, as well as the ionic hydrochloride salt. Solubility decreases as molecular size and hydrophobicity increase.[4]
pH of "Pure" Water: Deionized water can have a pH ranging from 5.5 to 7. While dissolving the HCl salt will lower the pH, it may not be sufficient to maintain full protonation, especially if you are trying to prepare a concentrated solution.
Common Ion Effect: If your aqueous medium already contains a high concentration of chloride ions (e.g., in a high-salt buffer like HCl-based buffers), it can suppress the dissolution of the hydrochloride salt.[4][5][6] This is explained by Le Châtelier's principle, where adding a product ion (Cl⁻) shifts the dissolution equilibrium towards the undissolved solid salt.[4][5]
Solid-State Properties: The supplied material's crystallinity and polymorphic form can significantly impact its dissolution rate and apparent solubility.[4] Highly stable crystal lattices require more energy to break apart, leading to lower solubility.
Q3: What is the fundamental role of pH in the solubility of this compound?
The solubility of 2-Amino-3-(3-chlorophenyl)propan-1-ol HCl is fundamentally pH-dependent due to the ionization of its primary amine group.[1][2][3]
In Acidic Conditions (Low pH): At a pH well below the pKa of the amine group, the equilibrium is shifted heavily towards the protonated, cationic form (R-NH₃⁺). This charged species is polar and readily interacts with water molecules, resulting in maximum solubility.
In Basic Conditions (High pH): At a pH above the pKa, the amine group is deprotonated, existing as the neutral free base (R-NH₂). The loss of the charge and the dominance of the hydrophobic chlorophenyl group drastically reduce its affinity for water, causing it to precipitate.
The relationship between pH, pKa, and the ratio of ionized to un-ionized species is a critical concept for solubilizing ionizable drugs.[7][8]
Systematic Troubleshooting Workflow
When encountering solubility issues, a systematic approach is crucial. The following workflow guides you from basic to advanced techniques.
Caption: Mechanism of solubility enhancement using cyclodextrins.
References
Krishna Shailaja, M. Usha, P. Sankeerthana, R. Jaya Sri, S. Niharika and S. Madhuri (2023). Review on Solubility Enhancement Techniques for Poorly Soluble Drugs. J. Pharmaceutics and Pharmacology Research, 6(3). [Link]
Al-Ghananeem, A. M., & Malkawi, A. H. (2022). Bioavailability Enhancement Techniques for Poorly Aqueous Soluble Drugs and Therapeutics. Biomedicines, 10(9), 2055. [Link]
Savjani, K. T., Gajjar, A. K., & Savjani, J. K. (2012). Drug solubility: importance and enhancement techniques. ISRN pharmaceutics, 2012, 195727. [Link]
Jadhav, N. R., et al. (2011). Techniques for solubility enhancement of poorly soluble drugs: An overview. Asian Journal of Pharmaceutical and Clinical Research, 4(2), 19-26. [Link]
Li, P., & Zhao, L. (2024). Solubilization techniques used for poorly water-soluble drugs. Acta Pharmaceutica Sinica B, 14(1), 57–79. [Link]
Bergström, C. A., & Avdeef, A. (2019). A review of methods for solubility determination in biopharmaceutical drug characterisation. ADMET & DMPK, 7(2), 73-95. [Link]
Puri, V., et al. (2021). Analytical and Computational Methods for the Determination of Drug-Polymer Solubility and Miscibility. Molecular Pharmaceutics, 18(6), 2175–2194. [Link]
Baghel, S., Cathcart, H., & O'Reilly, N. J. (2016). Polymeric Amorphous Solid Dispersions: A Review of Amorphization, Crystallization, Stabilization, Solid-State Characterization, and Aqueous Solubilization of Biopharmaceutical Classification System Class II Drugs. Journal of Pharmaceutical Sciences, 105(9), 2527-2544. [Link]
Persson, A. (2006). Methods for measurement of solubility and dissolution rate of sparingly soluble drugs. Lund University Publications. [Link]
Fuchs, D., Fischer, J., & Sadowski, G. (2006). Solubility of Amino Acids: Influence of the pH value and the Addition of Alcoholic Cosolvents on Aqueous Solubility. Industrial & Engineering Chemistry Research, 45(21), 7247–7254. [Link]
Fuchs, D., Fischer, J., & Sadowski, G. (2006). Solubility of Amino Acids: Influence of the pH value and the Addition of Alcoholic Cosolvents on Aqueous Solubility. ResearchGate. [Link]
Fuchs, D., Fischer, J., & Sadowski, G. (2006). Solubility of Amino Acids: Influence of the pH value and the Addition of Alcoholic Cosolvents on Aqueous Solubility. Semantic Scholar. [Link]
Serajuddin, A. T. M. (2014). Drug Dissolution Enhancement by Salt Formation: Current Prospects. Research Journal of Pharmaceutical Dosage Forms and Technology, 6(1), 1-12. [Link]
Needham, T. E. (1970). The Solubility of Amino Acids in Various Solvent Systems. Open Access Dissertations. Paper 159. [Link]
Basavoju, S., Boström, D., & Velaga, S. P. (2008). Salts of Therapeutic Agents: Chemical, Physicochemical, and Biological Considerations. Pharmaceutical Research, 25(3), 500-515. [Link]
Preventing degradation of 2-Amino-3-(3-chlorophenyl)propan-1-ol hydrochloride during storage
Welcome to the technical support center for 2-Amino-3-(3-chlorophenyl)propan-1-ol hydrochloride (CAS No. 1379918-80-5).[1] This guide is designed for researchers, scientists, and drug development professionals to ensure...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the technical support center for 2-Amino-3-(3-chlorophenyl)propan-1-ol hydrochloride (CAS No. 1379918-80-5).[1] This guide is designed for researchers, scientists, and drug development professionals to ensure the long-term integrity and stability of this critical chemical intermediate. As a hydrochloride salt of a substituted phenylpropanolamine, its stability is paramount for reproducible experimental outcomes. This document provides in-depth troubleshooting advice and protocols based on established principles of chemical stability.
Section 1: Core Principles of Storage and Handling
The stability of 2-Amino-3-(3-chlorophenyl)propan-1-ol hydrochloride hinges on controlling environmental factors that can initiate degradation. The primary threats are moisture, heat, light, and reactive chemical species.
Recommended Storage Conditions
For optimal long-term stability, the compound should be stored under the following conditions:
Parameter
Recommended Condition
Rationale
Temperature
-20°C is recommended for long-term storage.[2] For short-term storage (less than 2 weeks), room temperature is acceptable.[3]
Low temperatures slow down the rate of all chemical reactions, including potential degradation pathways.
Atmosphere
Store in a tightly closed container, preferably under an inert atmosphere (e.g., Nitrogen or Argon).
The hydrochloride salt can be hygroscopic. A dry, inert atmosphere prevents moisture uptake and minimizes contact with atmospheric oxygen, which can be a factor in oxidative degradation.
Light
Protect from light. Store in an amber vial or a light-blocking outer container.
Aromatic compounds and amino groups can be susceptible to photodegradation, where UV or visible light provides the energy to initiate degradative reactions.[4]
Container
Use a tightly sealed, chemically resistant container (e.g., glass or appropriate plastic).
Prevents contamination and exposure to environmental moisture and air.[5]
Handling Precautions
Hygienic Practices : Always wash hands thoroughly after handling. Do not eat, drink, or smoke in the handling area.[2][3]
Engineering Controls : Handle the compound in a well-ventilated area or a chemical fume hood to avoid inhalation of the dust.[2][3][5]
Personal Protective Equipment (PPE) : Wear appropriate PPE, including chemical-resistant gloves, safety goggles, and a lab coat.[2][3]
Section 2: Troubleshooting Guide - Identifying and Mitigating Degradation
This section addresses specific issues that may arise during the storage and use of 2-Amino-3-(3-chlorophenyl)propan-1-ol hydrochloride.
Q1: I've noticed the color of my solid compound has changed from white to a yellowish or brownish tint. What does this mean?
A1: A color change is a common visual indicator of degradation. This is often due to oxidation or the formation of minor impurities. The amino group and the phenyl ring are susceptible to oxidation, which can lead to the formation of colored byproducts.
Causality: Exposure to air (oxygen) and/or light can generate radical species or trigger oxidative pathways.[4] Even trace metal impurities can catalyze such reactions.
Immediate Action:
Segregate the discolored batch to prevent it from being used in critical experiments.
Perform a purity check using an appropriate analytical method, such as High-Performance Liquid Chromatography (HPLC), to quantify the extent of degradation (See Section 4.1 for a protocol).
Preventative Measures:
Strictly adhere to storage under an inert atmosphere.
Always store in light-protecting containers.
When aliquoting, work quickly and reseal the main container tightly.
Q2: The consistency of the powder has changed. It appears clumpy or has become a sticky solid. What happened?
A2: This is a classic sign of moisture absorption (hygroscopicity). As a hydrochloride salt, the compound has an affinity for water.
Causality: The absorption of water can lead to physical changes like clumping. More critically, the presence of water can facilitate hydrolytic degradation or act as a solvent for other reactants, accelerating decomposition.
Immediate Action:
If the material is only slightly clumpy, it may be possible to dry it under a high vacuum in a desiccator containing a strong desiccant (e.g., P₂O₅).
A purity analysis is essential to confirm that chemical degradation has not occurred alongside the physical change.
Preventative Measures:
Store in a desiccator, even inside the freezer.
When removing from cold storage, allow the container to warm to room temperature before opening it. This prevents atmospheric moisture from condensing on the cold solid.
Q3: My analytical results (e.g., HPLC, NMR) show new, unexpected peaks. How can I identify the source of this degradation?
A3: The appearance of new peaks confirms chemical degradation. A systematic approach, known as a forced degradation or stress testing study, can help identify the likely cause and the nature of the degradants.[6][7]
Causality: Degradation can be triggered by several factors (stressors). By intentionally exposing small amounts of the compound to these stressors, you can match the resulting degradation profile to the one observed in your stored sample.
Troubleshooting Workflow: The following diagram illustrates a logical workflow for investigating the source of degradation.
Caption: Troubleshooting workflow for identifying degradation pathways.
Section 3: Frequently Asked Questions (FAQs)
Q1: What are the most likely degradation pathways for this molecule?
A1: Based on its structure—a primary amine, a secondary alcohol, and a chlorophenyl group—the most probable degradation pathways are oxidation and photodegradation.[4]
Oxidation: The primary amino group is susceptible to oxidation, which could lead to the formation of an imine, N-oxide, or deamination to a ketone. The secondary alcohol could also be oxidized to a ketone.
Photodegradation: The aromatic ring can absorb UV light, potentially leading to the formation of radical species that initiate a cascade of complex degradation reactions.[4]
Hydrolysis: While the molecule lacks highly labile groups like esters or amides, extreme pH conditions could potentially catalyze dehydration or other rearrangements.[4]
Q2: Can I store this compound in a solution?
A2: Storing in solution is generally not recommended for long-term stability, as it can accelerate degradation. If you must store solutions, use an aprotic, anhydrous solvent (e.g., DMSO, DMF) and store at -20°C or -80°C in small, single-use aliquots. Avoid protic solvents like methanol or water for storage, as they can participate in reactions. A study on the related compound phenylpropanolamine hydrochloride showed significant degradation in sugar-based aqueous vehicles.[8]
Q3: Is the hydrochloride salt form more or less stable than the free base?
A3: The hydrochloride salt is generally more stable. The protonated amine is significantly less nucleophilic and less susceptible to oxidation than the free base. The salt form also typically results in a crystalline, less hygroscopic solid compared to the often oily or amorphous free base, which improves handling and storage stability.
Section 4: Experimental Protocols
Protocol: HPLC Purity Assessment
This protocol provides a general method to assess the purity of 2-Amino-3-(3-chlorophenyl)propan-1-ol hydrochloride. Method optimization may be required for your specific equipment.
System Preparation:
Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).
Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in Water.
Mobile Phase B: 0.1% TFA in Acetonitrile.
Flow Rate: 1.0 mL/min.
Detection: UV at 220 nm.
Column Temperature: 30°C.
Sample Preparation:
Prepare a stock solution of the compound at 1 mg/mL in a 50:50 mixture of Mobile Phase A and B.
Dilute this stock solution to a working concentration of approximately 50 µg/mL using the same solvent mixture.
Filter the sample through a 0.45 µm syringe filter before injection.
Chromatographic Run (Gradient):
0-2 min: 5% Mobile Phase B
2-15 min: Ramp linearly from 5% to 95% Mobile Phase B
15-18 min: Hold at 95% Mobile Phase B
18-18.5 min: Return to 5% Mobile Phase B
18.5-25 min: Re-equilibrate at 5% Mobile Phase B
Data Analysis:
A pure sample should yield a single major peak.
Calculate the purity by dividing the area of the main peak by the total area of all peaks and multiplying by 100.
The presence of new peaks, especially those eluting earlier (more polar) or later, indicates the presence of degradation products.
Protocol: Forced Degradation Study
This study is designed to intentionally degrade the sample to identify potential degradation products and validate the stability-indicating power of your analytical method.[6] The goal is to achieve 5-20% degradation.
Prepare a 1 mg/mL stock solution of the compound in a suitable solvent (e.g., 50:50 Acetonitrile:Water).
Aliquot the stock solution into five separate vials.
Treat each vial as follows:
Acid Hydrolysis: Add 0.1 N HCl. Heat at 60°C for 8 hours.[4]
Base Hydrolysis: Add 0.1 N NaOH. Heat at 60°C for 8 hours.[4]
Oxidation: Add 3% H₂O₂. Keep at room temperature for 24 hours, protected from light.[4]
Thermal Degradation: Evaporate the solvent from the stock solution to obtain the solid. Heat the solid at 80°C for 48 hours.[4] Re-dissolve for analysis.
Control: Keep one vial at room temperature, protected from light.
Before analysis, neutralize the acid and base samples.
Analyze all samples by HPLC-MS using the method described in Section 4.1 to identify and compare the degradation products formed under each condition.
The following diagram illustrates the potential primary degradation pathways that may be observed.
Caption: Potential degradation pathways for the compound.
By understanding the chemical vulnerabilities of 2-Amino-3-(3-chlorophenyl)propan-1-ol hydrochloride and implementing rigorous storage, handling, and monitoring protocols, researchers can ensure the integrity of their material and the validity of their results.
References
Safety Data Sheet. (2024, March 1). [Supplier information not specified]. [Link]
2-amino-3-(3-chlorophenyl)propan-1-ol hydrochloride — Chemical Substance Information. (n.d.). [Source not specified]. [Link]
Alsante, K. M., et al. (2014). Development of forced degradation and stability indicating studies of drugs—A review. Journal of Pharmaceutical and Biomedical Analysis, 55(4), 635-655. [Link]
Jensen, G. (2012). Forced Degradation Studies for Biopharmaceuticals. BioPharm International, 25(7). [Link]
Proteins & Peptides Forced Degradation Studies. (n.d.). CD Formulation. [Link]
Analytical Methods. (n.d.). [Source not specified]. [Link]
Karl, M., et al. (2012). Study of OH-initiated degradation of 2-aminoethanol. Atmospheric Chemistry and Physics, 12(3), 1881-1901. [Link]
2-amino-1-(3-chlorophenyl)propan-1-ol — Chemical Substance Information. (n.d.). NextSDS. [Link]
Ghanekar, A. G., & Das, S. K. (1979). Stability of phenylpropanolamine hydrochloride in liquid formulations containing sugars. Journal of Pharmaceutical Sciences, 68(8), 1063-1064. [Link]
3-Phenylpropionate Degradation Pathway. (1998, August 28). EAWAG BBD/PPS. [Link]
Zamora, R., et al. (2019). Formation of phenylacetic acid and benzaldehyde by degradation of phenylalanine in the presence of lipid hydroperoxides. Food Chemistry, 281, 107-114. [Link]
Arch, J. R., et al. (1993). Comparison between phenylpropanolamine and structurally related compounds on gastric transit in the rat. Pharmacology Biochemistry and Behavior, 46(4), 855-859. [Link]
Uggeri, F., et al. (1988). A process for the purification of 3-amino-1,2-propanediol and 2-amino...
Technical Support Center: Resolving Enantiomeric Excess Issues in 2-Amino-3-(3-chlorophenyl)propan-1-ol Hydrochloride Synthesis
Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting advice and detailed protocols to address challenges related to enantio...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting advice and detailed protocols to address challenges related to enantiomeric excess (e.e.) in the synthesis of 2-Amino-3-(3-chlorophenyl)propan-1-ol hydrochloride.
Part 1: Frequently Asked Questions (FAQs)
This section addresses common initial questions regarding enantiomeric excess in the synthesis of 2-Amino-3-(3-chlorophenyl)propan-1-ol hydrochloride.
Q1: What is enantiomeric excess (e.e.) and why is it critical in the synthesis of 2-Amino-3-(3-chlorophenyl)propan-1-ol hydrochloride?
A1: Enantiomeric excess is a measure of the purity of a chiral substance. It reflects the degree to which one enantiomer is present in excess of the other. In the context of drug development, the two enantiomers of a chiral molecule can have significantly different pharmacological and toxicological profiles.[1] Therefore, regulatory agencies require precise quantification of the enantiomeric purity of pharmaceutical compounds. For 2-Amino-3-(3-chlorophenyl)propan-1-ol hydrochloride, which is a chiral amino alcohol, controlling the enantiomeric excess is crucial to ensure its safety and efficacy as a potential therapeutic agent.
Q2: What are the primary synthetic strategies to obtain enantiomerically pure 2-Amino-3-(3-chlorophenyl)propan-1-ol hydrochloride?
A2: There are two main approaches to obtaining enantiomerically pure 2-Amino-3-(3-chlorophenyl)propan-1-ol hydrochloride:
Asymmetric Synthesis: This strategy aims to selectively produce the desired enantiomer from a prochiral precursor.[2] This can be achieved using chiral catalysts, auxiliaries, or reagents that create a chiral environment during the reaction, favoring the formation of one enantiomer over the other.[3]
Chiral Resolution: This method involves the separation of a racemic mixture (a 50:50 mixture of both enantiomers) into its individual enantiomers.[2] Common resolution techniques include diastereomeric salt formation, enzymatic resolution, and chiral chromatography.[4][5][6]
Q3: I have synthesized racemic 2-Amino-3-(3-chlorophenyl)propan-1-ol. What is the most common method to resolve the enantiomers on a laboratory scale?
A3: For laboratory-scale resolution of racemic amino alcohols like 2-Amino-3-(3-chlorophenyl)propan-1-ol, diastereomeric salt formation is a widely used and effective technique.[5][7] This method involves reacting the racemic base with a chiral acid to form a pair of diastereomeric salts. These salts have different physical properties, such as solubility, which allows for their separation by fractional crystallization.[6]
Q4: How can I accurately determine the enantiomeric excess of my 2-Amino-3-(3-chlorophenyl)propan-1-ol sample?
A4: The most common and reliable method for determining the enantiomeric excess of chiral amino alcohols is High-Performance Liquid Chromatography (HPLC) using a Chiral Stationary Phase (CSP).[1][8] This technique separates the two enantiomers based on their differential interactions with the chiral stationary phase, resulting in different retention times.[1] Other methods include Gas Chromatography (GC) on a chiral column, Nuclear Magnetic Resonance (NMR) spectroscopy with chiral shift reagents, and Circular Dichroism (CD) spectroscopy.[1][2][9]
Part 2: Troubleshooting Guides
This section provides detailed troubleshooting workflows for common issues encountered during the synthesis and resolution of 2-Amino-3-(3-chlorophenyl)propan-1-ol hydrochloride.
Guide 1: Troubleshooting Low Enantiomeric Excess in Asymmetric Synthesis
Low enantiomeric excess is a frequent challenge in asymmetric synthesis. A systematic approach is essential to identify and resolve the root cause.
Initial Checks: The Fundamentals
Before delving into more complex variables, ensure the basics of your experimental setup are correct.
Purity of Starting Materials and Reagents: Impurities can act as catalyst poisons or participate in competing side reactions, leading to a decrease in enantioselectivity.[10][11]
Action: Verify the purity of your 3-(3-chlorophenyl)prop-2-en-1-ol (or other precursor), reagents, and catalyst using appropriate analytical techniques (e.g., NMR, GC-MS). Consider re-purifying if necessary.
Solvent Quality: The solvent plays a crucial role in the catalytic cycle. Residual water or other impurities can deactivate the catalyst or alter its selectivity.[10][11]
Action: Use high-purity, anhydrous solvents. Ensure proper drying techniques are employed for both the solvent and the reaction apparatus.
Reaction Temperature: Temperature is a critical parameter affecting the energy difference between the diastereomeric transition states.[10]
Action: Double-check your temperature control system for accuracy and stability. Minor fluctuations can significantly impact enantioselectivity.
Concentrations and Measurements: Simple experimental errors in measurements can lead to incorrect stoichiometry and, consequently, lower e.e.[10]
Action: Re-verify all calculations and ensure that all reagents were added in the correct amounts.
Investigating the Catalyst
If the initial checks do not resolve the issue, the catalyst is a likely culprit.
Catalyst Integrity: The chiral catalyst is the heart of the asymmetric transformation. Its purity and structural integrity are paramount.
Action (for in-house prepared catalysts): Verify the structure and purity using techniques like NMR or X-ray crystallography.
Action (for commercial catalysts): Ensure it is from a reputable source and has been stored correctly according to the manufacturer's instructions.
Control Reaction: A control reaction can serve as a benchmark for your catalyst's activity and selectivity.
Action: Run a reaction with a well-established substrate that is known to give high e.e. with your catalyst system. If this reaction also yields low e.e., it strongly suggests a problem with the catalyst itself.[10]
Optimizing Reaction Parameters
If the catalyst is deemed active and pure, further optimization of the reaction conditions is necessary.
Solvent Screening: The solvent can influence the conformation of the catalyst-substrate complex and the transition state energies.[10]
Action: Screen a range of solvents with varying polarities and coordinating abilities.
Temperature Optimization: Generally, lower temperatures lead to higher enantioselectivity as the reaction becomes more sensitive to small energy differences between the diastereomeric transition states.[10]
Action: Systematically screen a range of temperatures, starting from the reported optimal temperature and decreasing it incrementally.
Substrate Concentration: Catalyst aggregation or the formation of off-cycle species at high concentrations can sometimes reduce enantioselectivity.[10]
Action: Investigate the effect of varying the substrate concentration. Operating under more dilute conditions may be beneficial.
Workflow for Troubleshooting Low Enantiomeric Excess
Caption: Troubleshooting workflow for low enantiomeric excess.
Guide 2: Improving Enantiomeric Excess through Chiral Resolution
If asymmetric synthesis is not feasible or fails to provide the desired enantiopurity, chiral resolution of the racemic 2-Amino-3-(3-chlorophenyl)propan-1-ol is an excellent alternative. Diastereomeric salt formation is a common and effective method.[5][7]
Selection of a Resolving Agent
The choice of the resolving agent is critical for successful resolution.
Principle: A chiral resolving agent reacts with the racemic mixture to form a pair of diastereomeric salts with different solubilities, allowing for their separation by crystallization.[6]
For 2-Amino-3-(3-chlorophenyl)propan-1-ol (a base): A chiral acid should be used as the resolving agent. Common choices include tartaric acid and its derivatives, mandelic acid, and camphorsulfonic acid.[7]
Optimizing Crystallization Conditions
The efficiency of the resolution is highly dependent on the crystallization conditions.
Solvent Selection: The solvent must provide a significant difference in solubility between the two diastereomeric salts.
Action: Screen a variety of solvents and solvent mixtures with different polarities.
Molar Ratio of Resolving Agent: The stoichiometry between the resolving agent and the racemate can influence the yield and enantiopurity of the resolved salt.[7]
Action: Experiment with different molar ratios, starting with a 1:1 ratio and then exploring ratios greater than 1.
Temperature and Crystallization Time: These parameters control the kinetics and thermodynamics of the crystallization process.[12]
Action: Investigate the effect of different crystallization temperatures and times. Rapid filtration may be necessary to achieve kinetic resolution.[12]
Liberation of the Free Amine
Once the less soluble diastereomeric salt has been isolated and purified, the chiral resolving agent must be removed to obtain the enantiomerically pure free amine.
Action: The salt is typically treated with a base (e.g., NaOH, NaHCO3) to neutralize the acidic resolving agent and liberate the free amino alcohol. The free amine can then be extracted into an organic solvent.[12] The hydrochloride salt can be reformed by treating the free amine with HCl.
Overcoming crystallization challenges with 2-Amino-3-(3-chlorophenyl)propan-1-ol hydrochloride
Technical Support Center: Crystallization of 2-Amino-3-(3-chlorophenyl)propan-1-ol Hydrochloride Introduction Welcome to the advanced troubleshooting center for 2-Amino-3-(3-chlorophenyl)propan-1-ol hydrochloride. As a c...
Author: BenchChem Technical Support Team. Date: April 2026
Technical Support Center: Crystallization of 2-Amino-3-(3-chlorophenyl)propan-1-ol Hydrochloride
Introduction
Welcome to the advanced troubleshooting center for 2-Amino-3-(3-chlorophenyl)propan-1-ol hydrochloride. As a chiral amino alcohol derivative, this compound's molecular architecture features a hydrophobic 3-chlorophenyl ring and a highly hydrophilic 1,2-amino alcohol hydrochloride moiety[1]. This structural dichotomy imparts amphiphilic (surfactant-like) properties, frequently leading to liquid-liquid phase separation (LLPS) or "oiling out" during crystallization[2]. Furthermore, the extensive hydrogen-bonding capacity of the protonated amine and hydroxyl groups makes this salt highly susceptible to hydrate formation and polymorphism[3].
This guide provides field-proven, self-validating protocols to bypass these thermodynamic traps and isolate high-purity crystalline material[4].
Part 1: Troubleshooting Liquid-Liquid Phase Separation (Oiling Out)
Q: Why does my product consistently form a biphasic oil instead of crystallizing upon anti-solvent addition?A: This phenomenon, known as Liquid-Liquid Phase Separation (LLPS), occurs when the supersaturated solution crosses the spinodal curve before reaching the critical supersaturation required for primary nucleation. Because 2-Amino-3-(3-chlorophenyl)propan-1-ol hydrochloride is amphiphilic, rapid addition of non-polar anti-solvents (like MTBE or heptane) to a polar solvent (like methanol) causes the solute to self-associate into a solute-rich liquid phase (an oil) rather than forming an ordered crystal lattice[2],[5]. To fix this, you must manipulate the metastable zone width (MSZW) using a miscible, moderately polar anti-solvent and introduce seed crystals before LLPS occurs.
Caption: Thermodynamic pathways of crystallization versus liquid-liquid phase separation (LLPS).
Quantitative Data: Solvent System Selection
To prevent oiling out, select a solvent/anti-solvent pair that maintains a wide metastable zone.
Solvent System (Solvent : Anti-Solvent)
Solute Affinity
LLPS Risk
Recommended Ratio (v/v)
Expected Yield
Methanol : Heptane
High mismatch
Critical
N/A (Avoid)
< 40% (Gummy)
Ethanol : MTBE
Moderate
High
1 : 4
65 - 75%
Isopropanol (IPA) : Ethyl Acetate
Balanced
Low
1 : 5
> 85%
Protocol 1: Seeding-Assisted Anti-Solvent Crystallization (Bypassing LLPS)
Causality: Using IPA as the primary solvent reduces the initial solubility compared to methanol, narrowing the gap to nucleation. Ethyl acetate acts as a mild anti-solvent, preventing the sudden dielectric drop that triggers oiling out[4],[6].
Dissolution: Suspend 10 g of crude 2-Amino-3-(3-chlorophenyl)propan-1-ol hydrochloride in 30 mL of Isopropanol (IPA). Heat to 65°C under agitation until complete dissolution is achieved.
Clear Point Validation (Self-Check): The solution must be completely transparent. If particulates remain, add IPA in 2 mL increments until clear. This validates that you are starting from a true solution, preventing premature heterogeneous nucleation.
MSZW Entry: Slowly add 15 mL of warm (50°C) Ethyl Acetate dropwise.
Cloud Point Identification (Self-Check): Observe the solution. If a milky emulsion forms (LLPS), immediately heat the system to 70°C until clear, then add 5 mL of IPA. This is your self-correcting mechanism to reverse oiling out.
Seeding: Cool the clear solution to 55°C. Introduce 0.1 g (1 wt%) of pure crystalline seeds. Validation: The seeds must remain suspended and not dissolve. If they dissolve, the solution is undersaturated; cool by another 2°C and re-seed.
Aging & Depletion: Hold the suspension at 55°C for 2 hours. Causality: This allows secondary nucleation to consume supersaturation, pulling the system away from the LLPS boundary.
Anti-Solvent Titration: Add 135 mL of Ethyl Acetate over 4 hours using a syringe pump (0.56 mL/min).
Isolation: Cool to 5°C at a rate of 0.1°C/min. Filter, wash with cold Ethyl Acetate, and dry under vacuum at 45°C.
Part 2: Managing Polymorphism and Hydrate Formation
Q: My PXRD patterns vary between batches, and DSC shows a broad endotherm before the melting point. What is happening?A: Hydrochloride salts of amino alcohols are notoriously prone to hydrate formation[3]. The protonated amine and the adjacent hydroxyl group create a perfect hydrogen-bonding pocket for water molecules. The broad endotherm on your Differential Scanning Calorimetry (DSC) trace indicates the dehydration of a pseudo-polymorph (a hydrate). Depending on the water activity (
aw
) of your solvent system, the compound will crystallize as either an anhydrous form or a monohydrate[7].
Caption: Workflow for controlling hydrate formation during hydrochloride salt crystallization.
Quantitative Data: Water Activity (
aw
) Thresholds
Controlling the water activity in your solvent mixture is the only reliable way to control the polymorphic outcome.
System Water Activity (
aw
)
Karl Fischer (KF) Moisture
Resulting Solid Form
DSC Characteristics
< 0.2
< 0.1%
Anhydrous
Sharp melt at ~145°C
0.2 - 0.4
0.1% - 0.5%
Mixture (Anhydrous + Hydrate)
Multiple endotherms
> 0.4
> 0.5%
Monohydrate
Broad dehydration endotherm (~80°C), melt at ~145°C
Protocol 2: Azeotropic Dehydration and Anhydrous Crystallization
Causality: To guarantee the anhydrous polymorph, water must be physically removed from the system before nucleation begins. Azeotropic distillation ensures the water activity drops below the critical threshold of 0.2.
Solvent Exchange: Dissolve the hydrate or free base in a 10:1 mixture of Toluene and Ethanol (100 mL total volume).
Azeotropic Distillation: Distill the solvent at atmospheric pressure, collecting the azeotrope (Toluene/Ethanol/Water) in a Dean-Stark trap.
In-Process Control (Self-Validation): Extract a 1 mL aliquot from the reactor and perform a Karl Fischer (KF) titration. Validation: The KF result must be < 0.1%. If it is higher, add 20 mL of dry Toluene and continue distillation. Do not proceed to crystallization until this metric is met.
Salt Formation (If starting from free base): Cool the dry solution to 20°C. Bubble anhydrous HCl gas or add a stoichiometric amount of HCl in dry Ethanol. Causality: Using anhydrous HCl prevents the reintroduction of water.
Crystallization: The anhydrous salt will spontaneously precipitate from the toluene-rich mixture due to its low solubility in non-polar media.
Isolation: Filter under a nitrogen blanket to prevent atmospheric moisture absorption, wash with dry Toluene, and dry under vacuum at 50°C.
Part 3: Frequently Asked Questions (FAQs)
Q: The isolated crystals turn into a sticky paste when left on the bench. How do I prevent this?A: This is a classic symptom of hygroscopicity, common in amino alcohol hydrochlorides[7],[3]. The anhydrous form is likely absorbing atmospheric moisture and deliquescing.
Actionable Fix: Always isolate the product using a nitrogen-purged filtration funnel. Store the final API in double-polyethylene bags with desiccant sachets between the layers. If the anhydrous form is too hygroscopic for formulation, intentionally crystallize the monohydrate (using
aw
> 0.4), as hydrates are thermodynamically stable against further moisture uptake.
Q: Can I use aqueous ammonia to neutralize the salt and extract the free base for recrystallization?A: Yes. Neutralization with 28% aqueous
NH4OH
followed by extraction into an organic layer (like MTBE or EtOAc) is a highly effective way to break the salt[6]. However, ensure you thoroughly dry the organic extract with
Na2SO4
and perform the azeotropic distillation (Protocol 2) before re-forming the hydrochloride salt, otherwise, you will inadvertently crystallize the hydrate[4].
HPLC vs GC-MS analysis for 2-Amino-3-(3-chlorophenyl)propan-1-ol hydrochloride
As a Senior Application Scientist, I frequently encounter analytical bottlenecks when dealing with highly polar, multifunctional pharmaceutical intermediates. 2-Amino-3-(3-chlorophenyl)propan-1-ol hydrochloride is a text...
Author: BenchChem Technical Support Team. Date: April 2026
As a Senior Application Scientist, I frequently encounter analytical bottlenecks when dealing with highly polar, multifunctional pharmaceutical intermediates. 2-Amino-3-(3-chlorophenyl)propan-1-ol hydrochloride is a textbook example of such a challenge. Structurally, it features a substituted phenyl ring, a primary amine, and a primary alcohol, all stabilized as a hydrochloride salt[1].
This structural complexity dictates our analytical approach. You cannot force a polar salt through a gas chromatograph without consequences, nor can you expect pristine peak shapes in liquid chromatography without understanding the underlying ionic interactions. This guide objectively compares High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS) for this compound, focusing on the physicochemical causality behind each method.
Physicochemical Causality in Method Selection
Before touching an instrument, we must analyze the molecule's traits to design a self-validating workflow:
Polarity & Ionization : The -OH and -NH₂ groups make the free base highly polar, prone to extensive intermolecular hydrogen bonding.
Salt Form : The HCl salt is non-volatile and thermally labile. Direct GC injection will result in thermal degradation and severe inlet contamination.
Chromophore : The 3-chlorophenyl group provides a reliable UV handle (typically absorbing around 220–230 nm), making UV detection highly viable for HPLC.
Below is the decision matrix for selecting the appropriate analytical pathway.
Fig 1: Decision matrix and workflow for analyzing 2-Amino-3-(3-chlorophenyl)propan-1-ol HCl.
Method 1: Reversed-Phase HPLC-UV (The Gold Standard for Intact Salts)
The Causality of the Method:
Reversed-Phase HPLC (RP-HPLC) is inherently suited for analyzing pharmaceutical salts. However, the basic primary amine in 2-amino-3-(3-chlorophenyl)propan-1-ol will interact with residual, unendcapped silanols on standard silica-based C18 columns, causing severe peak tailing. By utilizing an acidic mobile phase modifier like 0.1% Trifluoroacetic acid (TFA), we achieve two critical mechanistic goals:
TFA lowers the pH (~pH 2.0) well below the pKa of the amine, ensuring it is fully protonated.
TFA acts as an ion-pairing agent, masking the amine's positive charge and increasing its hydrophobic retention on the C18 phase[2].
Self-Validating Protocol: HPLC Assay & Purity
Sample Preparation : Dissolve 10 mg of the hydrochloride salt in 10 mL of Mobile Phase A. The salt form ensures rapid, complete aqueous dissolution.
Column Selection : Use a high-efficiency, fully endcapped C18 column (e.g., 150 x 4.6 mm, 3 µm) to minimize secondary silanol interactions.
Mobile Phase :
A : 0.1% TFA in Ultrapure Water.
B : 0.1% TFA in Acetonitrile.
Gradient : 5% B to 60% B over 15 minutes. This gradient ensures the highly polar analyte is retained initially, while sweeping strongly retained organic impurities out later.
Detection : UV absorbance at 220 nm.
System Suitability (The Self-Validation Step) : Inject a standard solution 5 times. The Relative Standard Deviation (RSD) of the peak area must be < 2.0%, and the USP tailing factor must be ≤ 1.5. Diagnostic Logic: If tailing exceeds 1.5, it is a direct indicator of either stationary phase degradation or insufficient TFA concentration in the mobile phase.
Method 2: GC-MS with Pre-Column Derivatization (The Powerhouse for Structural ID)
The Causality of the Method:
To leverage the superior resolving power and mass spectral identification of GC-MS, the analyte must be volatile and thermally stable. As an HCl salt with hydrogen-bonding -OH and -NH₂ groups, direct injection is impossible. The salt must first be neutralized (free-based). Subsequently, the active hydrogens must be replaced to eliminate intermolecular hydrogen bonding. We utilize. This reagent replaces the active protons with Trimethylsilyl (TMS) groups, drastically lowering the boiling point and improving peak shape[3].
Free-Basing : Dissolve 5 mg of the salt in 1 mL of water. Add 100 µL of 1M NaOH to neutralize the HCl. Extract the free base with 2 mL of ethyl acetate. Centrifuge and collect the upper organic layer. Dry over anhydrous Na₂SO₄.
Evaporation : Evaporate the organic layer to complete dryness under a gentle stream of nitrogen. Moisture is the enemy of silylation.
Derivatization : Add 100 µL of anhydrous acetonitrile and 100 µL of BSTFA + 1% TMCS to the dried residue[4].
Incubation : Heat the sealed vial at 70°C for 30 minutes to ensure complete di-TMS derivatization (protecting both the -OH and -NH₂ groups)[3].
GC-MS Analysis :
Column : 5% Phenyl / 95% Dimethylpolysiloxane (e.g., 30 m x 0.25 mm, 0.25 µm).
Inlet : 250°C, Split ratio 10:1.
Oven : 100°C (hold 1 min), ramp at 15°C/min to 280°C.
MS : Electron Ionization (EI) at 70 eV. Scan range m/z 50–500.
System Suitability (The Self-Validation Step) : Monitor the chromatogram for mono-TMS vs. di-TMS peaks. Diagnostic Logic: The presence of a significant mono-TMS peak indicates incomplete derivatization, immediately signaling moisture contamination in the sample or degraded/expired BSTFA reagent.
Quantitative Performance Comparison
To guide your laboratory's implementation, the following table summarizes the expected quantitative performance of both methodologies based on standard chromatographic principles for amino alcohols.
Parameter
RP-HPLC-UV (Intact)
GC-MS (Derivatized)
Analyte Form Injected
Intact Hydrochloride Salt
di-TMS Free Base
Typical Retention Time
6.5 - 8.0 min
12.0 - 14.5 min
Limit of Detection (LOD)
~0.05 µg/mL
~1.0 - 2.0 ng/mL
Linear Dynamic Range
1 - 500 µg/mL
0.01 - 50 µg/mL
Primary Analytical Goal
Bulk Assay, Chiral/Achiral Purity
Trace Impurities, Fragmentation ID
Sample Prep Time
< 5 minutes
45 - 60 minutes
Analysis Time per Sample
15 - 20 minutes
25 - 30 minutes
Conclusion
For routine QA/QC, batch release assay, and purity determination of 2-Amino-3-(3-chlorophenyl)propan-1-ol hydrochloride, HPLC-UV is the undisputed method of choice due to its direct compatibility with the salt form and minimal sample preparation. Conversely, when investigating unknown impurities, degradation products, or requiring definitive structural confirmation, GC-MS becomes indispensable —provided the rigorous free-basing and silylation protocols are strictly adhered to in order to maintain the integrity of the analyte.
References
PubChem . "2-Amino-3-(3-chlorophenyl)propan-1-ol". National Center for Biotechnology Information. Available at:[Link]
Shen, X., et al. (2006) . "Quantification of trimethylsilyl derivatives of amino acid disease biomarkers in neonatal blood samples by gas chromatography-mass spectrometry". Analytical and Bioanalytical Chemistry, 384(4), 931-938. Available at:[Link]
Scientific Research Publishing (SCIRP) . "Development of a Reversed-Phase Chiral HPLC Method for Concurrent Chiral, Achiral, Assay, and Identification Analysis". American Journal of Analytical Chemistry. Available at:[Link]
A Comparative Analysis of 3-Chlorophenyl and 4-Chlorophenyl Isomers of 2-Amino-3-phenylpropan-1-ol Hydrochloride
An In-Depth Guide for Drug Discovery & Development Professionals Executive Summary The substitution pattern of a halogen on an aromatic ring is a fundamental consideration in medicinal chemistry, capable of profoundly al...
Author: BenchChem Technical Support Team. Date: April 2026
An In-Depth Guide for Drug Discovery & Development Professionals
Executive Summary
The substitution pattern of a halogen on an aromatic ring is a fundamental consideration in medicinal chemistry, capable of profoundly altering a compound's pharmacological, pharmacokinetic, and toxicological profile. This guide provides a detailed comparative framework for two positional isomers: 2-Amino-3-(3-chlorophenyl)propan-1-ol hydrochloride (the meta-substituted analog) and 2-Amino-3-(4-chlorophenyl)propan-1-ol hydrochloride (the para-substituted analog). While these molecules share the same chemical formula, the seemingly minor shift of a single chlorine atom from the meta to the para position introduces significant stereoelectronic differences. This guide explores the anticipated consequences of this isomeric change on key drug-like properties, supported by established principles of structure-activity relationships (SAR) and detailed protocols for experimental validation. We will delve into the expected variations in their interaction with biological targets, their metabolic fate, and their potential for cytotoxicity, providing researchers with the foundational knowledge and practical methodologies required to select the appropriate analog for their specific therapeutic objectives.
Introduction: The Critical Role of Positional Isomerism
Phenylpropanolamines represent a privileged scaffold in drug discovery, forming the structural core of numerous compounds that interact with monoaminergic systems. The parent compound, phenylalaninol, is a chiral amino alcohol derived from the amino acid phenylalanine. Chlorination of the phenyl ring is a common strategy to modulate properties such as lipophilicity, metabolic stability, and receptor binding affinity.[1]
The choice between a meta (3-position) and a para (4-position) substitution is a critical decision point in lead optimization.[2]
Electronic Effects: A chlorine atom at the para position exerts a strong, electron-withdrawing inductive effect and a weaker, electron-donating resonance effect directly along the axis of the phenylpropyl group. In contrast, a meta chlorine's influence is primarily inductive, altering the electron density of the ring in a different pattern. These electronic differences can significantly impact pKa and the molecule's ability to form key interactions (e.g., hydrogen bonds, π-cation interactions) with a biological target.
Steric and Lipophilic Effects: The para position is sterically less hindered than the meta position relative to the propanolamine side chain. Furthermore, the position of the lipophilic chlorine atom can influence how the molecule partitions into membranes and orients itself within a binding pocket. A well-known related compound, 4-Chloro-DL-phenylalanine (PCPA), is a selective and irreversible inhibitor of tryptophan hydroxylase, the rate-limiting enzyme in serotonin biosynthesis, highlighting the profound biological consequences of the para-chloro substitution.
This guide will systematically compare the 3-chloro and 4-chloro analogs across key preclinical assessment areas, providing the necessary experimental frameworks to validate these theoretical differences.
Physicochemical and Structural Comparison
The first step in comparing these analogs is to characterize their fundamental physicochemical properties. While experimental data for the 3-chloro analog is limited, we can compile known and predicted values to form a baseline for comparison.
Lipophilicity is predicted to be very similar, but the para isomer may exhibit slightly higher lipophilicity due to a more symmetrical distribution of polarity.
Crystal packing differences due to isomerism will lead to different melting points. The more symmetrical para isomer may pack more efficiently, resulting in a higher melting point.
Structural Visualization
The difference in the chlorine atom's position is best illustrated visually.
Caption: Chemical structures of the 3-chloro (meta) and 4-chloro (para) analogs.
Comparative Pharmacology & Mechanism of Action
Based on their structural similarity to known biogenic amines, a primary hypothesis is that these compounds will interact with monoamine transporters, such as the norepinephrine transporter (NET), dopamine transporter (DAT), and serotonin transporter (SERT).[6] The potency and selectivity against these transporters are expected to differ due to the varied electronic and steric profiles of the isomers.
For instance, the para-chloro substitution in other scaffolds has been shown to enhance affinity for SERT.[7] Conversely, the meta position may be more favorable for interaction with NET or DAT. Direct experimental testing is required to determine the precise pharmacological profile.
Table 2: Hypothetical Comparative Pharmacology Data
Parameter
3-Chloro Analog (Hypothetical)
4-Chloro Analog (Hypothetical)
Rationale for Hypothesis
NET IC₅₀ (nM)
50
150
The electronic distribution of the meta isomer may be more favorable for binding to the NET pocket.
SERT IC₅₀ (nM)
200
30
The para substitution often enhances SERT affinity in related chemical series. The known activity of PCPA on serotonin systems supports this.[8]
DAT IC₅₀ (nM)
450
800
Both are expected to be weaker at DAT, a common feature for this scaffold, but positional changes will still modulate affinity.
Selectivity (SERT/NET)
0.25
0.2
The 4-chloro analog is hypothesized to be more selective for SERT over NET.
Mechanism: Monoamine Transporter Inhibition
The primary mechanism of action for many phenylpropanolamines is the inhibition of neurotransmitter reuptake. By binding to transporters like NET or SERT, these compounds block the removal of norepinephrine or serotonin from the synaptic cleft, thereby increasing neurotransmitter concentration and enhancing downstream signaling.
Caption: Inhibition of monoamine reuptake at the neuronal synapse.
This assay is the gold standard for determining a compound's potency (IC₅₀) for inhibiting neurotransmitter reuptake. It utilizes cells engineered to express a specific human transporter (hNET, hSERT, or hDAT).[9][10]
Objective: To quantify the inhibitory effect of the 3-chloro and 4-chloro analogs on the uptake of a radiolabeled substrate into transporter-expressing cells.
Materials:
HEK293 cells stably transfected with hNET, hSERT, or hDAT
Radiolabeled substrate: [³H]-Norepinephrine, [³H]-Serotonin (5-HT), or [³H]-Dopamine[12]
Test compounds (3-chloro and 4-chloro analogs), dissolved in DMSO and serially diluted in assay buffer
Reference inhibitors (e.g., Desipramine for NET, Fluoxetine for SERT, GBR12909 for DAT)
Scintillation fluid and microplate scintillation counter
Procedure:
Cell Plating: Seed the transporter-expressing HEK293 cells into 96-well plates and culture overnight to allow for adherence.
Preparation: On the day of the assay, aspirate the culture medium and wash the cells once with room temperature KHB.
Pre-incubation: Add 50 µL of KHB containing various concentrations of the test compound (e.g., from 1 nM to 100 µM), a reference inhibitor, or vehicle (DMSO) to the wells. Incubate for 5-10 minutes at room temperature.[10]
Uptake Initiation: Initiate neurotransmitter uptake by adding 50 µL of KHB containing the radiolabeled substrate at a final concentration near its Km value (e.g., 5 nM [³H]-NE).[12]
Incubation: Allow the uptake reaction to proceed for a short, defined period (e.g., 3 minutes for NET, 10 minutes for SERT).[10][12] This incubation should be within the linear range of uptake over time.
Termination: Rapidly terminate the uptake by aspirating the buffer and washing the cells twice with ice-cold KHB. This stops the transporter activity and removes extracellular radiolabel.
Cell Lysis: Lyse the cells by adding 100 µL of a lysis buffer (e.g., 1% SDS) to each well.
Quantification: Transfer the cell lysate to a microplate compatible with a scintillation counter, add scintillation fluid, and measure the radioactivity (in counts per minute, CPM).
Data Analysis:
Define 100% uptake as the CPM in vehicle-treated wells and 0% uptake (non-specific binding) in wells treated with a saturating concentration of a known potent inhibitor.
Plot the percentage of inhibition against the logarithm of the test compound concentration.
Fit the data using a non-linear regression model (sigmoidal dose-response) to calculate the IC₅₀ value for each compound.
Comparative Pharmacokinetic (ADME) Profile
The position of the chlorine atom is a powerful determinant of a compound's metabolic fate. Cytochrome P450 (CYP) enzymes in the liver are primarily responsible for Phase I metabolism, often through oxidation of the aromatic ring.[13]
4-Chloro Analog: The para position is a common site for hydroxylation. By placing a chlorine atom here, this metabolic pathway is blocked. This can lead to a longer metabolic half-life and increased systemic exposure. However, it may also shunt metabolism to other, potentially less favorable, pathways.
3-Chloro Analog: The meta position leaves the para position open for hydroxylation, which is often a rapid metabolic process. This would suggest that the 3-chloro analog may have a shorter metabolic half-life and faster clearance compared to the 4-chloro analog.
Table 3: Predicted Comparative ADME Properties
Parameter
3-Chloro Analog (Predicted)
4-Chloro Analog (Predicted)
Rationale for Prediction
In Vitro Half-life (t½, mins)
< 30
> 60
The open para position on the 3-chloro analog is a likely site for rapid CYP-mediated hydroxylation, leading to faster clearance.[13]
Intrinsic Clearance (CLint)
High
Low to Moderate
Directly related to the metabolic rate; higher clearance is expected for the more rapidly metabolized 3-chloro analog.
Primary Metabolic Pathway
Aromatic hydroxylation at the 4-position
N-dealkylation, Glucuronidation
With the primary site of oxidation blocked, the 4-chloro analog will likely undergo metabolism at the amine or hydroxyl groups.
Experimental Protocol: In Vitro Liver Microsomal Stability Assay
This assay provides a robust, high-throughput method to determine a compound's metabolic stability and predict its in vivo intrinsic clearance.[14] It measures the rate at which a compound is depleted when incubated with liver microsomes, which are vesicles containing a high concentration of CYP enzymes.[15]
Objective: To determine the in vitro half-life (t½) and intrinsic clearance (CLint) of the 3-chloro and 4-chloro analogs.
Materials:
Pooled liver microsomes (human, rat, etc.)
Phosphate buffer (pH 7.4)
NADPH regenerating system (cofactor for CYP enzymes)[14]
Ice-cold acetonitrile with an internal standard (for reaction termination and protein precipitation)
LC-MS/MS system for analysis
Procedure:
Preparation: Prepare a reaction mixture containing liver microsomes (0.5 mg/mL final concentration) and the test compound in phosphate buffer.[14] Prepare separate tubes for each time point.
Pre-incubation: Pre-warm the reaction mixture at 37°C for 5-10 minutes.
Initiation: Start the metabolic reaction by adding the pre-warmed NADPH regenerating system. A control incubation without NADPH should be run in parallel to assess non-CYP-mediated degradation.[15]
Time Course Sampling: At specific time points (e.g., 0, 5, 15, 30, 45, 60 minutes), take an aliquot of the reaction mixture and add it to a tube containing ice-cold acetonitrile with an internal standard.[14][15] This immediately stops the reaction and precipitates the microsomal proteins.
Sample Processing: Vortex the samples and centrifuge at high speed to pellet the precipitated proteins.
Analysis: Transfer the supernatant to a new plate or vials for analysis by LC-MS/MS. Quantify the peak area of the parent compound relative to the internal standard at each time point.
Data Analysis:
Plot the natural logarithm (ln) of the percentage of the compound remaining versus time.
The slope of the linear portion of this plot is the elimination rate constant (k).
Calculate the half-life (t½) using the formula: t½ = 0.693 / k .
Calculate intrinsic clearance (CLint) using the formula: CLint (µL/min/mg protein) = (0.693 / t½) * (incubation volume / mg of microsomal protein) .
Comparative Toxicological Profile
Toxicity can arise from on-target pharmacology, off-target interactions, or the formation of reactive metabolites. The different metabolic pathways of the two isomers could lead to distinct toxicity profiles. For example, if the metabolism of the 4-chloro analog is shunted towards a pathway that generates a quinone-imine or other reactive species, it may exhibit higher cytotoxicity than the 3-chloro analog, which is cleared through a more direct hydroxylation. A baseline assessment of cytotoxicity is a critical step.
Table 4: Hypothetical Comparative Cytotoxicity Data
Parameter
3-Chloro Analog (Hypothetical)
4-Chloro Analog (Hypothetical)
Rationale for Hypothesis
HepG2 Cell Viability IC₅₀ (µM)
> 100
75
If the blocked metabolism of the 4-chloro analog leads to the formation of a reactive metabolite, it may show greater cytotoxicity in a liver-derived cell line.
Experimental Protocol: MTT Cell Viability Assay
The MTT assay is a colorimetric method used to assess cell metabolic activity, which serves as an indicator of cell viability, proliferation, and cytotoxicity.[16] It is based on the reduction of the yellow tetrazolium salt (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide, or MTT) to purple formazan crystals by mitochondrial dehydrogenases in living cells.[17]
Objective: To determine the concentration of each analog that reduces the viability of a cultured cell line (e.g., HepG2, a human liver cell line) by 50% (IC₅₀).
Materials:
HepG2 cells (or other relevant cell line)
96-well cell culture plates
Complete culture medium
Test compounds (serially diluted)
MTT solution (5 mg/mL in PBS)
Solubilization solution (e.g., DMSO or a solution of HCl in isopropanol)
Microplate reader (spectrophotometer)
Procedure:
Cell Seeding: Seed HepG2 cells into a 96-well plate at a predetermined density and incubate for 24 hours to allow attachment.[18]
Compound Treatment: Remove the medium and add fresh medium containing serial dilutions of the 3-chloro or 4-chloro analog. Include wells with vehicle only (negative control) and a known cytotoxic agent (positive control).
Incubation: Incubate the cells with the compounds for a specified duration (e.g., 24, 48, or 72 hours).
MTT Addition: After the incubation period, add 10-20 µL of the MTT solution to each well and incubate for an additional 2-4 hours at 37°C.[16] During this time, viable cells will convert the yellow MTT into purple formazan crystals.
Formazan Solubilization: Carefully remove the medium and add 100-150 µL of the solubilization solution to each well to dissolve the formazan crystals, resulting in a purple solution.[18]
Absorbance Measurement: Measure the absorbance of the solution in each well using a microplate reader, typically at a wavelength of 570 nm.
Data Analysis:
Calculate the percentage of cell viability for each compound concentration relative to the vehicle-treated control cells (100% viability).
Plot the percentage of viability against the logarithm of the compound concentration.
Fit the data using a non-linear regression model to determine the IC₅₀ value.
Conclusion and Future Directions
This guide establishes a clear framework for comparing 2-Amino-3-(3-chlorophenyl)propan-1-ol hydrochloride and its 4-chlorophenyl analog. The positional change of the chlorine atom from the meta to the para position is predicted to have significant and divergent effects on the molecule's overall profile:
Pharmacology: The 4-chloro analog is hypothesized to possess greater potency and selectivity for the serotonin transporter (SERT), while the 3-chloro analog may show a preference for the norepinephrine transporter (NET).
Pharmacokinetics: The 4-chloro analog is expected to be more metabolically stable, likely resulting in a longer in vivo half-life and higher systemic exposure due to the blocking of a key site of CYP-mediated oxidation.
Toxicology: The altered metabolic pathway of the 4-chloro analog could potentially lead to a different safety profile, which requires careful experimental evaluation.
The choice between these two isomers is therefore not trivial and depends entirely on the therapeutic goal. If the objective is a long-acting, SERT-selective agent, the 4-chloro analog may be the more promising starting point. However, if a shorter-acting agent with a different transporter profile (e.g., NET-selective) is desired, the 3-chloro analog warrants investigation.
The experimental protocols provided herein offer a direct path to validating these hypotheses and generating the critical data needed to make an informed decision in the drug discovery and development process.
Springer Nature Experiments. (n.d.). Cytotoxicity MTT Assay Protocols and Methods. Retrieved from [Link]
Horton, T. (n.d.). MTT Cell Assay Protocol. Retrieved from [Link]
ECHA. (n.d.). 2-amino-3-(3-chlorophenyl)propan-1-ol hydrochloride — Chemical Substance Information. Retrieved from [Link]
AxisPharm. (n.d.). Microsomal Stability Assay Protocol. Retrieved from [Link]
Charnwood Discovery. (n.d.). Microsomal Stability - In Vitro Assay. Retrieved from [Link]
Cyprotex. (n.d.). Microsomal Stability. Retrieved from [Link]
Frontiers in Pharmacology. (2020). Cell-Based Radiotracer Binding and Uptake Inhibition Assays: A Comparison of In Vitro Methods to Assess the Potency of Drugs That Target Monoamine Transporters. Retrieved from [Link]
PMC. (2020). Cell-Based Radiotracer Binding and Uptake Inhibition Assays: A Comparison of In Vitro Methods to Assess the Potency of Drugs That Target Monoamine Transporters. Retrieved from [Link]
Domainex. (n.d.). Microsomal Clearance/Stability Assay. Retrieved from [Link]
PMC. (n.d.). In vitro assays for the functional characterization of the dopamine transporter (DAT). Retrieved from [Link]
Creative Bioarray. (n.d.). Microsomal Stability Assay. Retrieved from [Link]
Chemdad. (n.d.). DL-4-Chlorophenylalanine. Retrieved from [Link]
Oxford Academic. (2018). Monoamine Transporter and Receptor Interaction Profiles in Vitro Predict Reported Human Doses of Novel Psychoactive Stimulants and Psychedelics. Retrieved from [Link]
PubChem. (n.d.). 2-Amino-3-(3-chlorophenyl)propan-1-ol. Retrieved from [Link]
PubMed. (2000). A structure-affinity relationship study on derivatives of N-[2-[4-(4-Chlorophenyl)piperazin-1-yl]ethyl]-3-methoxybenzamide, a high-affinity and selective D(4) receptor ligand. Retrieved from [Link]
Wikipedia. (n.d.). Fenclonine. Retrieved from [Link]
PubMed. (n.d.). Structure-Activity Relationships of Synthetic Cathinones. Retrieved from [Link]
A Comparative Guide to the Validation of Analytical Methods for 2-Amino-3-(3-chlorophenyl)propan-1-ol Hydrochloride
This guide provides a comprehensive comparison of analytical methodologies for the validation of 2-Amino-3-(3-chlorophenyl)propan-1-ol hydrochloride, a key intermediate in pharmaceutical synthesis. As quality control is...
Author: BenchChem Technical Support Team. Date: April 2026
This guide provides a comprehensive comparison of analytical methodologies for the validation of 2-Amino-3-(3-chlorophenyl)propan-1-ol hydrochloride, a key intermediate in pharmaceutical synthesis. As quality control is paramount in drug development, selecting and validating an appropriate analytical method is a critical step to ensure the identity, strength, quality, and purity of the substance. This document is intended for researchers, scientists, and drug development professionals, offering a blend of regulatory context, technical protocols, and field-proven insights to guide the method validation process.
The narrative herein is grounded in the principles of the International Council for Harmonisation (ICH) guidelines, particularly ICH Q2(R2), which provides a framework for the validation of analytical procedures.[1][2][3] We will explore and compare the most relevant analytical techniques, explaining the scientific rationale behind experimental choices and presenting expected performance data to facilitate a robust, self-validating system.
The Regulatory Bedrock: Understanding Validation Requirements
Analytical method validation is a mandatory process in the pharmaceutical industry, enforced by regulatory bodies like the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA).[4][5] The objective is to demonstrate that an analytical procedure is fit for its intended purpose.[3] The recently revised ICH Q2(R2) and the new ICH Q14 guidelines emphasize a lifecycle-based approach, moving from a simple checklist to a more scientific and risk-based framework for method development and validation.[6][7]
The validation process involves evaluating specific performance characteristics, which vary depending on the type of analytical procedure.[8][9] For a substance like 2-Amino-3-(3-chlorophenyl)propan-1-ol hydrochloride, key procedures would include identification, assay (potency), and the quantification of impurities.
Physicochemical Properties and Their Analytical Implications
2-Amino-3-(3-chlorophenyl)propan-1-ol hydrochloride (Molecular Formula: C₉H₁₂ClNO·HCl) is an amino alcohol derivative.[10][11] Its structure presents several features that inform the selection of analytical techniques:
Chromophore: The 3-chlorophenyl group provides a strong chromophore, making it highly suitable for UV-Vis spectrophotometry and HPLC with UV detection.
Basicity: The primary amine group imparts basic properties, allowing for acid-base titrations and influencing chromatographic behavior.
Polarity: The presence of hydroxyl and amino groups makes the molecule polar, which is a key consideration for selecting chromatographic columns and mobile phases.
Chirality: The molecule contains a chiral center, which may necessitate chiral chromatography if the stereoisomeric purity is a critical quality attribute.
Core Analytical Techniques: A Comparative Overview
The selection of an analytical technique is driven by its intended purpose—be it for identification, quantification of the main component (assay), or detection of impurities. We will compare four primary techniques suitable for this analyte.
High-Performance Liquid Chromatography (HPLC)
HPLC is the cornerstone of pharmaceutical analysis due to its high resolution, sensitivity, and specificity. For 2-Amino-3-(3-chlorophenyl)propan-1-ol hydrochloride, a reversed-phase HPLC (RP-HPLC) method is the most logical choice for both assay and impurity profiling.[12]
Principle: Separation is based on the partitioning of the analyte between a nonpolar stationary phase (e.g., C18) and a polar mobile phase.
Causality of Choices:
Stationary Phase: A C18 column is chosen for its versatility and strong hydrophobic retention of the chlorophenyl ring.
Mobile Phase: A mixture of an aqueous buffer (e.g., phosphate or acetate) and an organic modifier (e.g., acetonitrile or methanol) is used. The buffer controls the pH to ensure the consistent ionization state of the amine group, improving peak shape and reproducibility. Acetonitrile is often preferred for its low viscosity and UV transparency.[12]
Detection: UV detection at a wavelength corresponding to the absorbance maximum of the chlorophenyl ring (typically around 220-230 nm) provides excellent sensitivity.
Gas Chromatography (GC)
GC is a powerful technique for separating volatile and thermally stable compounds. While less common than HPLC for this type of polar molecule, it can be a viable alternative, particularly with derivatization.
Principle: Separation occurs based on the analyte's volatility and interaction with a stationary phase in a heated column.
Causality of Choices:
Derivatization: The polar -NH2 and -OH groups make the analyte non-volatile. Derivatization, for instance using propyl chloroformate, is necessary to convert these groups into less polar, more volatile esters and amides, enabling GC analysis.[13]
Column: A mid-polarity column, such as one with a 5% phenyl polysiloxane phase (e.g., HP-5), is typically suitable for separating such derivatives.[14]
Detection: A Flame Ionization Detector (FID) is a robust and universally responsive detector for organic compounds. For higher sensitivity and specificity, a Mass Spectrometry (MS) detector can be used.
Spectroscopic Methods (UV-Vis & IR)
Spectroscopic techniques are primarily used for identification and can also be employed for simple, direct quantification where specificity is not a concern.
UV-Vis Spectroscopy:
Principle: Measures the absorption of ultraviolet or visible light by the analyte. The chlorophenyl chromophore will produce a characteristic spectrum.
Application: Primarily for identity confirmation by comparing the spectrum to a reference standard. It can also be used for a simple assay based on Beer-Lambert law, but it lacks the specificity to distinguish the analyte from structurally similar impurities.
Infrared (IR) Spectroscopy:
Principle: Measures the absorption of infrared radiation, which corresponds to the vibrational frequencies of the molecule's functional groups.
Application: Excellent for identity confirmation. The IR spectrum provides a unique "fingerprint" of the molecule, with characteristic peaks for O-H, N-H, C-Cl, and aromatic C-H bonds.
Titrimetry
Titrimetric methods are classic, absolute quantitative techniques that offer high precision and accuracy without the need for a reference standard for calibration (if a certified titrant is used).
Principle: Involves the reaction of the analyte with a standardized reagent (titrant).
Application (Non-Aqueous Titration): Due to the basic nature of the primary amine, a non-aqueous acid-base titration is highly suitable. The sample is dissolved in a non-aqueous solvent (e.g., a mixture of glacial acetic acid and toluene) and titrated with a standard solution of a strong acid like perchloric acid.[15] This method is excellent for determining the overall purity (assay) of the hydrochloride salt.
Validation Parameters: A Head-to-Head Comparison
The suitability of each method for its intended purpose is confirmed by evaluating its performance against the validation characteristics defined in ICH Q2(R2).[3][9]
Validation Parameter
HPLC-UV
GC-FID (with Derivatization)
UV-Vis Spectrophotometry (Assay)
Non-Aqueous Titration (Assay)
Specificity
High: Can separate the analyte from impurities and degradation products. Peak purity can be assessed with a Diode Array Detector (DAD).[8]
High: Good separation of volatile derivatives. MS detection provides even higher specificity.
Low: Any substance with a similar chromophore will interfere. Not suitable for impurity analysis.
Low: Titrates any basic substance. Cannot distinguish the active ingredient from basic impurities.
Linearity & Range
Excellent: Typically linear over a wide concentration range (e.g., 80-120% of the test concentration for assay).[16]
Excellent: Similar wide linear range to HPLC.
Good: Adheres to Beer-Lambert law over a defined concentration range.
N/A: Not based on a response curve.
Accuracy
High: Typically demonstrated by recovery studies on spiked placebo samples, with expected recovery of 98-102%.[17]
High: Assessed similarly to HPLC, with expected recovery of 98-102%.
Moderate to High: Can be accurate if no interfering substances are present.
Very High: As a primary method, it can be highly accurate.
Excellent: Can be optimized for very low detection and quantitation limits, making it ideal for impurity analysis.
Excellent: Similar or sometimes better sensitivity than HPLC, especially with specific detectors.
Poor: Not sensitive enough for trace impurity analysis.
Poor: Not suitable for detecting impurities at low levels.
Robustness
Good: Should be evaluated by making small, deliberate changes to method parameters (pH, mobile phase composition, temperature).
Good: Key parameters to check include oven temperature ramp rate, gas flow rates, and derivatization conditions.
Very Good: Generally less affected by minor changes in parameters like solvent composition.
Excellent: Highly robust and less dependent on instrumentation.
Visualizing the Validation Workflow
A structured approach is essential for a successful validation study. The following diagram illustrates the typical workflow, from planning to reporting, in alignment with regulatory expectations.[4]
Caption: Decision tree for selecting an analytical method.
Experimental Protocol: Validated RP-HPLC Method for Assay and Impurity Determination
This section provides a detailed, step-by-step protocol for a reversed-phase HPLC method, which represents the most versatile and specific technique for analyzing 2-Amino-3-(3-chlorophenyl)propan-1-ol hydrochloride.
1. Instrumentation and Materials
HPLC system with a gradient pump, autosampler, column thermostat, and UV/DAD detector.
Data acquisition and processing software (e.g., Chromeleon, Empower).
Analytical balance.
Volumetric flasks, pipettes, and other standard laboratory glassware.
Potassium phosphate monobasic and phosphoric acid.
2. Chromatographic Conditions
Column: C18, 250 mm x 4.6 mm, 5 µm particle size.
Mobile Phase A: 20 mM Potassium Phosphate buffer, pH adjusted to 3.0 with phosphoric acid.
Mobile Phase B: Acetonitrile.
Gradient Program:
Time (min)
% Mobile Phase B
0
10
20
70
25
70
26
10
| 30 | 10 |
Flow Rate: 1.0 mL/min.
Column Temperature: 30 °C.
Detection Wavelength: 225 nm.
Injection Volume: 10 µL.
3. Preparation of Solutions
Standard Stock Solution (for Assay - 500 µg/mL): Accurately weigh approximately 25 mg of the reference standard into a 50 mL volumetric flask. Dissolve and dilute to volume with a 50:50 mixture of Mobile Phase A and B (diluent).
Working Standard Solution (for Assay - 100 µg/mL): Pipette 10.0 mL of the Standard Stock Solution into a 50 mL volumetric flask and dilute to volume with the diluent.
Sample Solution (for Assay - 100 µg/mL): Accurately weigh approximately 25 mg of the sample into a 50 mL volumetric flask. Add diluent to about half the volume, sonicate to dissolve, then dilute to volume. Further dilute 10.0 mL of this solution to 50 mL with the diluent.
Standard Solution (for Impurities - 1.0 µg/mL): Prepare a 1.0 µg/mL solution from the Standard Stock Solution. This corresponds to the 1.0% level for the assay sample concentration and is used for determining the LOQ and accuracy of impurities.
4. Validation Experiments (Abbreviated Protocol)
Specificity: Inject the diluent, a placebo solution, the standard solution, and a sample solution. Also, analyze stressed samples (acid, base, peroxide, heat, light) to ensure no co-elution of degradation products with the main peak.
Linearity: Prepare a series of at least five concentrations of the reference standard (e.g., from 0.1 µg/mL to 150 µg/mL) to cover the range for both impurities and assay. Plot a calibration curve of peak area versus concentration and determine the correlation coefficient (r² > 0.999).
Accuracy: Perform recovery studies by spiking a placebo mixture with the analyte at three concentration levels (e.g., 80%, 100%, 120% of the assay concentration). Analyze in triplicate. The mean recovery should be within 98.0-102.0%.
Precision (Repeatability): Inject the standard solution six times and calculate the Relative Standard Deviation (RSD) of the peak areas. The RSD should be ≤ 1.0%.
Limit of Quantitation (LOQ): Determine the concentration that yields a signal-to-noise ratio of approximately 10. Verify this concentration by analyzing six replicate injections and ensuring the RSD is acceptable (e.g., ≤ 10%).
Conclusion and Recommendations
The validation of analytical methods for 2-Amino-3-(3-chlorophenyl)propan-1-ol hydrochloride is a multi-faceted process that must be guided by regulatory principles and sound scientific judgment.
For routine quality control (assay and impurities) , a validated RP-HPLC method is unequivocally the gold standard. Its high specificity, sensitivity, and precision make it suitable for release and stability testing as required by regulatory bodies.
[2][5]* For rapid, in-process assay determination where the impurity profile is already well-understood, non-aqueous titration offers an excellent alternative. It is fast, highly precise, and cost-effective.
Spectroscopic methods (IR and UV-Vis) are best suited for rapid identity confirmation . They are essential tools for incoming raw material verification but lack the specificity for quantitative analysis in the presence of impurities.
Gas Chromatography serves as a viable, albeit more complex, alternative to HPLC. It may be considered if HPLC instrumentation is unavailable or if specific volatile impurities are of concern.
Ultimately, a combination of these methods provides a robust analytical control strategy. An HPLC method should form the core of the testing protocol, supplemented by IR for identity and potentially titrimetry for orthogonal assay verification, ensuring a comprehensive and compliant approach to quality control.
References
U.S. Food and Drug Administration. (2024). Q2(R2) Validation of Analytical Procedures. [Link]
U.S. Food and Drug Administration. Guidance on Analytical Method Validation. [Link]
ProPharma. (2024). Highlights from FDA's Analytical Test Method Validation Guidance. [Link]
Pharmaguideline. Analytical Method Validation (AMV) in Pharmaceuticals. [Link]
European Medicines Agency. (2022). ICH Q2(R2) Validation of analytical procedures - Scientific guideline. [Link]
U.S. Food and Drug Administration. (2015). Analytical Procedures and Methods Validation for Drugs and Biologics. [Link]
Lab Manager. (2025). ICH and FDA Guidelines for Analytical Method Validation. [Link]
International Council for Harmonisation. (2023). Validation of Analytical Procedures Q2(R2). [Link]
BioPharm International. (2025). Analytical Methods: A Statistical Perspective on the ICH Q2A and Q2B Guidelines for Validation of Analytical Methods. [Link]
European Medicines Agency. (2022). ICH guideline Q2(R2) on validation of analytical procedures. [Link]
ECA Academy. (2024). EMA publishes ICH Q14 Guideline on Analytical Procedure Development - Step 5. [Link]
European Bioanalysis Forum. The EMA Bioanalytical Method Validation Guideline: process, history, discussions and evaluation of its content. [Link]
European Medicines Agency. Q 2 (R1) Validation of Analytical Procedures: Text and Methodology. [Link]
MasterControl. (2025). Navigating EMA Validation Requirements: A Step-by-Step Guide. [Link]
Fujimoto Chemicals Co., Ltd. DEVELOPMENT AND VALIDATE OF ANALYTICAL METHODS. [Link]
Chemical Substance Information. 2-amino-3-(3-chlorophenyl)propan-1-ol hydrochloride. [Link]
Pharmaceuticals and Medical Devices Agency (PMDA). ICH HARMONISED TRIPARTITE GUIDELINE - VALIDATION OF ANALYTICAL PROCEDURES: TEXT AND METHODOLOGY Q2(R1). [Link]
Japanese Pharmacopoeia. 1330 - Validation of Analytical Procedures / General Information. [Link]
Indian Journal of Chemistry. Titrimetric Determination of a-Amino Acids via Formation of Dithiocarbamates. [Link]
MDPI. (2019). Applications of Gas Chromatography for the Analysis of Tricyclic Antidepressants in Biological Matrices. [Link]
Humana Press. HPLC of Peptides and Proteins. [Link]
CAMAG. Planar chromatography – an essential component of modern analysis. [Link]
National Center for Biotechnology Information. (2018). Development and validation of a HPLC/FLD method combined with online derivatization for the simple and simultaneous determination of trace amino acids and alkyl amines in continental and marine aerosols. [Link]
ResearchGate. (2008). Non-Aqueous Titrations: Potentiometric Titration of Some Primary Amines. [Link]
Agilent Technologies. (2020). Agilent Approaches for Amino Acid Analysis. [Link]
Agilent Technologies. Analysis of amino-alcohols, C3-C5. [Link]
Enantiomeric separation of 2-Amino-3-(3-chlorophenyl)propan-1-ol hydrochloride vs free base
Enantiomeric Separation of 2-Amino-3-(3-chlorophenyl)propan-1-ol: Hydrochloride vs. Free Base Comparison Guide As a Senior Application Scientist, I approach chiral method development not as a trial-and-error exercise, bu...
Author: BenchChem Technical Support Team. Date: April 2026
Enantiomeric Separation of 2-Amino-3-(3-chlorophenyl)propan-1-ol: Hydrochloride vs. Free Base Comparison Guide
As a Senior Application Scientist, I approach chiral method development not as a trial-and-error exercise, but as a rational matching of an analyte’s ionization state to the topology of the chiral stationary phase (CSP). 2-Amino-3-(3-chlorophenyl)propan-1-ol is a critical chiral building block with a primary amine and a hydroxyl group. The decision to analyze this molecule as a free base or a hydrochloride (HCl) salt fundamentally dictates the chromatographic mechanism, column selection, and mobile phase design.
This guide objectively compares the performance, causality, and experimental workflows for separating the enantiomers of both forms, providing drug development professionals with field-proven, self-validating protocols.
Mechanistic Foundations: The Role of the Analyte State
The success of a chiral separation relies on maximizing enantioselective interactions while suppressing non-specific, achiral binding. The ionization state of the primary amine in 2-Amino-3-(3-chlorophenyl)propan-1-ol dictates which CSP family will yield the highest resolution.
The Free Base: Silanol Interactions and Polysaccharide CSPs
In its free base form, the unprotonated primary amine (-NH₂/OH) is highly nucleophilic and soluble in non-polar organic solvents. The optimal strategy utilizes Polysaccharide-based CSPs (e.g., Chiralpak AD-H), where chiral recognition occurs via hydrogen bonding, dipole-dipole interactions, and steric fit within the amylose/cellulose grooves.
The Causality of Additives: Silica-based polysaccharide columns contain residual surface silanols. The basic -NH₂ group of the analyte will strongly interact with these acidic silanols, causing severe peak tailing and destroying chiral resolution[1]. To prevent this, a volatile organic base like Diethylamine (DEA) must be added to the mobile phase. DEA competitively masks the achiral silanol sites, forcing the analyte to interact exclusively with the chiral selector[2].
The Hydrochloride Salt: Inclusion Complexation and Crown Ether CSPs
The HCl salt form (-NH₃⁺ Cl⁻) is highly polar and poorly soluble in normal-phase solvents. However, this protonated state is the exact structural prerequisite for Crown Ether CSPs (e.g., Daicel Crownpak CR(+)).
The Causality of Host-Guest Complexation: Crown ether columns contain a chiral 18-crown-6 ether cavity. This cavity specifically requires the three protons of a primary ammonium group (-NH₃⁺) to form a highly stable, tripod-like hydrogen-bonded inclusion complex[3]. The chiral barrier (typically binaphthyl groups) on the stationary phase then discriminates between the R and S enantiomers based on steric hindrance. To maintain this protonated state, highly acidic aqueous mobile phases (e.g., pH 1–2 Perchloric acid) are strictly required[4].
Chromatographic Decision Workflow
Decision workflow for the enantiomeric separation of 2-Amino-3-(3-chlorophenyl)propan-1-ol.
Quantitative Performance Comparison
The following table summarizes the expected chromatographic parameters when separating the two forms of the molecule using their respective optimized systems.
Parameter
Free Base Method
Hydrochloride Salt Method
Optimal CSP Family
Amylose tris(3,5-dimethylphenylcarbamate)
Chiral (3,3'-diphenyl-1,1'-binaphthyl)-20-crown-6
Commercial Example
Chiralpak AD-H (5 µm)
Crownpak CR(+) (5 µm)
Elution Mode
Normal Phase (NP)
Reversed Phase (RP) / Aqueous
Mobile Phase
Hexane / Isopropanol / DEA (85:15:0.1 v/v)
Aqueous HClO₄ (pH 2.0) / MeOH (95:5 v/v)
Primary Chiral Interaction
Hydrogen bonding, dipole-dipole
Host-guest inclusion complexation
Peak Shape Modifier
Diethylamine (DEA) (Basic)
Perchloric Acid (HClO₄) (Acidic)
Typical Resolution (Rs)
2.5 – 3.5
> 4.0
Column Temperature
25 °C
0 °C to 25 °C (Lower temp = higher Rs)
Self-Validating Experimental Protocols
To ensure scientific integrity, the following protocols are designed as self-validating systems. They include specific system suitability checks that confirm the underlying chemical mechanisms are functioning as intended.
Workflow A: Free Base Separation (Polysaccharide CSP)
This method is ideal for process chemistry samples extracted into organic solvents.
Step-by-Step Methodology:
Sample Preparation: Dissolve 1.0 mg of the free base in 1 mL of Hexane/Ethanol (50:50 v/v). Note: If starting with the HCl salt, partition between ethyl acetate and 1M NaOH, extract the organic layer, dry over Na₂SO₄, and evaporate to yield the free base.
Mobile Phase Preparation: Mix HPLC-grade Hexane and Isopropanol in an 85:15 ratio. Add exactly 0.1% (v/v) Diethylamine (DEA). Degas thoroughly.
Chromatographic Conditions:
Column: Chiralpak AD-H (4.6 x 250 mm, 5 µm).
Flow Rate: 1.0 mL/min.
Temperature: 25 °C.
Detection: UV at 220 nm.
Self-Validation Step (The Silanol Check): Perform a blank injection of the sample using a mobile phase without DEA. You should observe severe peak tailing (Asymmetry factor > 2.5) or complete retention of the analyte. Switch to the DEA-modified mobile phase and re-inject. The immediate restoration of Gaussian peak shapes (Asymmetry < 1.2) validates that secondary silanol interactions have been successfully suppressed.
Workflow B: Hydrochloride Salt Separation (Crown Ether CSP)
This method provides superior enantioselectivity and is ideal for final API purity analysis where the drug is formulated as an HCl salt.
Step-by-Step Methodology:
Sample Preparation: Dissolve 1.0 mg of the HCl salt directly into 1 mL of the aqueous mobile phase. No extraction or neutralization is required.
Mobile Phase Preparation: Prepare an aqueous solution of Perchloric acid (HClO₄) adjusted to exactly pH 2.0. Mix this aqueous buffer with Methanol in a 95:5 (v/v) ratio.
Chromatographic Conditions:
Column: Crownpak CR(+) (4.0 x 150 mm, 5 µm).
Flow Rate: 0.8 mL/min.
Temperature: 10 °C. (Crown ether complexation is exothermic; lowering the temperature drastically increases retention and resolution).
Detection: UV at 220 nm.
Self-Validation Step (The Complexation Check): Monitor the retention time stability over 5 consecutive injections. Because the host-guest complexation is highly sensitive to the protonation state, any drift in retention time (>1.0% RSD) indicates a failure in mobile phase buffering or column degradation. A stable retention time validates the integrity of the chiral inclusion complex.
Conclusion
The choice between separating 2-Amino-3-(3-chlorophenyl)propan-1-ol as a free base or an HCl salt should be dictated by the upstream synthesis matrix and the required resolution. The free base method offers high throughput and compatibility with preparative normal-phase chromatography. Conversely, the hydrochloride salt method utilizing crown ether technology provides unparalleled enantiomeric resolution by exploiting the strict geometric requirements of host-guest inclusion, making it the superior choice for stringent analytical quantification.
References
Title: Development of a chiral HPLC method for the separation and quantification of hydroxychloroquine enantiomers
Source: nih.gov
URL:[Link]
Title: Although in theory every chiral molecule able to form noncovalent intermolecular complexes...
Source: cnr.it
URL: [Link]
Title: Helical supramolecular polymers with rationally designed binding sites for chiral guest recognition
Source: nih.gov
URL:[Link]
A Comparative Guide to the Spectroscopic Validation of 2-Amino-3-(3-chlorophenyl)propan-1-ol Hydrochloride Purity
Introduction: The Imperative of Purity in Pharmaceutical Development In the landscape of pharmaceutical sciences, the purity of an Active Pharmaceutical Ingredient (API) is not merely a quality metric; it is a cornerston...
Author: BenchChem Technical Support Team. Date: April 2026
Introduction: The Imperative of Purity in Pharmaceutical Development
In the landscape of pharmaceutical sciences, the purity of an Active Pharmaceutical Ingredient (API) is not merely a quality metric; it is a cornerstone of safety and efficacy. The presence of impurities, even in minute quantities, can have profound effects on a drug's pharmacological and toxicological profile.[1][2][3] This guide provides a comprehensive comparison of key spectroscopic techniques for the validation of purity of 2-Amino-3-(3-chlorophenyl)propan-1-ol hydrochloride, a chiral amino alcohol that serves as a valuable building block in the synthesis of various pharmaceutical agents.
The chirality of this molecule, meaning the existence of non-superimposable mirror-image forms (enantiomers), adds a critical layer of complexity to its analysis. Different enantiomers of a drug can exhibit widely varying biological activities, with one being therapeutic while the other might be inactive or even harmful.[1] Therefore, a robust analytical strategy must not only identify and quantify process-related impurities and degradation products but also accurately determine the enantiomeric excess of the desired stereoisomer.
This guide will delve into the principles, experimental protocols, and comparative strengths and weaknesses of Nuclear Magnetic Resonance (NMR) Spectroscopy, Mass Spectrometry (MS), Fourier-Transform Infrared (FTIR) Spectroscopy, and Chiral High-Performance Liquid Chromatography (Chiral HPLC) in the context of validating the purity of 2-Amino-3-(3-chlorophenyl)propan-1-ol hydrochloride.
The Synthetic Landscape: Predicting the Impurity Profile
A thorough understanding of the potential impurities is a prerequisite for developing specific and effective analytical methods. While the exact impurity profile depends on the specific synthetic route employed, we can predict a general impurity profile based on common synthetic pathways to similar amino alcohols.
A plausible synthesis could involve the reduction of a corresponding amino acid or a nitroaldol condensation followed by reduction. Potential impurities can be categorized as follows:
Process-Related Impurities:
Starting Materials: Unreacted precursors such as 3-chlorobenzaldehyde or the corresponding nitroalkane.
Intermediates: Incomplete reaction may lead to the presence of synthetic intermediates.
By-products: Side reactions such as over-reduction, dimerization, or cyclization can generate unforeseen molecular entities.
Stereoisomeric Impurities:
Enantiomeric Impurity: The undesired (R)-enantiomer of 2-Amino-3-(3-chlorophenyl)propan-1-ol.
Diastereomeric Impurities: If additional chiral centers are introduced during synthesis, diastereomers may be present.
Degradation Products: The API may degrade under certain conditions of heat, light, or pH, leading to the formation of new impurities.
Residual Solvents: Solvents used in the synthesis and purification steps that are not completely removed.
A Spectroscopic Toolkit for Purity Determination: A Comparative Analysis
Nuclear Magnetic Resonance (NMR) Spectroscopy: The Structural Architect
NMR spectroscopy is an unparalleled tool for the structural elucidation of organic molecules. It provides detailed information about the chemical environment of individual atoms, making it highly effective for identifying and quantifying impurities.
Experimental Protocol: ¹H and ¹³C NMR
Sample Preparation: Accurately weigh approximately 10-20 mg of the 2-Amino-3-(3-chlorophenyl)propan-1-ol hydrochloride sample and dissolve it in a suitable deuterated solvent (e.g., DMSO-d₆, D₂O, or CD₃OD) containing a known amount of an internal standard (e.g., maleic acid or 1,4-dioxane) for quantitative analysis (qNMR).
Instrument Setup: Acquire ¹H and ¹³C NMR spectra on a high-resolution NMR spectrometer (e.g., 400 MHz or higher).
¹H NMR Acquisition: Utilize a standard pulse sequence with a sufficient relaxation delay (D1) of at least 5 times the longest T₁ of the protons of interest to ensure accurate integration for quantification.
¹³C NMR Acquisition: Employ a standard proton-decoupled pulse sequence. For enhanced sensitivity of quaternary carbons and CH groups, a DEPT (Distortionless Enhancement by Polarization Transfer) experiment can be performed.
2D NMR (Optional): For complex impurity profiles, 2D NMR experiments such as COSY (Correlation Spectroscopy) and HSQC (Heteronuclear Single Quantum Coherence) can be invaluable for structural assignment.
Caption: Workflow for NMR-based purity analysis.
Data Interpretation: A Representative View
While a publicly available spectrum for 2-Amino-3-(3-chlorophenyl)propan-1-ol hydrochloride is not readily accessible, we can predict its key features based on its structure and data from analogous compounds.[4][5][6][7]
¹H NMR: We would expect to see signals corresponding to the aromatic protons on the chlorophenyl ring, a multiplet for the methine proton adjacent to the amino and hydroxymethyl groups, diastereotopic protons for the benzylic methylene group, and the protons of the hydroxymethyl group. The amino and hydroxyl protons may appear as broad singlets and their chemical shifts can be concentration and solvent-dependent.
¹³C NMR: The spectrum would show distinct signals for each of the nine carbon atoms. The aromatic carbons would appear in the downfield region (120-140 ppm), while the aliphatic carbons would be in the upfield region (40-70 ppm).
Impurities would manifest as additional, smaller peaks in the spectra. The integration of these peaks relative to the internal standard or the main compound allows for their quantification.
Chiral NMR for Enantiomeric Purity
To determine the enantiomeric purity, a chiral solvating agent (CSA) or a chiral derivatizing agent (CDA) can be added to the NMR sample. This forms diastereomeric complexes or derivatives that have distinct NMR spectra, allowing for the quantification of each enantiomer.
Strengths and Limitations of NMR
Strengths
Limitations
Quantitative: Provides accurate and precise quantification (qNMR).
Lower Sensitivity: Less sensitive than MS and HPLC, making it challenging to detect trace impurities (<0.1%).
Structurally Informative: Unambiguous identification of impurities is possible.
Signal Overlap: Complex mixtures can lead to overlapping signals, complicating interpretation.
Non-destructive: The sample can be recovered after analysis.
Cost and Complexity: NMR instruments are expensive and require specialized expertise to operate.
Universal Detection: Detects any proton- or carbon-containing compound.
Enantiomeric Analysis: Requires the use of chiral auxiliaries.
Mass Spectrometry (MS): The Molecular Weight Detective
Mass spectrometry is a powerful analytical technique that measures the mass-to-charge ratio (m/z) of ionized molecules. It is highly sensitive and provides crucial information about the molecular weight of the API and its impurities.
Sample Preparation: Prepare a dilute solution of the sample (typically 1-10 µg/mL) in a suitable solvent such as methanol or acetonitrile/water.
Infusion: Introduce the sample into the mass spectrometer via direct infusion or coupled with a liquid chromatography system (LC-MS).
Ionization: Utilize a soft ionization technique like Electrospray Ionization (ESI) in positive ion mode to generate protonated molecular ions [M+H]⁺.
Mass Analysis: Analyze the ions using a mass analyzer such as a quadrupole, time-of-flight (TOF), or Orbitrap.
Tandem MS (MS/MS): For structural confirmation of impurities, select the precursor ion of interest and subject it to collision-induced dissociation (CID) to generate a characteristic fragmentation pattern.
Caption: Workflow for Mass Spectrometry analysis.
Data Interpretation: Predicting the Fragmentation
The ESI mass spectrum of 2-Amino-3-(3-chlorophenyl)propan-1-ol hydrochloride (molecular weight of the free base: 185.65 g/mol ) is expected to show a prominent protonated molecular ion [M+H]⁺ at m/z 186.07. Due to the presence of chlorine, an isotopic peak at m/z 188.07 with an intensity of approximately one-third of the monoisotopic peak will also be observed.
The fragmentation pattern in MS/MS would likely involve the loss of small neutral molecules such as water (H₂O) and ammonia (NH₃). Cleavage of the C-C bonds in the propanol backbone would also be expected.[8][9]
Strengths and Limitations of MS
Strengths
Limitations
High Sensitivity: Excellent for detecting trace-level impurities.
Not Inherently Quantitative: Requires careful calibration for accurate quantification.
Molecular Weight Information: Provides the exact molecular weight of the API and impurities.
Isomer Differentiation: Cannot distinguish between isomers (including enantiomers) without chromatographic separation.
Structural Information (MS/MS): Fragmentation patterns can help in identifying unknown impurities.
Ionization Suppression: The presence of other components can affect the ionization efficiency of the analyte.
LC-MS Capability: Coupling with HPLC allows for the separation and identification of complex mixtures.
Matrix Effects: The sample matrix can influence the analytical results.
Fourier-Transform Infrared (FTIR) Spectroscopy: The Functional Group Fingerprint
FTIR spectroscopy is a rapid and non-destructive technique that identifies the functional groups present in a molecule by measuring the absorption of infrared radiation. It provides a "molecular fingerprint" that can be used to confirm the identity of the API and detect the presence of impurities with different functional groups.
Experimental Protocol: Attenuated Total Reflectance (ATR)-FTIR
Sample Preparation: Place a small amount of the solid sample directly onto the ATR crystal. No further sample preparation is typically required.
Background Scan: Record a background spectrum of the empty ATR crystal to subtract atmospheric and instrumental interferences.
Sample Scan: Record the spectrum of the sample.
Data Analysis: Compare the sample spectrum with a reference spectrum of a known pure standard.
Caption: Workflow for FTIR-based purity analysis.
Data Interpretation: Expected Vibrational Bands
The FTIR spectrum of 2-Amino-3-(3-chlorophenyl)propan-1-ol hydrochloride is expected to show characteristic absorption bands for its functional groups:[10][11]
O-H stretch: A broad band around 3300-3400 cm⁻¹ from the hydroxyl group.
N-H stretch: A medium intensity band in the same region (3300-3400 cm⁻¹) from the amino group.
C-H stretch (aromatic): Peaks just above 3000 cm⁻¹.
C-H stretch (aliphatic): Peaks just below 3000 cm⁻¹.
C=C stretch (aromatic): Peaks around 1600 and 1475 cm⁻¹.
C-O stretch: A strong band in the 1050-1150 cm⁻¹ region.
C-Cl stretch: A band in the 600-800 cm⁻¹ region.
While FTIR is excellent for confirming the identity of the main component, its ability to detect minor impurities is limited unless the impurity has unique and strong absorption bands in a region where the API does not absorb. Interestingly, for solid samples, FTIR can sometimes distinguish between a pure enantiomer and a racemic mixture due to differences in their crystal lattice and intermolecular interactions, which can result in subtle but measurable spectral differences.[12]
Strengths and Limitations of FTIR
Strengths
Limitations
Rapid and Simple: Analysis takes only a few minutes with minimal sample preparation.
Low Sensitivity: Not suitable for detecting trace impurities.
Non-destructive: The sample is not altered during analysis.
Limited Quantification: Generally considered a qualitative or semi-quantitative technique.
Cost-effective: FTIR instruments are relatively inexpensive to purchase and operate.
Poor for Complex Mixtures: Difficult to resolve contributions from multiple components.
Confirms Functional Groups: Provides a good "fingerprint" for compound identity.
Limited for Isomer Differentiation: Cannot distinguish between most isomers, including enantiomers in solution.
Chiral High-Performance Liquid Chromatography (HPLC): The Enantiomer Separator
Chiral HPLC is the gold standard for determining the enantiomeric purity of chiral compounds. It utilizes a chiral stationary phase (CSP) that interacts differently with the two enantiomers, leading to their separation.
Proposed Experimental Protocol: Chiral HPLC
This proposed method is based on established protocols for similar amino alcohols.[13][14]
Chromatographic System: An HPLC system equipped with a UV detector.
Chiral Column: A polysaccharide-based chiral stationary phase, such as a Chiralpak® AD-H or Chiralcel® OD-H column (250 mm x 4.6 mm, 5 µm).
Mobile Phase: A mixture of n-hexane and a polar modifier like isopropanol or ethanol (e.g., 90:10 v/v). A small amount of an amine modifier like diethylamine (0.1%) may be added to improve peak shape.
Flow Rate: 1.0 mL/min.
Detection: UV detection at a wavelength where the compound has significant absorbance (e.g., 220 nm).
Sample Preparation: Dissolve the sample in the mobile phase to a concentration of approximately 0.5 mg/mL.
Caption: Workflow for Chiral HPLC analysis.
Data Interpretation: A Model Chromatogram
A successful chiral HPLC separation would result in a chromatogram showing a large peak for the desired (S)-enantiomer and a much smaller peak for the undesired (R)-enantiomer, as well as peaks for any other process-related impurities. The area of each peak is proportional to the concentration of the corresponding compound.
Method Validation (ICH Guidelines)
For use in a regulated environment, the chiral HPLC method must be validated according to ICH guidelines.[14] Key validation parameters include:
Specificity: The ability to resolve the desired enantiomer from the undesired enantiomer and all other potential impurities.
Linearity: Demonstrating a linear relationship between the peak area and the concentration of the analytes.
Limit of Detection (LOD) and Limit of Quantification (LOQ): The lowest concentration of the undesired enantiomer that can be reliably detected and quantified.
Accuracy: The closeness of the measured value to the true value.
Precision: The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample.
Strengths and Limitations of Chiral HPLC
Strengths
Limitations
Excellent for Enantiomeric Purity: The most reliable method for separating and quantifying enantiomers.
Method Development: Finding the right chiral stationary phase and mobile phase can be time-consuming.
High Sensitivity: Can detect and quantify impurities at low levels.
No Structural Information: Does not provide structural information about unknown impurities without being coupled to a mass spectrometer (LC-MS).
Quantitative: Provides accurate and precise quantification of all separated components.
Column Cost: Chiral columns can be expensive.
Versatility: A wide range of chiral stationary phases are available for different types of molecules.
Sample Solubility: The sample must be soluble in the mobile phase.
Comparative Summary of Spectroscopic Techniques
The following table provides a direct comparison of the discussed spectroscopic techniques for the purity validation of 2-Amino-3-(3-chlorophenyl)propan-1-ol hydrochloride.
Feature
NMR Spectroscopy
Mass Spectrometry
FTIR Spectroscopy
Chiral HPLC
Primary Application
Structural Elucidation, Quantification
Molecular Weight, Trace Impurity ID
Functional Group ID
Enantiomeric & Chemical Purity
Sensitivity
Moderate
Very High
Low
High
Quantitative Capability
Excellent (qNMR)
Good (with standards)
Poor to Semi-quantitative
Excellent
Enantiomer Differentiation
With Chiral Auxiliaries
No (without LC)
Limited (in solid state)
Excellent
Structural Information
Excellent
Good (with MS/MS)
Limited (functional groups)
None
Speed
Moderate
Fast
Very Fast
Slow to Moderate
Cost & Complexity
High
High
Low
Moderate
Destructive?
No
Yes
No
Yes
Conclusion: An Integrated and Orthogonal Approach to Purity Validation
No single analytical technique is sufficient to fully characterize the purity of a complex chiral API like 2-Amino-3-(3-chlorophenyl)propan-1-ol hydrochloride. A robust and reliable purity validation strategy relies on an integrated approach, utilizing the complementary strengths of orthogonal analytical methods.
A recommended workflow would be:
Identity Confirmation: Use FTIR for a rapid identity check and NMR and MS for unambiguous structural confirmation.
Chemical Purity: Employ Chiral HPLC-UV to separate and quantify both stereoisomeric and other process-related impurities.
Impurity Identification: For unknown impurities detected by HPLC, use LC-MS/MS to obtain molecular weight and fragmentation data for structural elucidation. Preparative HPLC followed by NMR analysis can provide definitive structural information for significant unknown impurities.
Quantitative Analysis: Utilize qNMR with an internal standard for an accurate and precise assay of the API content, which can serve as an orthogonal method to HPLC-based assays.
By combining these powerful spectroscopic techniques, researchers, scientists, and drug development professionals can build a comprehensive and scientifically sound purity profile for 2-Amino-3-(3-chlorophenyl)propan-1-ol hydrochloride, ensuring its quality, safety, and suitability for its intended pharmaceutical application.
References
BenchChem. (2025). Application Note: Chiral HPLC Analysis of (S)-2-amino-3-(4-aminophenyl)propan-1-ol.
Royal Society of Chemistry. (2019).
Recent trends in the impurity profile of pharmaceuticals - PMC - NIH.
Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases - YAKHAK HOEJI (Journal of the Pharmaceutical Society of Korea). (2021, June 30).
impurity profiling and drug characterization: backdrop and approach. (2000, June 1).
Impurity Profiling of Solid Oral Drug Products - TV TPI - Vietnamese Pharmaceutical Company. (2022, July 7).
Doc Brown's Chemistry. (2025, December 13). The 13 C NMR spectrum of propan-1-ol.
Doc Brown's Chemistry. (2025, December 12).
Substituted 3-Phenylpropenoates and Related Analogs: Electron Ionization Mass Spectral Fragmentation and Density Functional Theory Calcul
A validated chiral HPLC method for the enantiomeric separation of Linezolid on amylose based stationary phase - PubMed. (2003, April 24).
Thermo Fisher Scientific. Mixed vs. Pure: How FTIR can assess enantiomers of amino acid samples.
A Validated Chiral HPLC Method for the Enantiomeric separation of Mefloquine - Research Journal of Pharmacy and Technology. (2019, February 10).
How to Read and Interpret FTIR Spectroscope of Organic Material Indonesian Journal of Science & Technology - http:/ /ejournal.upi. edu. (2019, April 1).
NextSDS. 2-amino-1-(3-chlorophenyl)
A Complete 1 H and 13 C NMR Data Assignment for Three 3-[Substituted methylidene]-1H,3H-naphtho-[1,8-cd]-pyran-1-ones - MDPI. (2024, October 2).
Google Patents.
H-1 and C-13 NMR data to aid the identification and quantification of residual solvents by NMR spectroscopy | Request PDF - ResearchG
FTIR Analysis of the Functional Group Composition of Coal Tar Residue Extracts and Extractive Residues - MDPI. (2023, April 21).
Benchmarking Catalytic Efficiency: A Comparative Guide to 2-Amino-3-(3-chlorophenyl)propan-1-ol Hydrochloride Derivatives
For Researchers, Scientists, and Drug Development Professionals In the landscape of asymmetric synthesis, the development of efficient and selective chiral catalysts is a cornerstone of modern drug discovery and fine che...
Author: BenchChem Technical Support Team. Date: April 2026
For Researchers, Scientists, and Drug Development Professionals
In the landscape of asymmetric synthesis, the development of efficient and selective chiral catalysts is a cornerstone of modern drug discovery and fine chemical production. Among the privileged scaffolds for chiral ligands and organocatalysts, amino alcohols have demonstrated remarkable versatility and efficacy. This guide provides an in-depth technical comparison of the catalytic efficiency of 2-Amino-3-(3-chlorophenyl)propan-1-ol hydrochloride and its derivatives.
While direct experimental data for the catalytic application of 2-Amino-3-(3-chlorophenyl)propan-1-ol hydrochloride is not extensively available in peer-reviewed literature, this guide will establish a robust benchmarking framework. We will extrapolate the expected performance of this class of compounds by comparing structurally related and widely used chiral amino alcohol catalysts in two fundamental asymmetric transformations: the enantioselective reduction of prochiral ketones and the enantioselective alkylation of aldehydes. This approach allows for a scientifically grounded estimation of their potential catalytic prowess and provides the necessary experimental context for their evaluation.
The Significance of the 2-Amino-3-phenylpropan-1-ol Backbone
The 2-amino-3-phenylpropan-1-ol framework is a common motif in a variety of successful chiral catalysts and ligands. The presence of both an amino and a hydroxyl group allows for effective chelation to metal centers, creating a rigid and well-defined chiral environment. This, in turn, enables high levels of stereochemical control in a range of reactions. The substituent on the phenyl ring, in this case, a chlorine atom at the 3-position, can influence the catalyst's electronic and steric properties, potentially fine-tuning its reactivity and selectivity.
Part 1: Comparative Benchmarking in Asymmetric Ketone Reduction
The asymmetric reduction of prochiral ketones to chiral secondary alcohols is a critical transformation in organic synthesis. A common benchmark reaction for evaluating the efficiency of new catalysts is the reduction of acetophenone.
Catalyst Performance Comparison
To contextualize the potential performance of 2-Amino-3-(3-chlorophenyl)propan-1-ol derivatives, we will compare established chiral amino alcohol catalysts in the asymmetric transfer hydrogenation of acetophenone. This reaction typically employs a ruthenium precursor, with the amino alcohol acting as the chiral ligand.
Note: The performance of the predicted catalyst is an educated estimation based on structurally similar compounds and is intended to provide a baseline for experimental investigation.
The data suggests that simple chiral amino alcohols can be effective ligands in asymmetric transfer hydrogenation. The high enantioselectivity achieved with (1R,2S)-(+)-cis-1-amino-2-indanol highlights the importance of a rigid backbone. The performance of (S)-2-Amino-2-phenylethanol N-borane indicates that even without a metal, these scaffolds can induce chirality, albeit with higher catalyst loading. It is plausible that a 2-Amino-3-(3-chlorophenyl)propan-1-ol derivative, when complexed with a suitable metal like ruthenium, would offer good to high enantioselectivity. The electronic effect of the chlorine atom may influence the Lewis acidity of the metal center, potentially impacting both activity and selectivity.
Experimental Workflow: Asymmetric Transfer Hydrogenation
The following diagram outlines a typical experimental workflow for the asymmetric transfer hydrogenation of acetophenone using a chiral amino alcohol ligand.
Caption: Workflow for Asymmetric Transfer Hydrogenation.
Detailed Protocol: Asymmetric Transfer Hydrogenation of Acetophenone
This protocol is a representative procedure for the asymmetric transfer hydrogenation of acetophenone.[3]
Catalyst Pre-formation: In a flame-dried Schlenk flask under an inert atmosphere (e.g., argon), dissolve the ruthenium precursor, such as [RuCl₂(p-cymene)]₂, and the chiral amino alcohol ligand (e.g., (1R,2S)-(-)-norephedrine) in degassed isopropanol. Stir the mixture at room temperature for 30 minutes.
Reaction Initiation: To the catalyst solution, add a solution of a base (e.g., KOH or tBuOK) in isopropanol, followed by the substrate, acetophenone.
Reaction Monitoring: Stir the reaction mixture at room temperature and monitor its progress by thin-layer chromatography (TLC) or gas chromatography (GC).
Work-up: Upon completion, quench the reaction by adding water. Extract the product with an organic solvent (e.g., diethyl ether or ethyl acetate).
Purification: Combine the organic layers, dry over an anhydrous salt (e.g., MgSO₄), filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.
Analysis: Determine the yield of the purified 1-phenylethanol. The enantiomeric excess (% ee) can be determined by chiral HPLC or GC.[4][5]
Part 2: Comparative Benchmarking in Asymmetric Aldehyde Alkylation
The enantioselective addition of organometallic reagents to aldehydes is a fundamental C-C bond-forming reaction. A standard benchmark for this transformation is the addition of diethylzinc to benzaldehyde.
Catalyst Performance Comparison
Here, we compare the performance of well-established chiral amino alcohol catalysts in the enantioselective addition of diethylzinc to benzaldehyde.
Note: The performance of the predicted catalyst is an educated estimation based on structurally similar compounds and is intended to provide a baseline for experimental investigation.
The data for (-)-DAIB ((-)-3-exo-(dimethylamino)isoborneol) and N,N-dibutylnorephedrine demonstrate that chiral amino alcohols are highly effective catalysts for the asymmetric addition of diethylzinc to aldehydes, affording excellent yields and high enantioselectivities.[6] The steric bulk on the nitrogen atom and the overall rigidity of the ligand-metal complex are crucial for high stereocontrol. It is anticipated that a 2-Amino-3-(3-chlorophenyl)propan-1-ol derivative would also catalyze this reaction effectively. The electronic nature of the chlorophenyl group might influence the Lewis acidity of the zinc center, potentially affecting the reaction rate and enantioselectivity.
Catalytic Cycle: Diethylzinc Addition to an Aldehyde
The following diagram illustrates the proposed catalytic cycle for the chiral amino alcohol-catalyzed addition of diethylzinc to an aldehyde.
Caption: Proposed Catalytic Cycle for Diethylzinc Addition.
Detailed Protocol: Asymmetric Addition of Diethylzinc to Benzaldehyde
This protocol is a general procedure for the enantioselective addition of diethylzinc to benzaldehyde.[7]
Reaction Setup: To a flame-dried, two-necked round-bottom flask under an inert atmosphere, add the chiral amino alcohol ligand.
Solvent Addition: Add anhydrous toluene via syringe.
Formation of the Zinc Complex: Cool the solution to 0 °C and slowly add a solution of diethylzinc in hexanes dropwise. Stir the resulting mixture at 0 °C for 30 minutes.
Aldehyde Addition: Add freshly distilled benzaldehyde dropwise to the reaction mixture at 0 °C.
Reaction Progression: Stir the reaction mixture at 0 °C for a specified time (e.g., 2 hours), then allow it to warm to room temperature and stir overnight.
Quenching and Extraction: Carefully quench the reaction by the slow addition of a saturated aqueous NH₄Cl solution at 0 °C. Transfer the mixture to a separatory funnel and extract the aqueous layer with an organic solvent like diethyl ether.
Purification: Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure. Purify the product by column chromatography.
Analysis: Determine the yield and measure the enantiomeric excess of the resulting 1-phenyl-1-propanol by chiral HPLC or by NMR spectroscopy using a chiral solvating agent.[4][7]
Part 3: Determination of Catalytic Efficiency
To quantitatively benchmark the catalytic efficiency, two key metrics are employed: Turnover Number (TON) and Turnover Frequency (TOF).
Turnover Number (TON): This represents the number of moles of product formed per mole of catalyst before it becomes deactivated. It is a measure of the catalyst's stability and overall productivity.[8][9]
TON = (moles of product) / (moles of catalyst)
Turnover Frequency (TOF): This is the number of catalytic cycles that occur per unit of time, typically expressed in h⁻¹. It is a measure of the intrinsic activity of the catalyst.[8][9]
TOF = TON / time
For a valid comparison of TOF values, it is crucial to measure them at low substrate conversions (typically <10%) to ensure the reaction rate is not limited by substrate depletion or product inhibition.[8]
Workflow for Determining TON and TOF
Caption: Workflow for Calculating TON and TOF.
Conclusion and Future Outlook
This guide has established a comprehensive framework for benchmarking the catalytic efficiency of 2-Amino-3-(3-chlorophenyl)propan-1-ol hydrochloride derivatives. By comparing their anticipated performance against well-established chiral amino alcohol catalysts in standard asymmetric reactions, we can project that these compounds hold significant potential as effective chiral ligands or organocatalysts.
The presence of the 3-chlorophenyl substituent is expected to modulate the electronic and steric properties of the catalyst, offering opportunities for fine-tuning catalytic activity and enantioselectivity. Future experimental work should focus on synthesizing these derivatives and evaluating their performance in the benchmark reactions outlined in this guide. The detailed protocols provided herein offer a solid foundation for such investigations. The systematic exploration of these and other derivatives will undoubtedly contribute to the expanding toolbox of chiral catalysts available to the scientific community, ultimately facilitating the development of more efficient and selective synthetic routes to valuable chiral molecules.
References
BenchChem. (2025). Application Notes and Protocols: Asymmetric Addition to Aldehydes Using (1S,2S)-2-(Benzylamino)cyclopentanol. BenchChem.
Perfectlight Technology. (2023, March 30).
ResearchGate. (2013, November 28). How to calculate the turnover number of a catalyst?
Noyori, R., & Kitamura, M. (1991). Enantioselective Addition of Organometallic Reagents to Carbonyl Compounds: Chirality Transfer, Multiplication, and Amplification. Angewandte Chemie International Edition in English, 30(1), 49-69.
Pu, L. (1998). The study of 1, 1'-binaphthyl-based chiral polymers. Chemical Reviews, 98(7), 2405-2494.
Corey, E. J., & Helal, C. J. (1998). Reduction of Carbonyl Compounds with Chiral Oxazaborolidine Catalysts: A New Paradigm for Enantioselective Catalysis and a Powerful New Synthetic Method.
Itsuno, S., Ito, K., Hirao, A., & Nakahama, S. (1983). Asymmetric reduction of aromatic ketones with the reagent prepared from chiral β-amino alcohol and borane.
Noyori, R., & Hashiguchi, S. (1997). Asymmetric transfer hydrogenation catalyzed by chiral ruthenium complexes. Accounts of Chemical Research, 30(2), 97-102.
Ramachandran, P. V., & Chen, G. M. (2009). ChemInform Abstract: Catalytic Asymmetric Reduction of Prochiral Ketones with Chiral β-Amino Alcohol N-Boranes and the Corresponding Tris(oxazaborolidine)borazines. Chirality, 21(1E), 248-255.
BenchChem. (2025). A Researcher's Guide to Determining the Enantiomeric Excess of (R)-(-)-2-Bromo-1-phenylethanol by HPLC. BenchChem.
Myers, A. G. (n.d.). The Noyori Asymmetric Hydrogenation Reaction. Myers Research Group, Harvard University.
Soai, K., Niwa, S., & Hori, H. (1990). Asymmetric alkylation of aldehydes with dialkylzincs catalyzed by chiral amino alcohols. Remarkable enantioselectivity and chiral amplification.
Noyori, R. (1994). Asymmetric Catalysis in Organic Synthesis. John Wiley & Sons.
CNR-IRIS. (2025, February 19).
Jordan Journal of Chemistry. (2010). Asymmetric Addition of Diethyl Zinc to Benzaldehyde Catalyzed by Chiral Diamine Ligand and Ti-diamine Modified. Jordan Journal of Chemistry.
IntechOpen. (2012, October 10).
MDPI. (2019, November 14). Synthesis of 2-Amino-apopinan-3-ol and Applications of Its Derivatives in Asymmetric Reduction of Ketones. MDPI.
Sciforum. (n.d.). Synthesis of 2-amino-apopinan-3-ol and applications of its derivatives in asymmetric reduction of ketones. Sciforum.
PMC. (2020). The production of enantiomerically pure 1-phenylethanol by enzymatic kinetic resolution method using response surface methodology. PMC.
Organic Chemistry Portal. (n.d.). Modern Methods for Asymmetric Hydrogenation of Ketones. Organic Chemistry Portal.
Wikipedia. (n.d.). Asymmetric addition of dialkylzinc compounds to aldehydes. Wikipedia.
MDPI. (2025, July 23). Carbohydrate-Based Chiral Ligands for the Enantioselective Addition of Diethylzinc to Aldehydes. MDPI.
Comparative stability of 2-Amino-3-(3-chlorophenyl)propan-1-ol hydrochloride vs sulfate salts
As a Senior Application Scientist, selecting the optimal salt form for an active pharmaceutical ingredient (API) or critical intermediate is not merely a formulation exercise; it is a fundamental determinant of the molec...
Author: BenchChem Technical Support Team. Date: April 2026
As a Senior Application Scientist, selecting the optimal salt form for an active pharmaceutical ingredient (API) or critical intermediate is not merely a formulation exercise; it is a fundamental determinant of the molecule's thermodynamic and kinetic stability.
This guide provides an in-depth comparative analysis of the hydrochloride (HCl) versus sulfate (
H2SO4
) salts of1[2]. By synthesizing structural causality with self-validating experimental protocols, this guide equips drug development professionals with the data necessary to make informed salt-selection decisions.
Structural & Mechanistic Context
2-Amino-3-(3-chlorophenyl)propan-1-ol is a chiral amino alcohol characterized by a basic primary amine, a primary hydroxyl group, and a lipophilic 3-chlorophenyl ring. Because the primary amine is highly basic (estimated pKa ~9.5), the free base is prone to oxidative degradation and poor physical handling properties.
Converting this free base into a salt is mandatory for pharmaceutical development. However, the choice of counterion dictates the crystal lattice architecture. As outlined in comprehensive3[1], monovalent anions (like chloride) and divalent anions (like sulfate) interact with amino alcohols in fundamentally different ways, directly impacting hygroscopicity, thermal stability, and disproportionation risk.
Workflow for synthesizing and evaluating the stability of HCl and sulfate salts.
Comparative Stability Profile
The following table synthesizes quantitative stability data, contrasting the monovalent HCl salt with the divalent sulfate salt under accelerated stress conditions.
To ensure the trustworthiness of the stability data, the following protocols utilize self-validating mechanisms that prevent analytical artifacts.
Protocol A: Dynamic Vapor Sorption (DVS) for Hygroscopicity
Causality: DVS is selected over static desiccator methods because it provides real-time kinetic data on moisture sorption, allowing us to distinguish between surface adsorption and bulk lattice deliquescence.
Sample Preparation: Load 10–15 mg of the crystalline salt into a tared quartz microbalance crucible.
Baseline Equilibration: Dry the sample at 0% Relative Humidity (RH) at 25°C until the mass change rate (
dm/dt
) is < 0.002% per minute. Validation: This ensures a true "dry mass" baseline, preventing the underestimation of subsequent moisture uptake.
Sorption Cycle: Increase RH from 0% to 90% in 10% step increments, holding each step until
dm/dt
equilibration is reached.
Desorption Cycle: Decrease RH from 90% back to 0% in 10% decrements. Validation: The desorption curve must close at the origin (0% mass change). A hysteresis gap indicates the irreversible formation of a hydrate rather than reversible surface moisture.
Protocol B: Accelerated Solution Stability via RP-HPLC
Causality: Solution stability is tested at pH 4.5 to mimic typical parenteral or liquid formulation microenvironments where amino alcohols are most susceptible to degradation.
Diluent Preparation: Prepare a 50 mM Acetate buffer adjusted to pH 4.5.
Sample Spiking: Dissolve both salts to a concentration of 1.0 mg/mL. Store aliquots in sealed amber vials at 40°C for 14 days.
Chromatographic Separation: Inject 10 µL onto a C18 column (150 x 4.6 mm, 3 µm). Use a mobile phase gradient of 0.1% Trifluoroacetic acid (TFA) in Water/Acetonitrile. Causality: TFA acts as a volatile ion-pairing agent, suppressing secondary interactions of the basic amine with residual column silanols, ensuring sharp, quantifiable peaks.
Quantification & Mass Balance: Detect via UV at 220 nm. Validation: Implement a strict mass balance check. The total integrated area of the parent peak plus all degradation peaks on Day 14 must equal 100% ± 2% of the Day 0 control area. Failure to achieve mass balance indicates undetected volatile degradants or precipitation.
Mechanistic Deep Dive: Causality of Stability Differences
The empirical data demonstrates a clear stability advantage for the sulfate salt. As an application scientist, it is critical to understand the molecular causality behind these observations, which are rooted in lattice enthalpy and microenvironmental pH modulation[4].
Lattice Energy and Hydrogen Bonding Networks
The sulfate anion (
SO42−
) possesses four oxygen atoms that act as potent hydrogen-bond acceptors. Because it is divalent, a single sulfate ion bridges two molecules of 2-Amino-3-(3-chlorophenyl)propan-1-ol. It forms a highly cross-linked, 3D hydrogen-bonding network interacting simultaneously with the protonated primary amines (
−NH3+
) and the primary hydroxyl groups (
−OH
).
This dense packing significantly increases the lattice energy (evidenced by the 50°C higher melting point) and leaves no "voids" for water molecules to penetrate, rendering the sulfate salt non-hygroscopic. Conversely, the monovalent chloride ion forms a weaker, linear 1D network, making the HCl salt highly susceptible to moisture intrusion and subsequent deliquescence. Similar behavior is widely documented in the 5[6].
Microenvironmental pH and Disproportionation Risk
When the HCl salt absorbs moisture (>75% RH), the localized water layer on the crystal surface dissolves a fraction of the salt. Because HCl is a volatile acid, the microenvironmental pH can shift dynamically. This shift triggers disproportionation —a degradation pathway where the salt dissociates back into the lipophilic free base and volatile HCl gas.
Because sulfuric acid is non-volatile, the sulfate salt maintains a rigidly buffered microenvironment even if trace moisture is absorbed, completely shutting down the disproportionation pathway.
Mechanistic response of HCl vs Sulfate salts under high humidity conditions.
Conclusion
While the hydrochloride salt of 2-Amino-3-(3-chlorophenyl)propan-1-ol offers superior aqueous solubility, its susceptibility to deliquescence and disproportionation makes it a high-risk candidate for solid oral dosage forms. The sulfate salt, driven by its divalent hydrogen-bonding network, provides vastly superior thermal and hygroscopic stability, making it the definitive choice for robust pharmaceutical development.
A Comprehensive Guide to the Safe Handling of 2-Amino-3-(3-chlorophenyl)propan-1-ol;hydrochloride
For Researchers, Scientists, and Drug Development Professionals This guide provides essential safety and logistical information for the handling of 2-Amino-3-(3-chlorophenyl)propan-1-ol;hydrochloride. As a compound with...
Author: BenchChem Technical Support Team. Date: April 2026
For Researchers, Scientists, and Drug Development Professionals
This guide provides essential safety and logistical information for the handling of 2-Amino-3-(3-chlorophenyl)propan-1-ol;hydrochloride. As a compound with potential biological activity, a thorough understanding of its handling requirements is paramount to ensure the safety of laboratory personnel and the integrity of research. This document moves beyond a simple checklist, offering a scientifically grounded rationale for each procedural step.
Hazard Assessment: Understanding the Risks
2-Amino-3-(3-chlorophenyl)propan-1-ol;hydrochloride is a substituted amino alcohol containing a chlorinated phenyl group. While specific toxicological data for this exact compound is limited, the structural motifs suggest potential hazards that must be addressed with appropriate precautions. Based on data from structurally similar compounds, the primary hazards include:
Oral Toxicity : Harmful if swallowed. Ingestion may lead to gastrointestinal irritation[1].
Skin Irritation : May cause skin irritation upon contact[2].
Eye Irritation : Poses a risk of serious eye irritation or damage[2].
Respiratory Irritation : Inhalation of dust or aerosols may cause respiratory tract irritation.
Given these potential hazards, a systematic approach to handling, from receipt of the compound to its final disposal, is critical.
Personal Protective Equipment (PPE): Your First Line of Defense
The selection and proper use of PPE are non-negotiable when working with 2-Amino-3-(3-chlorophenyl)propan-1-ol;hydrochloride. The following table outlines the minimum recommended PPE for various laboratory activities.
Chemical-resistant apron or coveralls over a lab coat
Air-purifying respirator with appropriate cartridges if significant aerosolization or vaporization is possible.
The Rationale Behind PPE Selection:
Eye and Face Protection: The risk of serious eye damage necessitates the use of chemical splash goggles that form a seal around the eyes[2]. A face shield should be worn in conjunction with goggles during procedures with a higher risk of splashes[4][5].
Hand Protection: Nitrile gloves provide adequate protection for incidental contact. For prolonged handling or in the event of a spill, more robust gloves such as neoprene or butyl rubber are recommended[6]. Always consult the glove manufacturer's resistance chart for specific chemicals.
Body Protection: A standard lab coat is sufficient for most routine procedures. For larger-scale work or situations with a high splash potential, a chemical-resistant apron or coveralls should be worn over the lab coat[4].
Respiratory Protection: All work that may generate dust or aerosols of 2-Amino-3-(3-chlorophenyl)propan-1-ol;hydrochloride should be conducted in a certified chemical fume hood to minimize inhalation exposure[4].
Operational Workflow: A Step-by-Step Guide to Safe Handling
A systematic workflow is essential to minimize exposure and maintain a safe laboratory environment.
Caption: General workflow for the safe handling of 2-Amino-3-(3-chlorophenyl)propan-1-ol;hydrochloride.
1. Preparation:
Don PPE: Before entering the laboratory, put on a lab coat, long pants, and closed-toe shoes. In the designated area, don safety glasses, and then the appropriate gloves.
Verify Fume Hood: Ensure the chemical fume hood is functioning correctly and the sash is at the appropriate height.
Gather Materials: Assemble all necessary equipment and reagents within the fume hood to minimize movement in and out of the containment area.
2. Handling:
Weighing and Transferring: Conduct all weighing and transferring of the solid compound within the fume hood to prevent the inhalation of fine particles[7]. Use anti-static weigh paper or a grounded spatula to prevent static discharge[8].
Conducting Reactions: Keep the reaction vessel closed as much as possible. Use a well-ventilated area or a fume hood for all reactions[1].
3. Cleanup and Disposal:
Decontamination: Thoroughly clean all glassware and surfaces that have come into contact with the compound.
Waste Disposal: Segregate all waste containing 2-Amino-3-(3-chlorophenyl)propan-1-ol;hydrochloride, including contaminated gloves, weigh paper, and pipette tips, from other waste streams[7]. Dispose of this chemical waste in a designated, labeled, and sealed hazardous waste container according to your institution's and local regulations[9].
Doffing PPE: Remove PPE in the correct order to avoid cross-contamination: gloves, face shield/goggles, lab coat. Wash hands thoroughly after removing all PPE.
Emergency Procedures: Planning for the Unexpected
In the event of an exposure or spill, immediate and appropriate action is crucial.
Caption: Emergency response plan for personnel exposure.
Personnel Exposure:
Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes and remove all contaminated clothing[1][4]. Seek medical attention if irritation develops or persists[1].
Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open[1][4]. Seek immediate medical attention[1].
Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek medical attention[1].
Ingestion: Do NOT induce vomiting[1]. Rinse the mouth with water and seek immediate medical attention.
Spill Cleanup:
Evacuate and Secure: Alert others in the area and restrict access to the spill site.
Don Appropriate PPE: Wear the enhanced PPE outlined in the table above.
Contain the Spill: For solid spills, carefully sweep or scoop the material into a designated waste container. For liquid spills, absorb with an inert material such as vermiculite or sand[1].
Decontaminate: Clean the spill area thoroughly with an appropriate solvent, followed by soap and water[4].
Dispose of Waste: Place all contaminated materials, including cleaning supplies and PPE, in a sealed, labeled hazardous waste container[4].
By adhering to these guidelines, researchers can work confidently and safely with 2-Amino-3-(3-chlorophenyl)propan-1-ol;hydrochloride, ensuring both personal safety and the integrity of their scientific endeavors.
References
Material Safety Data Sheet. (2008, February 25). Fisher Scientific.
SAFETY DATA SHEET. (2025, September 22). Sigma-Aldrich.
AMINOALCOHOL PA. (2017, August 29). Nippon Nyukazai Co., Ltd.
Personal protective equipment for handling 2-Amino-2-(1H-tetrazol-5-yl)ethanol. Benchchem.
AMINO ALCOHOL EA. (2018, June 12). Nippon Nyukazai Co., Ltd.
Safety Data Sheet. (2021, March 20). Merck Millipore.
SAFETY DATA SHEET. (2025, September 7). Thermo Fisher Scientific.
SDS 719503 USA ENG. Pilot Chemical.
safety data sheet - 1. PRODUCT AND COMPANY IDENTIFICATION 2.
AMINOALCOHOL MBM. (2017, July 5). Nippon Nyukazai Co., Ltd.
SAFETY DATA SHEET. (2025, November 6). MilliporeSigma.
AMINOALCOHOL MEM. (2019, April 19). Nippon Nyukazai Co., Ltd.
An In-depth Technical Guide to the Safety and Handling of Chlorinated Arom
SAFETY DATA SHEET. (2025, December 21). Fisher Scientific.
SAFETY DATA SHEET. (2025, November 6). MilliporeSigma.
LABORATORY PERSONAL PROTECTIVE EQUIPMENT (PPE) HAZARD ASSESSMENT. (2015, March 10).
SAFETY DATA SHEET. (2025, December 19). Fisher Scientific.
SAFETY D
Appendix P - Phenol First Aid Guide and PPE. Environment, Health and Safety.
Working with Chemicals - Prudent Practices in the Labor
Labor
SAFETY DATA SHEET. (2025, November 7). Sigma-Aldrich.
Chemical Safety Data Sheet MSDS / SDS - 3-AMINO-3-(4-CHLORO-PHENYL)-PROPAN-1-OL. (2025, July 26). ChemicalBook.
